Andrastin B

Core Science & Biosynthesis

The Andrastin B Biosynthetic Pathway in Fungal Species: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin B, a member of the andrastin family of meroterpenoids, has garnered significant interest within the scientific community due to its potential as a protein farnesyltransferase inhibitor, a key target in anti-cancer drug development. Produced by various fungal species, notably those belonging to the Penicillium genus such as a promising antitumoral compound, Penicillium roqueforti and P. chrysogenum, andrastins are synthesized through a complex biosynthetic pathway encoded by a dedicated gene cluster.[1][2] This technical guide provides a comprehensive overview of the Andrastin B biosynthetic pathway, detailing the genetic basis, enzymatic steps, and experimental methodologies used to elucidate this intricate process. All quantitative data is presented in structured tables, and key experimental workflows and pathways are visualized using diagrams to facilitate understanding.

The Andrastin Biosynthetic Gene Cluster (adr)

The biosynthesis of andrastins is orchestrated by a set of genes co-located in a biosynthetic gene cluster (BGC), designated as the adr cluster. In Penicillium roqueforti, this cluster spans approximately 29.4 kilobase pairs (kbp) and comprises ten genes: adrA, adrC, adrD, adrE, adrF, adrG, adrH, adrI, adrJ, and adrK.[1][3] An additional gene, adrB, is present in the P. chrysogenum adr cluster but exists as a pseudogene in P. roqueforti.[1] RNA-mediated gene silencing experiments have confirmed the involvement of all ten genes in the P. roqueforti cluster in the production of andrastin A, the precursor to Andrastin B.[1][3]

Table 1: Genes of the Andrastin Biosynthetic Cluster in P. roqueforti

Gene	Putative Function
adrA	Cytochrome P450 monooxygenase
adrC	Major Facilitator Superfamily (MFS) transporter
adrD	Polyketide synthase (PKS)
adrE	Ketoreductase
adrF	Short-chain dehydrogenase/reductase (SDR)
adrG	Prenyltransferase
adrH	FAD-dependent monooxygenase
adrI	Terpene cyclase
adrJ	Acetyltransferase
adrK	Methyltransferase

The Andrastin B Biosynthetic Pathway

The biosynthesis of Andrastin B is a multi-step process that begins with the condensation of precursors from primary metabolism and proceeds through a series of enzymatic modifications to yield the final complex structure. The pathway is initiated by the synthesis of 3,5-dimethylorsellinic acid (DMOA) and utilizes farnesyl pyrophosphate (FPP) as a terpenoid precursor.[1][2] The pathway primarily leads to the production of Andrastin A, which is then converted to other andrastin analogues, including Andrastin B.

The proposed biosynthetic pathway, primarily elucidated for Andrastin A, is as follows:

• Formation of Epoxyfarnesyl-DMOA Methyl Ester: The initial steps are catalyzed by the consecutive action of four enzymes. AdrD, a polyketide synthase, synthesizes DMOA. AdrG, a prenyltransferase, attaches a farnesyl group to DMOA. AdrK, a methyltransferase, then methylates the farnesyl-DMOA, and AdrH, a FAD-dependent monooxygenase, epoxidizes the farnesyl moiety to produce epoxyfarnesyl-DMOA methyl ester.[1][2]

• Cyclization to Andrastin E: The terpene cyclase, AdrI, catalyzes the cyclization of epoxyfarnesyl-DMOA methyl ester to form the first tetracyclic intermediate, Andrastin E.

• Conversion to Andrastin C: Andrastin E undergoes a series of modifications to become Andrastin C. AdrF, a short-chain dehydrogenase, oxidizes Andrastin E to Andrastin D. Subsequently, AdrE, a ketoreductase, reduces Andrastin D to Andrastin F. Finally, AdrJ, an acetyltransferase, acetylates Andrastin F to yield Andrastin C.

• Formation of Andrastin B and A: The final steps of the pathway involve two consecutive oxidation reactions catalyzed by the cytochrome P450 monooxygenase, AdrA. This enzyme first converts Andrastin C to Andrastin B, and then further oxidizes Andrastin B to Andrastin A.

Caption: Proposed biosynthetic pathway for Andrastin B in Penicillium species.

Quantitative Data

The functional necessity of the adr gene cluster in andrastin production has been demonstrated through gene silencing experiments. While specific enzyme kinetic data for the Adr enzymes are not extensively available, the impact of silencing key genes on andrastin production has been quantified.

Table 2: Effect of Gene Silencing on Andrastin A Production in P. roqueforti

Silenced Gene	Putative Function	Andrastin A Production (% of Wild-Type)	Reference
adrD	Polyketide synthase	8.6 - 56.7	[1]
adrG	Prenyltransferase	8.6 - 56.7	[1]
adrK	Methyltransferase	8.6 - 56.7	[1]
adrH	FAD-dependent monooxygenase	8.6 - 56.7	[1]

Note: The range in production levels reflects the analysis of different transformants for each silenced gene.

In studies of blue cheeses, Andrastin A is the most abundant of the andrastin analogues, with Andrastins B, C, and D being present in approximately 5-fold, 3-fold, and 5-20-fold lower amounts, respectively.[4][5]

Experimental Protocols

Elucidation of the andrastin biosynthetic pathway has relied on a combination of molecular genetics, analytical chemistry, and bioinformatics. Below are detailed methodologies for key experiments.

RNA-Mediated Gene Silencing in Penicillium roqueforti

This protocol is used to down-regulate the expression of specific genes to assess their function in the biosynthetic pathway.

a. Plasmid Construction:

• A small, internal fragment of the target adr gene is amplified by PCR.

• The PCR product is digested with a suitable restriction enzyme (e.g., NcoI) and ligated into a silencing vector such as pJL43-RNAi.[1] This vector contains two convergent promoters that drive the expression of the gene fragment in both sense and antisense orientations, leading to the formation of a double-stranded RNA (dsRNA) molecule that triggers the RNA interference (RNAi) machinery.

b. Fungal Transformation:

• Protoplasts of P. roqueforti are generated by enzymatic digestion of the fungal cell wall.

• The silencing plasmid is introduced into the protoplasts using a polyethylene glycol (PEG)-CaCl2-mediated transformation method.[6][7]

• Transformants are selected on a medium containing an appropriate selective agent (e.g., phleomycin) corresponding to the resistance marker on the plasmid.

c. Verification of Gene Silencing:

• Successful silencing is confirmed by quantifying the mRNA levels of the target gene in the transformants compared to the wild-type strain using reverse transcription-quantitative PCR (RT-qPCR).

Caption: Experimental workflow for RNA-mediated gene silencing.

Heterologous Expression of Andrastin Biosynthesis Genes in Aspergillus oryzae

This technique is employed to reconstitute parts of or the entire biosynthetic pathway in a well-characterized host organism to confirm gene function and produce pathway intermediates or final products.

a. Vector Construction:

• The adr genes of interest are amplified from P. chrysogenum genomic DNA.

• The amplified genes are cloned into expression vectors, such as the pTYGS series, under the control of an inducible promoter (e.g., the amyB promoter).[8][9][10] These vectors can accommodate multiple genes, allowing for the co-expression of several pathway enzymes.

b. Host Transformation:

• The expression vectors are introduced into a suitable A. oryzae host strain (e.g., NSAR1) using PEG-mediated protoplast transformation.[8][9][10]

• Transformants are selected based on auxotrophic markers or drug resistance.

c. Culture and Metabolite Extraction:

• The transformants are cultured under conditions that induce the expression of the heterologously introduced genes.

• The fungal mycelium and culture medium are extracted with an organic solvent mixture to isolate the produced metabolites.

Caption: Workflow for heterologous expression of andrastin genes.

Metabolite Analysis by High-Performance Liquid Chromatography (HPLC)

This is the primary analytical technique for the detection and quantification of andrastins.

a. Sample Preparation:

• Fungal mycelium or the culture medium is extracted with a mixture of ethyl acetate, dichloromethane, and methanol (3:2:1) containing 1% formic acid.[1]

• The extract is sonicated, filtered, and evaporated to dryness.

• The residue is redissolved in methanol for HPLC analysis.

b. HPLC Conditions:

• Column: A C18 reverse-phase column is typically used.

• Mobile Phase: A gradient of water (solvent A) and acetonitrile (solvent B), both acidified with 0.02% trifluoroacetic acid, is employed.[1]

• Gradient Program: A typical gradient is as follows: 15% B to 68% B over 25 minutes, then to 100% B over 2 minutes, hold at 100% B for 5 minutes, and return to 15% B over 2 minutes.[1]

• Flow Rate: 1.2 mL/min.[1]

• Column Temperature: 35°C.[1]

• Detection: Andrastins can be detected by UV absorbance and their identity confirmed by mass spectrometry (MS).

Conclusion

The biosynthetic pathway of Andrastin B is a complex and fascinating example of fungal secondary metabolism. The elucidation of the adr gene cluster and the characterization of the involved enzymes have provided a solid foundation for understanding how these bioactive molecules are produced. The experimental protocols detailed in this guide offer a roadmap for researchers to further investigate this pathway, with the potential to engineer novel andrastin analogues with improved therapeutic properties. Future research focusing on the detailed kinetic characterization of the Adr enzymes and the optimization of heterologous production systems will be crucial for harnessing the full potential of these promising natural products.

References

• 1. Catalytic assays for human cytochrome P450: an introduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of secondary metabolite production by Penicillium crustosum strains, isolated from Arctic and other various ecological niches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Andrastins A-D, Penicillium roqueforti Metabolites consistently produced in blue-mold-ripened cheese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Polyethylene glycol-mediated bacterial colony transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Investigating Fungal Biosynthetic Pathways Using Heterologous Gene Expression: Aspergillus oryzae as a Heterologous Host | Springer Nature Experiments [experiments.springernature.com]
• 9. Investigating Fungal Biosynthetic Pathways Using Heterologous Gene Expression: Aspergillus oryzae as a Heterologous Host - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Engineering Aspergillus oryzae for the Heterologous Expression of a Bacterial Modular Polyketide Synthase - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activities of Andrastin B and its Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activities of Andrastin B and its analogs, a class of meroterpenoid compounds with significant potential in anticancer research. This document details their primary mechanism of action as farnesyltransferase inhibitors, their cytotoxic effects against various cancer cell lines, and their role in overcoming multidrug resistance. Detailed experimental protocols for key assays and visualizations of relevant biological pathways and workflows are provided to support further research and development in this area.

Core Biological Activities

Andrastin B and its analogs, primarily isolated from various Penicillium species, have garnered attention for their diverse biological activities.[1][2] The core activities identified are:

• Inhibition of Farnesyltransferase (FTase): This is the most well-documented activity of the Andrastin family.[2][3] By inhibiting FTase, these compounds disrupt the post-translational modification of key signaling proteins, most notably Ras proteins, which are crucial for cell growth and proliferation.[3]

• Anticancer Activity: As a consequence of FTase inhibition and potentially other mechanisms, Andrastins exhibit cytotoxic activity against a range of human cancer cell lines.[1]

• Inhibition of P-glycoprotein (P-gp): Some analogs, such as Andrastin A, have been shown to inhibit the P-glycoprotein efflux pump, a key contributor to multidrug resistance in cancer cells. This activity can enhance the efficacy of co-administered anticancer drugs.

Quantitative Data on Biological Activities

The following tables summarize the quantitative data on the farnesyltransferase inhibitory and cytotoxic activities of Andrastin B and a selection of its analogs.

Table 1: Farnesyltransferase Inhibitory Activity of Andrastins

Compound	IC50 (µM)	Source Organism	Reference
Andrastin A	24.9	Penicillium sp. FO-3929	[2][3]
Andrastin B	47.1	Penicillium sp. FO-3929	[2]
Andrastin C	13.3	Penicillium sp. FO-3929	[2][3]

Table 2: Cytotoxic Activity of Andrastin Analogs against Human Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Penimeroterpenoid A	A549 (Lung Carcinoma)	82.61 ± 3.71	[1]
HCT116 (Colon Cancer)	78.63 ± 2.85	[1]
SW480 (Colon Cancer)	95.54 ± 1.46	[1]
Peniandrastin A	T cell (Concanavalin A-induced)	>40	[4]
B cell (LPS-induced)	10.15 ± 1.01	[4]
Peniandrastin C	T cell (Concanavalin A-induced)	12.33 ± 1.25	[4]
B cell (LPS-induced)	16.54 ± 1.19	[4]
Peniandrastin D	T cell (Concanavalin A-induced)	7.49 ± 0.88	[4]
B cell (LPS-induced)	6.73 ± 0.76	[4]
Peniandrastin G	T cell (Concanavalin A-induced)	10.18 ± 1.11	[4]
B cell (LPS-induced)	26.27 ± 2.43	[4]
Peniandrastin H	T cell (Concanavalin A-induced)	28.64 ± 2.57	[4]
B cell (LPS-induced)	14.32 ± 1.55	[4]

Signaling Pathway Inhibition: The Ras-Raf-MEK-ERK Cascade

Andrastins exert their anticancer effects primarily by inhibiting farnesyltransferase, a critical enzyme in the activation of Ras proteins. Uncontrolled Ras signaling is a hallmark of many cancers. The diagram below illustrates the canonical Ras-Raf-MEK-ERK signaling pathway and the point of intervention by Andrastin B and its analogs.

Andrastin B inhibits the Ras signaling pathway.

Experimental Protocols

Farnesyltransferase Inhibition Assay

This protocol outlines a non-radioactive, fluorescence-based assay for determining the inhibitory activity of Andrastin B and its analogs against farnesyltransferase.

Principle: The assay measures the transfer of a farnesyl group from farnesyl pyrophosphate (FPP) to a dansylated peptide substrate. The farnesylated product exhibits a change in fluorescence intensity, which is inversely proportional to the activity of the FTase inhibitor.

Materials:

• Recombinant human farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• Dansylated peptide substrate (e.g., Dansyl-GCVLS)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2, 1 mM DTT)

• Andrastin B or analog dissolved in DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the Andrastin compounds in DMSO.

• In a 96-well plate, add the assay buffer, the dansylated peptide substrate, and the Andrastin compound solution.

• Initiate the reaction by adding FPP and recombinant farnesyltransferase.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the dansyl fluorophore.

• Calculate the percentage of inhibition for each concentration of the Andrastin compound and determine the IC50 value.

Workflow for Farnesyltransferase Inhibition Assay.

P-glycoprotein Inhibition Assay (Bidirectional Transport Assay)

This protocol describes a cell-based assay to evaluate the potential of Andrastin analogs to inhibit P-glycoprotein-mediated efflux.

Principle: The assay measures the transport of a known P-gp substrate (e.g., digoxin or rhodamine 123) across a monolayer of cells overexpressing P-gp (e.g., Caco-2 or MDCK-MDR1 cells) in the presence and absence of the test compound. Inhibition of P-gp will result in a decreased efflux of the substrate from the basolateral to the apical compartment and/or an increased influx from the apical to the basolateral compartment.

Materials:

• Caco-2 or MDCK-MDR1 cells

• Transwell inserts

• Transport buffer (e.g., Hanks' Balanced Salt Solution with 25 mM HEPES, pH 7.4)

• P-gp substrate (e.g., [3H]-digoxin or rhodamine 123)

• Andrastin analog dissolved in DMSO

• Scintillation counter or fluorescence plate reader

Procedure:

• Seed Caco-2 or MDCK-MDR1 cells on Transwell inserts and culture until a confluent monolayer is formed.

• Wash the cell monolayers with transport buffer.

• For the apical-to-basolateral (A-to-B) transport, add the P-gp substrate and the Andrastin analog to the apical chamber.

• For the basolateral-to-apical (B-to-A) transport, add the P-gp substrate and the Andrastin analog to the basolateral chamber.

• Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• At the end of the incubation, collect samples from the receiver chambers.

• Quantify the amount of the P-gp substrate in the samples using a scintillation counter (for radiolabeled substrates) or a fluorescence plate reader.

• Calculate the apparent permeability coefficients (Papp) for both directions and determine the efflux ratio (Papp(B-A) / Papp(A-B)). A decrease in the efflux ratio in the presence of the Andrastin analog indicates P-gp inhibition.

Structure-Activity Relationship (SAR)

The biological activity of Andrastin analogs is influenced by their chemical structure. While a comprehensive SAR is still under investigation, some general trends can be observed. The diagram below illustrates a conceptual SAR for Andrastin analogs based on available data.

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, cytotoxicity, apoptosis-inducing activity and molecular docking studies of novel isatin–podophyllotoxin hybrids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Design, synthesis and cytotoxicity of novel chalcone analogs derived from 1-cyclohexylpyrrolidin-2-one and 2,3-dihydrobenzo[f]chromen-1-one - PubMed [pubmed.ncbi.nlm.nih.gov]

Andrastin B: A Technical Guide to its Potential as an Anti-Cancer Therapeutic

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin B, a meroterpenoid compound isolated from Penicillium species, has emerged as a molecule of interest in the field of oncology. As a member of the andrastin family of natural products, it shares a structural relationship with other bioactive compounds that have demonstrated a range of biological activities. This technical guide provides a comprehensive overview of Andrastin B's core anti-cancer potential, focusing on its mechanism of action as a farnesyltransferase inhibitor, available quantitative data, and detailed experimental protocols for its evaluation. While direct and extensive anti-cancer studies on Andrastin B are limited, this document consolidates the existing knowledge and provides a framework for future research and development.

Mechanism of Action: Inhibition of Farnesyltransferase

The primary anti-cancer mechanism attributed to Andrastin B and its analogs is the inhibition of farnesyltransferase (FTase). FTase is a crucial enzyme in the post-translational modification of a variety of cellular proteins, most notably the Ras family of small GTPases. The farnesylation of Ras proteins is essential for their localization to the plasma membrane, a prerequisite for their participation in downstream signal transduction pathways that regulate cell proliferation, differentiation, and survival.

The Ras-Raf-MEK-ERK signaling cascade is a key pathway that is often constitutively activated in many human cancers due to mutations in the Ras gene. By inhibiting FTase, Andrastin B prevents the farnesylation of Ras, thereby disrupting its membrane association and abrogating the downstream signaling that drives tumorigenesis.

Caption: The Ras-Raf-MEK-ERK signaling pathway and the inhibitory action of Andrastin B on Farnesyltransferase (FTase).

Experimental Evidence

Quantitative Data

Quantitative data on the direct anti-cancer effects of Andrastin B is limited in the currently available literature. However, data on its farnesyltransferase inhibitory activity and the cytotoxicity of a closely related andrastin-type meroterpenoid provide valuable insights into its potential.

Table 1: Farnesyltransferase Inhibitory Activity of Andrastin B

Compound	Target	IC50 (µM)	Source
Andrastin B	Protein Farnesyltransferase	47.1	(Uchida et al., 1996)[1]

Table 2: Cytotoxicity of a Related Andrastin-Type Meroterpenoid (Compound 1)

Cell Line	Cancer Type	IC50 (µM)	Positive Control (Cisplatin) IC50 (µM)	Source
A549	Lung Carcinoma	82.61 ± 3.71	14.91 ± 0.28	(Li et al., 2018)[2]
HCT116	Colon Cancer	78.63 ± 2.85	20.22 ± 1.29	(Li et al., 2018)[2]
SW480	Colon Cancer	95.54 ± 1.46	27.71 ± 0.90	(Li et al., 2018)[2]

Note: The cytotoxic data presented is for a structurally related andrastin-type meroterpenoid, not Andrastin B itself. This data is provided as a proxy for the potential activity of this class of compounds.

Furthermore, a study on Andrastin A, another analog, showed that it did not exhibit direct cytotoxicity against drug-sensitive KB and vincristine-resistant VJ-300 cancer cell lines on its own. However, it was found to enhance the cytotoxicity of vincristine in the resistant cell line, suggesting a potential role in overcoming multidrug resistance by inhibiting P-glycoprotein efflux pumps.[3]

Experimental Workflow

A typical experimental workflow to evaluate the anti-cancer potential of Andrastin B would involve a series of in vitro assays to determine its effects on cell viability, apoptosis, and cell cycle progression.

Caption: A representative experimental workflow for the in vitro evaluation of Andrastin B's anti-cancer effects.

Detailed Experimental Protocols

Farnesyltransferase Inhibition Assay

This protocol is adapted from a general fluorometric method for screening FTase inhibitors.

Objective: To determine the in vitro inhibitory activity of Andrastin B against farnesyltransferase.

Materials:

• Recombinant human farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• Dansylated peptide substrate (e.g., Dansyl-GCVLS)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 1 mM DTT)

• Andrastin B (dissolved in DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a reaction mixture containing assay buffer, FTase, and the dansylated peptide substrate.

• Add varying concentrations of Andrastin B (or DMSO as a vehicle control) to the wells of the microplate.

• Initiate the enzymatic reaction by adding FPP to all wells.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction (e.g., by adding EDTA).

• Measure the fluorescence intensity at an excitation wavelength of 340 nm and an emission wavelength of 485 nm.

• Calculate the percentage of inhibition for each concentration of Andrastin B relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Andrastin B on cancer cell lines.

Materials:

• Cancer cell lines (e.g., A549, HCT116, SW480)

• Complete cell culture medium

• Andrastin B (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of Andrastin B (and a vehicle control) for a specified duration (e.g., 48 or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT into formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

• Determine the IC50 value, the concentration of Andrastin B that causes 50% inhibition of cell growth.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the induction of apoptosis by Andrastin B in cancer cells.

Materials:

• Cancer cell lines

• Andrastin B

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Treat cancer cells with Andrastin B at its IC50 concentration (or other relevant concentrations) for a specified time.

• Harvest the cells (including both adherent and floating cells) and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension according to the kit manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry within one hour.

• Quantify the percentage of cells in different populations: viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive).

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of Andrastin B on the cell cycle distribution of cancer cells.

Materials:

• Cancer cell lines

• Andrastin B

• Cold 70% ethanol

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Treat cancer cells with Andrastin B at its IC50 concentration for a specified time.

• Harvest the cells and wash them with cold PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and store at -20°C for at least 2 hours.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cells in a staining solution containing PI and RNase A.

• Incubate the cells in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells by flow cytometry.

• Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle using appropriate software.

Potential as an Anti-Cancer Therapeutic

Andrastin B presents a promising starting point for the development of novel anti-cancer therapeutics. Its established activity as a farnesyltransferase inhibitor provides a clear and validated mechanism of action targeting the critical Ras signaling pathway, which is dysregulated in a significant portion of human cancers.

The available data, although limited, suggests that andrastin-type compounds possess cytotoxic potential against various cancer cell lines. The observation that Andrastin A may play a role in overcoming multidrug resistance further enhances the therapeutic potential of this class of molecules.

However, a significant amount of research is still required to fully elucidate the anti-cancer profile of Andrastin B. Key future directions should include:

• Comprehensive Cytotoxicity Screening: Determining the IC50 values of Andrastin B against a broad panel of human cancer cell lines is essential to identify sensitive cancer types.

• In-depth Mechanistic Studies: Investigating the effects of Andrastin B on apoptosis, cell cycle progression, and other cancer-related pathways beyond FTase inhibition will provide a more complete understanding of its biological activity.

• In Vivo Efficacy Studies: Evaluating the anti-tumor efficacy and toxicity of Andrastin B in preclinical animal models is a critical step towards clinical translation.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of Andrastin B could lead to the identification of more potent and selective anti-cancer agents.

References

• 1. researchgate.net [researchgate.net]
• 2. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Immunosuppressive Potential of Andrastin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Andrastin B, a meroterpenoid compound isolated from Penicillium species, is primarily recognized for its potent inhibitory activity against protein farnesyltransferase (FTase). While its role in oncology has been the subject of initial investigations, emerging evidence surrounding the broader class of farnesyltransferase inhibitors (FTIs) points towards significant immunomodulatory and immunosuppressive properties. This technical guide synthesizes the current understanding of Andrastin B's mechanism of action and extrapolates its potential effects on the immune system based on comprehensive data from related FTIs. This document provides an in-depth overview of the core mechanisms, quantitative data on the immunosuppressive effects of FTIs, detailed experimental protocols for immunological assessment, and visual representations of key signaling pathways and workflows to facilitate further research and drug development in this promising area.

Introduction to Andrastin B and Farnesyltransferase Inhibition

Andrastin B belongs to a family of natural compounds, including Andrastins A and C, that have been identified as inhibitors of farnesyltransferase.[1] This enzyme catalyzes the post-translational addition of a farnesyl group to a cysteine residue within a C-terminal "CAAX" motif of various cellular proteins.[2][3] This process, known as farnesylation or prenylation, is a crucial step for the proper membrane localization and subsequent activation of these proteins.[2][3][4]

The most well-known substrates of FTase are the Ras family of small GTPases (H-Ras, N-Ras, and K-Ras), which are pivotal in signal transduction pathways that regulate cell proliferation, differentiation, and survival.[1] By preventing Ras farnesylation, FTIs block its membrane association and downstream signaling, such as the mitogen-activated protein kinase (MAPK) pathway, thereby inhibiting cell growth.[5] This mechanism has positioned FTIs as potential anti-cancer agents.[1][6]

However, the portfolio of farnesylated proteins extends beyond Ras to include other proteins vital for immune cell function. This suggests that the inhibitory action of Andrastin B on FTase could have profound consequences for the immune system, opening up avenues for its development as an immunosuppressive agent.

Quantitative Data on Farnesyltransferase Inhibition and Immunosuppressive Effects of FTIs

While direct experimental data on the immunosuppressive activity of Andrastin B is not yet available in the literature, its potency as an FTase inhibitor has been quantified. Furthermore, studies on other FTIs provide valuable insights into the potential immunosuppressive effects that could be expected from Andrastin B.

Compound/Drug	Target/Assay	IC50 Value	Cell Type/System	Reference
Andrastin B	Protein Farnesyltransferase	47.1 µM	Enzyme Assay	[1]
Andrastin A	Protein Farnesyltransferase	24.9 µM	Enzyme Assay	[1]
Andrastin C	Protein Farnesyltransferase	13.3 µM	Enzyme Assay	[1]
FTI A-228839	Lectin-Induced Lymphocyte Proliferation	0.24 +/- 0.11 µM	Human Lymphocytes	[7]
FTI A-228839	APC-Induced T Cell Proliferation	0.10 +/- 0.09 µM	Human T Cells	[7]
Lonafarnib & Tipifarnib	TLR-9-Induced B-Cell Proliferation	Dose-dependent suppression	Human B-Cells	[8][9]
Lonafarnib & Tipifarnib	Plasma Blast Formation and IgG Secretion	Potent suppression	Human B-Cells	[8][9][10]
Various FTIs	T-Cell Cytokine Production (IFN-γ, IL-2, IL-4, IL-5)	Dose-dependent reduction	Murine Th1 and Th2 Clones	[2][3]

Table 1: Summary of quantitative data on the inhibitory effects of Andrastin B and other Farnesyltransferase Inhibitors (FTIs).

Mechanism of Immunosuppression by Farnesyltransferase Inhibition

The immunosuppressive effects of FTIs stem from their ability to disrupt the function of key signaling proteins in immune cells, particularly T and B lymphocytes. Protein prenylation is essential for the activation and signaling of these cells.[11][12]

Effects on T Lymphocytes

T-cell activation, proliferation, and cytokine production are heavily reliant on signaling cascades initiated at the T-cell receptor (TCR) and co-stimulatory molecules like CD28. Several proteins involved in these pathways are farnesylated. By inhibiting FTase, Andrastin B is predicted to:

• Inhibit T-Cell Proliferation: FTIs have been shown to suppress the proliferation of T cells in response to various stimuli.[7][13]

• Reduce Cytokine Production: A key finding is that FTIs inhibit the production of lineage-specific cytokines by both Th1 (IFN-γ, IL-2) and Th2 (IL-4, IL-5) T-cell clones.[2][3] Interestingly, this inhibition occurs at the post-transcriptional level, meaning that while the cytokine mRNA is still produced, the synthesis of the cytokine protein is blocked.[2][3] This effect has been correlated with reduced phosphorylation of p70S6K, a downstream effector of the mTOR pathway involved in protein translation.[2]

• Disrupt T-Cell Polarity: The FTI A-228839 has been observed to disrupt the polarized shape of T cells, which is important for their interaction with antigen-presenting cells (APCs).[7]

• Promote Apoptosis: At certain concentrations, FTIs can promote apoptosis in activated lymphocytes.[7]

Effects on B Lymphocytes

Recent studies have highlighted the significant impact of FTIs on B-cell function. The activation of B cells, their differentiation into plasma cells, and the subsequent production of antibodies are critical components of the humoral immune response. FTIs have been demonstrated to:

• Suppress B-Cell Proliferation: The FTIs Lonafarnib and tipifarnib suppress B-cell proliferation induced by Toll-like receptor 9 (TLR-9) stimulation.[8][9][10]

• Inhibit Plasma Cell Formation and Antibody Secretion: A very strong effect of FTIs is the potent suppression of plasma blast formation and subsequent IgG secretion.[8][9][10] This suggests a powerful inhibitory effect on humoral immunity.

• Modulate Regulatory B-Cell Function: While suppressing effector functions, FTIs may partially preserve the production of the anti-inflammatory cytokine IL-10 and Granzyme B by regulatory B cells, especially at lower concentrations.[8][9][10]

Effects on Macrophages

While less studied, the inhibition of protein prenylation can also affect macrophage function. Rho family GTPases, which are often geranylgeranylated but can be farnesylated, are crucial for macrophage signaling and inflammatory responses.[14] By potentially affecting these pathways, FTIs could modulate macrophage activation and cytokine release.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Mechanism of Andrastin B as a Farnesyltransferase Inhibitor.

Caption: Andrastin B's Potential Impact on T-Cell Activation Pathways.

References

• 1. An overview on natural farnesyltransferase inhibitors for efficient cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Farnesyltransferase inhibitors inhibit T-cell cytokine production at the posttranscriptional level - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Farnesyltransferase inhibitors inhibit T-cell cytokine production at the posttranscriptional level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. S-Prenylation: Function, Signaling, and Analytical Techniques - Creative Proteomics [creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. New tricks for human farnesyltransferase inhibitor: cancer and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Farnesyltransferase inhibition: a novel method of immunomodulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Farnesyltransferase-inhibitors exert in vitro immunosuppressive capacity by inhibiting human B-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Farnesyltransferase-inhibitors exert in vitro immunosuppressive capacity by inhibiting human B-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protein prenylation drives discrete signaling programs for the differentiation and maintenance of effector Treg cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Uncovering protein prenylation in Th1 cells: novel prenylation sites and insights into statin and farnesyltransferase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ovid.com [ovid.com]
• 14. researchgate.net [researchgate.net]

Andrastin B: A Comprehensive Technical Review of a Promising Farnesyltransferase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin B, a meroterpenoid compound first isolated from Penicillium sp. FO-3929, has emerged as a subject of significant interest in the field of oncology and drug development.[1] As a member of the andrastin family of natural products, which also includes andrastins A, C, and D, it has been primarily investigated for its potent inhibitory activity against protein farnesyltransferase. This enzyme plays a crucial role in the post-translational modification of various cellular proteins, most notably the Ras family of small GTPases, which are implicated in a significant percentage of human cancers. This technical guide provides a comprehensive review of the existing research on Andrastin B, with a focus on its mechanism of action, quantitative biological data, and the experimental protocols used for its study.

Mechanism of Action: Inhibition of Farnesyltransferase and the Ras Signaling Pathway

The primary molecular target of Andrastin B is farnesyltransferase (FTase). This enzyme catalyzes the attachment of a farnesyl pyrophosphate (FPP) group to a cysteine residue within the C-terminal CAAX box of substrate proteins. For Ras proteins, this farnesylation step is essential for their localization to the plasma membrane, where they can engage with downstream effector proteins to activate signaling cascades that regulate cell proliferation, differentiation, and survival.

By inhibiting farnesyltransferase, Andrastin B prevents the farnesylation of Ras proteins. This disruption leads to the accumulation of unprocessed, cytosolic Ras, which is unable to participate in oncogenic signaling. The consequent downregulation of the Ras-Raf-MEK-ERK (MAPK) and other Ras-dependent pathways ultimately inhibits cancer cell growth and proliferation.

Figure 1: Simplified Ras signaling pathway and the inhibitory action of Andrastin B.

Quantitative Biological Data

The inhibitory potency of Andrastin B and its analogs against farnesyltransferase has been quantified in vitro. The half-maximal inhibitory concentration (IC50) is a key metric used to assess the efficacy of these compounds.

Compound	IC50 (µM) against Farnesyltransferase	Reference
Andrastin A	24.9	[1]
Andrastin B	47.1	[1]
Andrastin C	13.3	[1]

Table 1: In vitro inhibitory activity of Andrastins A, B, and C against protein farnesyltransferase.

Currently, specific cytotoxicity data (IC50 values against various cancer cell lines) and Ki values for Andrastin B are not extensively reported in the publicly available literature. The majority of published research has focused on Andrastin A for these broader biological activity screenings.

Experimental Protocols

Isolation and Purification of Andrastin B

Andrastin B is a secondary metabolite produced by the fungus Penicillium sp. FO-3929. The general workflow for its isolation and purification is as follows:

Figure 2: General workflow for the isolation and purification of Andrastin B.

A detailed protocol typically involves:

• Fermentation: Culturing of Penicillium sp. FO-3929 in a suitable liquid medium to promote the production of secondary metabolites.

• Extraction: The culture broth is separated from the mycelia, and the supernatant is extracted with an organic solvent such as ethyl acetate to partition the andrastins.

• Concentration: The organic extract is concentrated under reduced pressure to yield a crude extract.

• Chromatography: The crude extract is subjected to a series of chromatographic separations. This often includes initial fractionation on a silica gel column, followed by further purification using octadecylsilanized (ODS) silica gel chromatography. The final purification is typically achieved by high-performance liquid chromatography (HPLC) to yield pure Andrastin B.

In Vitro Farnesyltransferase Inhibition Assay

The inhibitory activity of Andrastin B on farnesyltransferase is commonly determined using an in vitro enzyme assay. While specific protocols may vary between laboratories, a general methodology is outlined below.

Principle: The assay measures the incorporation of a radiolabeled or fluorescently tagged farnesyl pyrophosphate (FPP) into a protein or peptide substrate (e.g., Ras or a CAAX box-containing peptide) by farnesyltransferase. The inhibitory effect of Andrastin B is quantified by the reduction in the amount of labeled product formed.

Materials:

• Recombinant human farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• Radiolabeled ([³H]) or fluorescently labeled FPP

• Ras protein or a suitable peptide substrate (e.g., biotinylated-KRas4B C-terminal peptide)

• Andrastin B (or other test compounds) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer (e.g., Tris-HCl buffer containing MgCl₂, ZnCl₂, and dithiothreitol)

• Scintillation cocktail and counter (for radioactive assays) or a fluorescence plate reader (for fluorescent assays)

Procedure:

• Reaction Setup: In a microplate or microcentrifuge tubes, combine the assay buffer, farnesyltransferase, and the test compound (Andrastin B) at various concentrations. A control reaction without the inhibitor should be included.

• Pre-incubation: The mixture is typically pre-incubated for a short period to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of the Ras protein/peptide substrate and labeled FPP.

• Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 37°C) for a specific period.

• Termination of Reaction: The reaction is stopped, for example, by the addition of a strong acid (e.g., trichloroacetic acid) or by adding EDTA.

• Detection of Product: The amount of labeled product is quantified. For radioactive assays, this may involve capturing the labeled protein on a filter membrane, washing away the unincorporated labeled FPP, and measuring the radioactivity of the filter using a scintillation counter. For fluorescent assays, the change in fluorescence upon substrate farnesylation is measured using a plate reader.

• Data Analysis: The percentage of inhibition for each concentration of Andrastin B is calculated relative to the control. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Figure 3: Workflow for a typical in vitro farnesyltransferase inhibition assay.

Cytotoxicity Assay (e.g., MTT Assay)

To assess the effect of Andrastin B on the viability of cancer cells, a cytotoxicity assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is commonly employed.

Principle: The MTT assay is a colorimetric assay that measures the reduction of the yellow MTT tetrazolium salt by mitochondrial succinate dehydrogenase in metabolically active cells. The resulting intracellular purple formazan crystals are solubilized, and the absorbance of the solution is measured, which is directly proportional to the number of viable cells.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Andrastin B

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Andrastin B. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of Andrastin B relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Structure-Activity Relationship

The andrastin family of compounds shares a common ent-5α,14β-androstane skeleton. The differences in their structures are relatively minor, yet they result in notable variations in their farnesyltransferase inhibitory activity.

• Andrastin A: Possesses a specific side chain that contributes to its potent inhibitory activity.

• Andrastin B: Is a close analog of Andrastin A, with a modification in the side chain that results in a slightly reduced, yet still significant, inhibitory activity against farnesyltransferase (IC50 of 47.1 µM compared to 24.9 µM for Andrastin A).[1]

• Andrastin C: Exhibits the most potent inhibition among the three (IC50 of 13.3 µM), suggesting that its unique structural features are particularly favorable for binding to the active site of farnesyltransferase.[1]

A detailed comparative analysis of the crystal structures of these compounds in complex with farnesyltransferase would be required to fully elucidate the specific molecular interactions that account for these differences in potency.

Conclusion and Future Directions

Andrastin B is a valuable natural product with demonstrated inhibitory activity against farnesyltransferase, a key enzyme in oncogenic Ras signaling. While much of the research has focused on its analog, Andrastin A, the data available for Andrastin B confirms its potential as a lead compound for the development of novel anticancer agents.

Future research should focus on several key areas:

• Comprehensive Biological Profiling: A thorough evaluation of Andrastin B's cytotoxicity against a broad panel of human cancer cell lines is needed to identify specific cancer types that may be particularly sensitive to its effects.

• Pharmacokinetic and In Vivo Efficacy Studies: To assess its drug-like properties and therapeutic potential, pharmacokinetic studies and in vivo efficacy trials in animal models of cancer are essential.

• Structure-Activity Relationship Studies: The synthesis of novel Andrastin B derivatives and their biological evaluation will be crucial for optimizing its potency and selectivity, potentially leading to the development of more effective farnesyltransferase inhibitors.

• Combination Therapies: Investigating the synergistic effects of Andrastin B with other established anticancer drugs could reveal new therapeutic strategies with enhanced efficacy and reduced toxicity.

The continued exploration of Andrastin B and its analogs holds significant promise for the discovery and development of the next generation of targeted cancer therapies.

References

• 1. Measurement of protein farnesylation and geranylgeranylation in vitro, in cultured cells and in biopsies, and the effects of prenyl transferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of Andrastin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin B, a meroterpenoid natural product isolated from various Penicillium species, has garnered significant interest within the scientific community due to its promising biological activities. As a potent inhibitor of protein farnesyltransferase (FTase), Andrastin B presents a compelling scaffold for the development of novel therapeutic agents, particularly in the realm of oncology. This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) studies of Andrastin B and its analogs, offering valuable insights for researchers and drug development professionals. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes critical biological pathways and experimental workflows to facilitate a deeper understanding of this important natural product.

Core Structure of Andrastins

The andrastin family of meroterpenoids is characterized by a distinctive tetracyclic core, biosynthetically derived from a sesquiterpene and a tetraketide.[1] The core structure of Andrastin B, along with its close analogs Andrastin A and C, features this complex steroidal-like framework with various oxygen-containing functional groups. The key structural features that have been the focus of SAR studies include the substituents on the A, B, C, and D rings of the andrastin scaffold.

Structure-Activity Relationship of Andrastin Analogs

The primary mechanism of action for Andrastin B and its analogs is the inhibition of farnesyltransferase, a key enzyme in the post-translational modification of Ras proteins.[2][3] The farnesylation of Ras is crucial for its localization to the plasma membrane and subsequent activation of downstream signaling pathways that regulate cell growth, proliferation, and survival.[2] By inhibiting FTase, andrastins can disrupt these aberrant signaling cascades, which are often implicated in cancer.

Quantitative SAR Data: Farnesyltransferase Inhibition

The inhibitory activity of Andrastin B and its naturally occurring analogs against protein farnesyltransferase provides a foundational understanding of their SAR. The following table summarizes the available quantitative data.

Compound	R¹	R²	R³	IC₅₀ (µM) against Farnesyltransferase	Reference
Andrastin A	-CHO	-OH	=O	24.9	[4]
Andrastin B	-CHO	-H	=O	47.1	[4]
Andrastin C	-CH₂OH	-OH	=O	13.3	[4]
Andrastin D	-CHO	-OH	-OH, -H	Data not available	[5]

From this limited dataset, a preliminary SAR can be inferred:

• Modification at R¹ and R²: The conversion of the aldehyde (R¹) and hydroxyl (R²) groups in Andrastin A to a primary alcohol (R¹) and hydroxyl (R²) in Andrastin C leads to a significant increase in potency (IC₅₀ = 13.3 µM). This suggests that the oxidation state at this position plays a critical role in the interaction with the enzyme.

• Role of the Hydroxyl Group at R²: The absence of the hydroxyl group at the R² position in Andrastin B, as compared to Andrastin A, results in a near doubling of the IC₅₀ value (47.1 µM vs. 24.9 µM), indicating that this hydroxyl group is important for inhibitory activity.

Cytotoxicity of Andrastin Analogs

Beyond their direct enzymatic inhibition, the cytotoxic effects of andrastin-type meroterpenoids against various cancer cell lines have been investigated. This data provides a more holistic view of their potential as anticancer agents.

Compound	Cell Line	IC₅₀ (µM)	Reference
Penimeroterpenoid A	A549 (Lung Carcinoma)	82.61 ± 3.71	[6]
Penimeroterpenoid A	HCT116 (Colon Carcinoma)	78.63 ± 2.85	[6]
Penimeroterpenoid A	SW480 (Colon Carcinoma)	95.54 ± 1.46	[6]
Penimeroterpenoids B & C	A549, HCT116, SW480	> 100	[6]

The cytotoxicity data for penimeroterpenoids, which share the andrastin core, suggests that subtle structural modifications can significantly impact their anti-proliferative activity. For instance, Penimeroterpenoid A exhibited moderate cytotoxicity, while the closely related Penimeroterpenoids B and C were inactive at the tested concentrations.[6]

Experimental Protocols

A thorough understanding of the experimental methodologies used to generate SAR data is crucial for its interpretation and for designing future studies.

In Vitro Farnesyltransferase Inhibition Assay (Fluorescence-Based)

This assay is a common method for determining the inhibitory potential of compounds against farnesyltransferase.

Principle: The assay measures the transfer of a farnesyl group from farnesyl pyrophosphate (FPP) to a fluorescently labeled peptide substrate (e.g., Dansyl-GCVLS). The farnesylation of the peptide leads to a change in its hydrophobicity, which in turn alters the fluorescence properties of the dansyl group. Inhibitors of FTase will prevent this reaction, resulting in a diminished fluorescence signal.

Materials:

• Recombinant human farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• N-Dansyl-GCVLS peptide substrate

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 10 µM ZnCl₂, 5 mM DTT

• Test compounds (e.g., Andrastin B analogs) dissolved in DMSO

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Reaction Mixture: In each well of the microplate, add the following components in order:

  • Assay Buffer

  • Test compound solution (or DMSO for control)

  • N-Dansyl-GCVLS substrate

• Enzyme Addition: Initiate the reaction by adding farnesyltransferase to each well.

• FPP Addition: Immediately after the enzyme, add FPP to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Fluorescence Reading: Measure the fluorescence intensity at an excitation wavelength of ~340 nm and an emission wavelength of ~505 nm.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC₅₀ value by plotting the percent inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Signaling Pathways and Experimental Workflows

Visualizing the biological context and experimental procedures is essential for a comprehensive understanding of Andrastin B's SAR.

Ras Signaling Pathway and Farnesyltransferase Inhibition

The following diagram illustrates the central role of farnesyltransferase in the Ras signaling pathway and how its inhibition by compounds like Andrastin B can disrupt downstream signaling cascades involved in cell proliferation and survival.

Caption: Ras signaling pathway and the inhibitory action of Andrastin B.

Experimental Workflow for Farnesyltransferase Inhibition Assay

The logical flow of the in vitro farnesyltransferase inhibition assay can be visualized to clarify the experimental steps.

Caption: Workflow for the in vitro farnesyltransferase inhibition assay.

Conclusion and Future Directions

The structure-activity relationship of Andrastin B and its analogs as farnesyltransferase inhibitors is a promising area of research for the development of novel anticancer therapeutics. The available data, though limited, highlights the importance of specific functional groups on the andrastin core for potent enzymatic inhibition and cellular activity. Future research should focus on the systematic synthesis and evaluation of a broader range of Andrastin B derivatives to build a more comprehensive SAR model. Such studies will be instrumental in optimizing the potency, selectivity, and pharmacokinetic properties of this fascinating class of natural products, ultimately paving the way for the development of clinically viable drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An overview on natural farnesyltransferase inhibitors for efficient cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Exploring the Therapeutic Potential of Andrastin B: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Andrastin B, a member of the andrastin family of meroterpenoids, has been identified as an inhibitor of protein farnesyltransferase (PFTase). This enzyme plays a critical role in the post-translational modification of various cellular proteins, including the Ras superfamily of small GTPases, which are frequently mutated in human cancers. By inhibiting PFTase, andrastins represent a potential avenue for anticancer drug development. This technical guide provides a comprehensive overview of the currently available data on Andrastin B, including its discovery, biochemical activity, and the broader therapeutic context of farnesyltransferase inhibition. Due to the limited specific research on Andrastin B, this paper also draws upon the wider knowledge of the andrastin family and the class of PFTase inhibitors to contextualize its potential.

Introduction

The search for novel therapeutic agents against cancer is a cornerstone of modern drug discovery. A key strategy in this endeavor is the identification of compounds that target cellular pathways essential for tumor growth and survival. One such pathway is the post-translational modification of proteins by farnesylation, a process catalyzed by protein farnesyltransferase (PFTase). The Ras family of oncoproteins, which are pivotal in signal transduction pathways regulating cell proliferation, differentiation, and survival, are critically dependent on farnesylation for their proper localization and function. Consequently, inhibitors of PFTase have been actively investigated as potential anticancer agents.

Andrastin B, a natural product isolated from Penicillium sp. FO-3929, belongs to a class of meroterpenoids that have demonstrated inhibitory activity against PFTase. This whitepaper will delve into the technical details of Andrastin B, summarizing the available quantitative data, outlining relevant experimental methodologies, and visualizing the pertinent biochemical pathways.

Quantitative Data

The primary quantitative measure of Andrastin B's bioactivity is its ability to inhibit protein farnesyltransferase. The following table summarizes the reported half-maximal inhibitory concentration (IC50) for Andrastin B and its analogues, Andrastin A and C, as identified in the foundational study by Uchida et al. (1996).[1]

Compound	IC50 against Protein Farnesyltransferase (μM)	Source
Andrastin A	24.9	[1]
Andrastin B	47.1	[1]
Andrastin C	13.3	[1]

Experimental Protocols

The following sections detail the methodologies relevant to the discovery and characterization of Andrastin B.

Isolation and Purification of Andrastin B

Andrastin B was first isolated from the cultured broth of the fungal strain Penicillium sp. FO-3929.[1] The general workflow for its purification is as follows:

Isolation workflow for Andrastin B.

Structure Elucidation

The chemical structure of Andrastin B was determined alongside its analogues, Andrastins A and C.[2] The process involved a combination of spectroscopic techniques, with the foundational structure of the andrastin skeleton being elucidated through advanced NMR and X-ray crystallography of a derivative of Andrastin A.[2]

Protein Farnesyltransferase Inhibition Assay (General Protocol)

While the specific parameters for the assay that determined the IC50 of Andrastin B are detailed in the original publication, a general protocol for a fluorimetric PFTase inhibition assay is outlined below. This type of assay is commonly used to screen for PFTase inhibitors.

General workflow for a PFTase inhibition assay.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of Andrastin B is the inhibition of protein farnesyltransferase. This enzyme is a key component of the protein prenylation pathway, which is crucial for the function of many signaling proteins.

The Ras Signaling Pathway and Farnesylation

The Ras proteins are a family of small GTPases that act as molecular switches in signal transduction pathways that control cell growth, proliferation, and survival. Oncogenic mutations in Ras genes are found in a significant percentage of human cancers, leading to constitutively active Ras signaling.

For Ras to be functional, it must be localized to the inner surface of the plasma membrane. This localization is dependent on a series of post-translational modifications, the first and most critical of which is the attachment of a 15-carbon farnesyl isoprenoid group to a cysteine residue at the C-terminus of the Ras protein. This reaction is catalyzed by PFTase.

The role of PFTase in Ras signaling and its inhibition by Andrastin B.

By inhibiting PFTase, Andrastin B prevents the farnesylation of Ras, thereby blocking its localization to the plasma membrane and subsequent activation of downstream oncogenic signaling pathways.

Conclusion and Future Directions

Andrastin B has been identified as a micromolar inhibitor of protein farnesyltransferase. Its discovery has contributed to the understanding of natural product inhibitors of this important oncological target. However, the therapeutic potential of Andrastin B remains largely unexplored. The available data is limited to its initial isolation and in vitro enzymatic inhibition.

To fully assess the therapeutic potential of Andrastin B, further research is imperative. Key areas for future investigation include:

• In-depth Cytotoxicity Profiling: Evaluation of Andrastin B's cytotoxic effects against a broad panel of human cancer cell lines, including those with known Ras mutations.

• In Vivo Efficacy Studies: Assessment of Andrastin B's anti-tumor activity in preclinical animal models of cancer.

• Pharmacokinetic and Pharmacodynamic Studies: Investigation of the absorption, distribution, metabolism, and excretion (ADME) properties of Andrastin B to determine its drug-like potential.

• Mechanism of Action Studies: Elucidation of the specific effects of Andrastin B on downstream signaling pathways beyond general PFTase inhibition.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of Andrastin B analogues to identify more potent and selective PFTase inhibitors.

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Andrastin B: A Technical Deep Dive into its Impact on Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

Abstract

Andrastin B, a meroterpenoid compound, has been identified as a potent inhibitor of protein farnesyltransferase (PFTase). This enzyme plays a critical role in the post-translational modification of various cellular proteins, most notably the Ras family of small GTPases. By inhibiting PFTase, Andrastin B disrupts the proper localization and function of Ras proteins, thereby interfering with downstream signaling cascades crucial for cell proliferation, survival, and differentiation. This technical guide provides an in-depth analysis of Andrastin B's mechanism of action, its effects on key cell signaling pathways, and detailed experimental protocols for its study.

Introduction

The Ras proteins are central regulators of cellular signaling, acting as molecular switches that cycle between an active GTP-bound and an inactive GDP-bound state. Mutations in Ras genes are among the most common oncogenic drivers in human cancers, leading to constitutively active Ras and aberrant activation of downstream effector pathways, including the Raf-MEK-ERK (MAPK) and the Phosphoinositide 3-kinase (PI3K)-Akt-mTOR pathways. The farnesylation of Ras proteins, a lipid modification catalyzed by PFTase, is essential for their anchoring to the plasma membrane and subsequent participation in signal transduction. Consequently, inhibitors of PFTase, such as Andrastin B, have emerged as a promising class of anti-cancer agents.

Mechanism of Action: Inhibition of Farnesyltransferase

Andrastin B exerts its primary biological effect by directly inhibiting the enzymatic activity of protein farnesyltransferase. This inhibition is competitive with respect to the farnesyl pyrophosphate (FPP) substrate.

Quantitative Data: Farnesyltransferase Inhibition

The inhibitory potency of Andrastin B against PFTase has been quantified, providing a key metric for its biochemical activity.

Compound	Target	IC50 (µM)	Reference
Andrastin B	Protein Farnesyltransferase	47.1	[1][2]
Andrastin A	Protein Farnesyltransferase	24.9	[1][2]
Andrastin C	Protein Farnesyltransferase	13.3	[1][2]

Impact on Cell Signaling Pathways

By preventing the farnesylation of Ras, Andrastin B effectively curtails the activation of its downstream signaling networks. This disruption has profound consequences for cellular function and is the basis for its potential therapeutic applications.

The Ras-Raf-MEK-ERK (MAPK) Pathway

The MAPK pathway is a critical signaling cascade that regulates cell growth, proliferation, and differentiation. The inhibition of Ras farnesylation by Andrastin B is expected to lead to a reduction in the activation of this pathway. This can be experimentally observed by measuring the phosphorylation status of key kinases in the cascade, such as MEK and ERK.

The PI3K-Akt-mTOR Pathway

The PI3K/Akt pathway is another major downstream effector of Ras, playing a crucial role in cell survival, proliferation, and metabolism. Inhibition of Ras function by Andrastin B is hypothesized to downregulate this pathway, leading to decreased phosphorylation of Akt and its downstream targets.

Signaling Pathway Diagram

Figure 1: Proposed mechanism of Andrastin B's effect on Ras signaling pathways.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of Andrastin B.

Protein Farnesyltransferase Inhibition Assay

This assay is used to determine the IC50 value of Andrastin B against PFTase.

Workflow Diagram

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

The Convergent Origins of Andrastin B: A Technical Guide to its Polyketide-Terpenoid Biosynthesis

For Immediate Release

A Deep Dive into the Hybrid Polyketide-Terpenoid Genesis of Andrastin B, a Meroterpenoid with Therapeutic Potential

This technical guide offers an in-depth exploration of the biosynthetic pathway of Andrastin B, a promising meroterpenoid with potential applications in drug development. By dissecting its hybrid polyketide and terpenoid origins, we provide researchers, scientists, and drug development professionals with a comprehensive understanding of the genetic and enzymatic machinery responsible for its creation. This document details the key biosynthetic genes, their functional roles as elucidated by quantitative gene silencing studies, and the regulatory networks that govern its production. Furthermore, we furnish detailed experimental protocols for the key methodologies cited, empowering fellow researchers to replicate and expand upon these findings.

The Andrastin Biosynthetic Gene Cluster: A Blueprint for a Hybrid Molecule

Andrastin B, a member of the andrastin family of meroterpenoids, originates from a complex biosynthetic pathway that marries elements of both polyketide and terpenoid synthesis. The genetic foundation for this pathway is encoded within a dedicated biosynthetic gene cluster (BGC), termed the adr cluster. This cluster has been identified and characterized in several species of the Penicillium genus, most notably P. chrysogenum and P. roqueforti.[1][2]

The adr cluster in P. roqueforti spans approximately 29.4 kbp and comprises ten essential genes: adrA, adrC, adrD, adrE, adrF, adrG, adrH, adrI, adrJ, and adrK. An eleventh gene, adrB, is present in the P. chrysogenum cluster but exists as a non-functional pseudogene in P. roqueforti. The functions of the proteins encoded by these genes have been inferred through bioinformatics and experimentally validated through gene silencing and heterologous expression studies.[3][4]

Table 1: Genes of the Andrastin Biosynthetic Cluster and Their Putative Functions

Gene	Encoded Protein	Putative Function
adrD	Polyketide Synthase (PKS)	Catalyzes the formation of the 3,5-dimethylorsellinic acid (DMOA) polyketide core from acetyl-CoA and malonyl-CoA.[3]
adrG	Farnesyl Diphosphate Synthase	Synthesizes the farnesyl diphosphate (FPP) precursor from the terpenoid pathway.[3]
adrK	Prenyltransferase	Attaches the FPP to the DMOA core.[3]
adrH	FAD-dependent Monooxygenase	Likely involved in the epoxidation of the farnesyl moiety.[3]
adrI	Terpene Cyclase	Catalyzes the complex cyclization cascade of the prenylated intermediate to form the andrastin scaffold.[3]
adrF	Short-chain Dehydrogenase/Reductase (SDR)	Oxidation of the C-3 hydroxyl group.[4]
adrE	Ketoreductase	Reduction of the C-3 carbonyl group.[4]
adrJ	Acetyltransferase	Acetylation of a hydroxyl group on the andrastin core.[4]
adrA	P450 Monooxygenase	Catalyzes multiple oxidative modifications in the final steps of the pathway.[4]
adrC	Major Facilitator Superfamily (MFS) Transporter	Required for andrastin production, though not directly involved in secretion.[1]

The Biosynthetic Pathway: A Step-by-Step Assembly

The biosynthesis of Andrastin B is a multi-step process that begins with the convergence of the polyketide and terpenoid pathways. The proposed pathway, based on gene function analysis and heterologous reconstitution experiments, is as follows:

• Formation of Precursors: The pathway initiates with the synthesis of two key precursors: 3,5-dimethylorsellinic acid (DMOA), a polyketide synthesized by the PKS AdrD, and farnesyl diphosphate (FPP), a sesquiterpene synthesized by AdrG.[3]

• Prenylation: The prenyltransferase AdrK then catalyzes the attachment of the FPP molecule to the DMOA core.[3]

• Epoxidation and Cyclization: The resulting intermediate is believed to be modified by the monooxygenase AdrH before the terpene cyclase AdrI orchestrates a complex series of cyclizations to form the characteristic tetracyclic androstane skeleton of the andrastins.[3][4]

• Tailoring Reactions: A series of tailoring enzymes then modify this core structure. These modifications include oxidations, reductions, and acetylations catalyzed by AdrF, AdrE, AdrJ, and AdrA to produce the various andrastin analogues, including Andrastin B.[4] Andrastin B is an intermediate in this tailoring phase, which ultimately leads to the production of Andrastin A.[4]

Proposed biosynthetic pathway of Andrastin A, with Andrastin B as a key intermediate.

Quantitative Analysis of Gene Function through RNA Silencing

To elucidate the in vivo function of the adr genes, RNA-mediated gene silencing experiments were conducted in P. roqueforti.[3] The results of these studies demonstrated a significant reduction in Andrastin A production upon the silencing of each of the ten genes in the cluster, confirming their essential role in the biosynthetic pathway.[3]

Table 2: Quantitative Impact of adr Gene Silencing on Andrastin A Production in P. roqueforti

Silenced Gene	Function	Andrastin A Production (% of Wild-Type)
adrA	P450 Monooxygenase	14.0 - 57.7%
adrC	MFS Transporter	Significant Reduction (exact % not specified)
adrD	Polyketide Synthase	8.6 - 56.7%
adrE	Ketoreductase	14.0 - 57.7%
adrF	Short-chain Dehydrogenase/Reductase	14.0 - 57.7%
adrG	Farnesyl Diphosphate Synthase	8.6 - 56.7%
adrH	FAD-dependent Monooxygenase	8.6 - 56.7%
adrI	Terpene Cyclase	14.0 - 57.7%
adrJ	Acetyltransferase	14.0 - 57.7%
adrK	Prenyltransferase	8.6 - 56.7%
Data extracted from Rojas-Aedo et al. (2017). The range represents the production levels observed in different transformants.[3]

Regulation of the Andrastin Biosynthetic Pathway

The expression of the adr gene cluster is subject to regulation by global secondary metabolism regulators. In P. roqueforti, the methyltransferase LaeA, a key component of the velvet complex, has been shown to be a positive regulator of andrastin biosynthesis. Disruption of the laeA gene leads to a substantial reduction in the production of andrastin and a significant downregulation in the expression of the adr biosynthetic genes.[5] This indicates that LaeA plays a crucial role in the chromatin remodeling of the adr cluster, making it accessible for transcription.

Regulatory role of LaeA in the activation of the andrastin biosynthetic gene cluster.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

RNA-Mediated Gene Silencing in Penicillium roqueforti

This protocol is adapted from Rojas-Aedo et al. (2017).[3]

• Vector Construction:

  • Amplify a 300-500 bp internal fragment of the target adr gene using PCR with primers containing NcoI restriction sites.

  • Digest the PCR product and the pJL43-RNAi vector with NcoI.

  • Ligate the digested gene fragment into the pJL43-RNAi vector to generate the silencing construct.

• Protoplast Preparation:

  • Grow P. roqueforti in liquid Power medium for 48 hours at 28°C.

  • Harvest mycelia by filtration and wash with sterile water.

  • Resuspend mycelia in an osmotic stabilizer solution (e.g., 1.2 M MgSO4) containing a lytic enzyme mixture (e.g., Glucanex).

  • Incubate at 30°C with gentle shaking until protoplasts are released.

  • Filter the protoplast suspension through sterile glass wool and collect by centrifugation.

  • Wash protoplasts with osmotic stabilizer solution and resuspend in STC buffer (1.2 M sorbitol, 10 mM Tris-HCl pH 7.5, 50 mM CaCl2).

• Transformation:

  • Mix 10 µg of the silencing plasmid with 1x10^7 protoplasts.

  • Add PEG 4000 solution and incubate on ice for 20 minutes.

  • Add STC buffer and mix gently.

  • Plate the transformation mixture onto regeneration medium containing a selection agent (e.g., phleomycin).

  • Incubate at 28°C for 5-7 days until transformants appear.

• Confirmation of Silencing:

  • Extract total RNA from the wild-type and transformant strains.

  • Perform quantitative real-time PCR (qRT-PCR) to measure the transcript levels of the target gene.

Workflow for RNA-mediated gene silencing in Penicillium roqueforti.

HPLC Analysis of Andrastin Production

This protocol is based on the methods described by Rojas-Aedo et al. (2017).[3]

• Sample Preparation:

  • Grow fungal strains on YES agar for 7 days at 28°C.

  • Extract the mycelium and agar with an ethyl acetate:dichloromethane:methanol (3:2:1) mixture containing 1% formic acid overnight.

  • Sonicate the mixture for 30 minutes and filter.

  • Evaporate the solvent and resuspend the residue in methanol.

• HPLC Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water (solvent A) and acetonitrile (solvent B), both with 0.1% formic acid.

  • Gradient: A typical gradient might be from 10% B to 100% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: Diode array detector (DAD) monitoring at wavelengths relevant for andrastins (e.g., 210 nm, 254 nm).

  • Quantification: Use a standard curve of purified Andrastin B to quantify its concentration in the samples.

Heterologous Expression of the adr Gene Cluster in Aspergillus oryzae

This protocol is a generalized procedure based on methodologies for heterologous expression of fungal BGCs in A. oryzae.[6][7]

• Gene Cluster Amplification and Vector Assembly:

  • Amplify the individual adr genes from P. chrysogenum genomic DNA using high-fidelity PCR.

  • Assemble the genes into a suitable expression vector (e.g., pTAex3) under the control of a strong constitutive promoter (e.g., amyB promoter) using techniques like yeast homologous recombination or Gibson assembly. Multiple genes can be assembled into a single vector.

• Protoplast Transformation of A. oryzae:

  • Prepare protoplasts from a suitable A. oryzae host strain (e.g., a strain with a selectable marker like pyrG auxotrophy).

  • Transform the protoplasts with the expression vector(s) containing the adr genes using a PEG-CaCl2 mediated method.

  • Select for transformants on a minimal medium lacking the auxotrophic requirement (e.g., uridine for a pyrG mutant).

• Cultivation and Metabolite Extraction:

  • Cultivate the positive transformants in a suitable production medium (e.g., Czapek-Dox medium) for 5-7 days.

  • Extract the culture broth and mycelium with an organic solvent like ethyl acetate.

• Metabolite Analysis:

  • Analyze the crude extract using HPLC-MS to detect the production of andrastins.

  • Compare the retention times and mass spectra with authentic standards of Andrastin B and other andrastins.

Conclusion

The biosynthesis of Andrastin B is a testament to the metabolic ingenuity of fungi, showcasing a sophisticated interplay between polyketide and terpenoid pathways. The elucidation of the adr gene cluster and the characterization of its constituent enzymes provide a roadmap for the targeted engineering of this pathway. This knowledge can be leveraged for the overproduction of Andrastin B for further pharmacological evaluation and for the generation of novel andrastin analogues with potentially enhanced therapeutic properties. The detailed protocols provided herein serve as a valuable resource for researchers aiming to further unravel the complexities of meroterpenoid biosynthesis and to harness the vast chemical diversity of the fungal kingdom for drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. The biosynthetic gene cluster for andrastin A in Penicillium roqueforti [repositorio.uchile.cl]
• 3. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis of fungal meroterpenoids - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00090D [pubs.rsc.org]
• 5. (PDF) The Biosynthetic Gene Cluster for Andrastin a in [research.amanote.com]
• 6. Recent Advances in Heterologous Protein Expression and Natural Product Synthesis by Aspergillus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A toolkit for heterologous expression of metabolic pathways in Aspergillus oryzae - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Purification of Andrastin B Using Silica Gel Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction: Andrastin B is a meroterpenoid natural product, a class of compounds with hybrid biosynthetic origins.[1][2] It is produced by several species of fungi, most notably from the genus Penicillium, including strains like Penicillium sp. FO-3929 and Penicillium roqueforti.[3][4] Andrastin B has garnered significant interest within the research and drug development communities due to its biological activities. It is recognized as an inhibitor of protein farnesyltransferase (FTase), an enzyme involved in the post-translational modification of key signaling proteins like Ras.[3][4][5] The inhibition of this enzyme is a promising strategy for anticancer drug development.[6][7]

The isolation and purification of Andrastin B from fungal fermentation broths are critical steps for its structural elucidation, biological evaluation, and further development. Silica gel column chromatography is a fundamental and widely employed technique for the purification of Andrastin B from crude fungal extracts.[3] This document provides a detailed protocol for the purification of Andrastin B using this method.

Quantitative Data Summary

The following table summarizes key quantitative information for Andrastin B.

Property	Data	Reference
Molecular Formula	C₂₈H₄₀O₇	[4]
Molecular Weight	488.6 g/mol	[4]
Biological Activity	Inhibitor of protein farnesyltransferase (EC 2.5.1.58)	[3][4]
IC₅₀ Value	47.1 µM (against protein farnesyltransferase)	[3]
Source Organism	Penicillium sp. FO-3929, Penicillium roqueforti	[3][4]
Compound Class	Meroterpenoid	[1][4]

Experimental Protocols

This section details the methodology for the extraction and purification of Andrastin B from a Penicillium culture.

Fungal Fermentation and Extraction

This protocol is adapted from methods used for extracting Andrastin-type compounds from Penicillium species.[6]

• 1.1. Fungal Culture: Cultivate the Andrastin B-producing Penicillium strain on a suitable solid or liquid medium (e.g., YES agar or broth) for a period conducive to secondary metabolite production (typically 7-14 days).

• 1.2. Extraction:

  • Harvest the fungal mycelium and the culture medium.

  • Combine the mycelium and medium and extract overnight with a solvent mixture. A common system is an ethyl acetate:dichloromethane:methanol (3:2:1, v/v/v) mixture, often with 1% formic acid to improve the extraction of acidic compounds.[6]

  • Perform sonication for approximately 30 minutes to facilitate cell lysis and enhance extraction efficiency.[6]

  • Separate the organic extract from the fungal biomass and aqueous phase by filtration or centrifugation.

  • Concentrate the organic extract under reduced pressure using a rotary evaporator to yield a crude extract.

Silica Gel Column Chromatography Purification

This is a generalized protocol for flash column chromatography, a rapid form of silica gel chromatography suitable for purifying compounds like Andrastin B.[8]

• 2.1. Column Preparation (Wet-Packing Method):

  • Select a glass column of appropriate size (e.g., 40 mm diameter for gram-scale purification).[8]

  • Place a small plug of glass wool at the bottom of the column to retain the stationary phase.[9]

  • In a separate beaker, prepare a slurry of silica gel (e.g., 40-63 µm particle size) in a non-polar solvent, such as hexane or petroleum ether.[8][9]

  • Pour the silica gel slurry into the column. Allow the silica to settle, tapping the column gently to ensure even packing and remove air bubbles.[9]

  • Add more slurry until the desired column height is reached (a general rule is a 20:1 to 100:1 ratio of silica gel weight to crude extract weight).

  • Open the stopcock to drain the excess solvent, ensuring the solvent level does not fall below the top of the silica bed.

  • Equilibrate the packed column by passing 2-3 column volumes of the initial elution solvent (e.g., 100% hexane) through it.

• 2.2. Sample Loading:

  • Dissolve the crude extract obtained in step 1.2.5 in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial mobile phase).

  • Alternatively, for samples not easily soluble, perform a "dry loading" by adsorbing the crude extract onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting dry powder to the top of the packed column.

• 2.3. Elution and Fraction Collection:

  • Begin elution with a non-polar solvent (e.g., 100% hexane or petroleum ether) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). This is known as gradient elution.

  • A suggested gradient could be:

    • Hexane/Ethyl Acetate (95:5)

    • Hexane/Ethyl Acetate (90:10)

    • Hexane/Ethyl Acetate (80:20)

    • ... and so on, up to 100% ethyl acetate. The optimal gradient must be determined empirically, often guided by prior Thin Layer Chromatography (TLC) analysis.

  • Collect fractions of a consistent volume (e.g., 10-20 mL) into labeled test tubes. A general guideline is to collect fractions with a volume equal to about half the mass of silica gel in grams.[8]

• 2.4. Fraction Analysis and Compound Isolation:

  • Monitor the collected fractions for the presence of Andrastin B using TLC. Spot a small aliquot from each fraction onto a silica gel TLC plate.

  • Develop the TLC plate in a suitable solvent system (e.g., hexane:ethyl acetate, 7:3 v/v). Visualize the spots under UV light (254 nm) and/or by staining with a suitable reagent (e.g., potassium permanganate).

  • Combine the fractions that contain pure Andrastin B (as determined by TLC).

  • Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified Andrastin B.

  • Confirm the purity and identity of the final compound using High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[10][11]

Visualizations

Workflow for Andrastin B Purification

Caption: Workflow for the extraction and purification of Andrastin B.

Mechanism of Action: Inhibition of Ras Farnesylation

Caption: Andrastin B inhibits farnesyltransferase (FTase), preventing Ras activation.

References

• 1. mdpi.com [mdpi.com]
• 2. Biological activities of meroterpenoids isolated from different sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Andrastin B | C28H40O7 | CID 10368235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Biosynthesis of fungal meroterpenoids - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00090D [pubs.rsc.org]
• 6. Frontiers | The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pubs.usgs.gov [pubs.usgs.gov]
• 10. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Isolation, purification and characterization of allelopathic compounds – LAMBDA OMNICOLL | LAMBDA Laboratory Instruments [fractioncollector.info]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Andrastin B

Audience: Researchers, scientists, and drug development professionals.

Introduction

Andrastin B belongs to a family of meroterpenoid compounds, the andrastins, which have garnered significant interest due to their potential as protein farnesyltransferase inhibitors.[1][2] Accurate and reliable quantification of Andrastin B is crucial for various stages of drug discovery and development, including fermentation process optimization, purification, and pharmacokinetic studies. This application note provides a detailed high-performance liquid chromatography (HPLC) method for the analysis of Andrastin B. The described protocol is based on established methods for the closely related Andrastin A and is expected to provide a robust starting point for the analysis of Andrastin B.[3][4]

Experimental Protocols

Sample Preparation

Effective sample preparation is critical to ensure the accuracy and longevity of the HPLC system.[5][6][7] The following protocol is a general guideline for the extraction of andrastins from fungal cultures.[3]

Materials:

• Ethyl acetate

• Dichloromethane

• Methanol

• Formic acid

• 0.45 µm syringe filter (e.g., Millex-HV hydrophilic PVDF)

• Sonicator

• Rotary evaporator or nitrogen evaporator

Procedure:

• For fungal cultures grown on solid agar, the mycelium and agar can be extracted. For liquid cultures, the broth can be extracted directly.

• To the sample, add a 3:2:1 mixture of ethyl acetate:dichloromethane:methanol containing 1% formic acid. Use a sufficient volume to completely immerse the sample (e.g., 50 mL for a standard petri dish).

• Extract overnight with gentle agitation.

• Sonicate the mixture for 30 minutes to enhance extraction efficiency.[3]

• Filter the extract through a 0.45 µm syringe filter to remove particulate matter.[3][5]

• Evaporate the solvent under reduced pressure or a stream of nitrogen.

• Reconstitute the dried extract in a suitable volume of the initial mobile phase (e.g., 1 mL) for HPLC analysis.

HPLC Method

The following HPLC method is adapted from a validated method for Andrastin A and is recommended for the analysis of Andrastin B.[3][4] Method optimization may be required depending on the specific sample matrix and HPLC system.

Instrumentation:

• HPLC system with a binary pump, autosampler, and a photodiode array (PDA) or UV detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	Water with 0.05% Formic Acid[4]
Mobile Phase B	Acetonitrile[4]
Gradient	See Table 2
Flow Rate	1.2 mL/min[3]
Injection Volume	10 µL[4]
Column Temperature	35°C[3]
Detection	UV at 220 nm and 254 nm

Table 1: HPLC Chromatographic Conditions

Gradient Elution Program:

Time (min)	% Mobile Phase B
0	15
25	68
27	100
32	100
34	15
40	15

Table 2: Gradient Elution Program [3]

Data Presentation

Quantitative analysis of Andrastin B can be achieved by creating a calibration curve using a purified standard. The following table summarizes typical validation parameters that should be assessed for the method.

Parameter	Typical Value
Linearity (R²)	> 0.999[9]
Limit of Detection (LOD)	Matrix-dependent
Limit of Quantification (LOQ)	Matrix-dependent
Recovery	68.2% - 93.4% (for Andrastin A in various nut matrices)[4]
Precision (%RSD)	< 5%
Accuracy (%Recovery)	95 - 105%

Table 3: Summary of Method Validation Parameters

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of Andrastin B from sample preparation to data analysis.

Caption: Experimental workflow for Andrastin B analysis.

Signaling Pathway Context (Hypothetical)

While the direct signaling pathway of Andrastin B is a subject of ongoing research, its inhibitory action on protein farnesyltransferase is a key aspect. This enzyme is crucial for the post-translational modification of Ras proteins, which are central to many signal transduction pathways regulating cell growth and proliferation. The following diagram provides a simplified, hypothetical representation of where Andrastin B might act.

Caption: Hypothetical inhibition of Ras signaling by Andrastin B.

References

• 1. researchgate.net [researchgate.net]
• 2. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti [frontiersin.org]
• 4. HPLC-MS/MS Method for the Detection of Selected Toxic Metabolites Produced by Penicillium spp. in Nuts [mdpi.com]
• 5. nacalai.com [nacalai.com]
• 6. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 9. HPLC-MS/MS Method for the Detection of Selected Toxic Metabolites Produced by Penicillium spp. in Nuts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mass Spectrometry Analysis of Andrastin B and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the mass spectrometry analysis of Andrastin B and its derivatives. The protocols outlined below cover qualitative and quantitative analysis, offering insights into the structural elucidation and biological context of these promising secondary metabolites.

Introduction to Andrastin B and its Derivatives

Andrastin B belongs to the andrastin family of meroterpenoids, which are hybrid natural products derived from both polyketide and terpenoid pathways[1][2]. Produced by various Penicillium species, andrastins have garnered significant interest due to their diverse biological activities[3]. Notably, Andrastin A, B, and C have been identified as inhibitors of protein farnesyltransferase, an enzyme implicated in oncogenic Ras protein function[4][5][6]. This inhibitory action makes them promising candidates for anticancer drug development. Furthermore, some andrastins have been shown to interact with P-glycoprotein (P-gp), a key player in multidrug resistance in cancer cells[7].

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is an indispensable tool for the analysis of Andrastin B and its derivatives. It enables sensitive and specific detection, accurate mass measurement for molecular formula determination, and structural characterization through fragmentation analysis.

Quantitative and Qualitative Data Summary

The following table summarizes key mass spectrometric data for Andrastin B and some of its known derivatives. This information is crucial for targeted analysis and structural identification.

Compound Name	Molecular Formula	Exact Mass (m/z) [M+H]⁺	Key Biological Activity	Reference
Andrastin A	C₂₈H₃₈O₅	471.2741	Farnesyltransferase Inhibitor	[4][6]
Andrastin B	C₂₈H₃₈O₆	487.2690	Farnesyltransferase Inhibitor	[4][6]
Andrastin C	C₂₈H₃₆O₅	469.2585	Farnesyltransferase Inhibitor	[4][6]
Andrastin D	C₂₈H₃₈O₇	503.2639	Farnesyltransferase Inhibitor	[1]
Penimeroterpenoid A	C₂₈H₃₈O₈	519.2588	Cytotoxic	[2]
Penimeroterpenoid B	C₂₈H₃₈O₉	535.2538	Not specified	[2]
Penimeroterpenoid C	C₂₇H₃₆O₈	497.2432	Not specified	[2]

Experimental Protocols

Sample Preparation from Fungal Culture

This protocol is designed for the extraction of Andrastin B and its derivatives from Penicillium sp. cultures for LC-MS analysis.

Materials:

• Fungal culture broth and/or mycelia

• Ethyl acetate (LC-MS grade)

• Formic acid (LC-MS grade)

• Anhydrous sodium sulfate

• Rotary evaporator

• Methanol (LC-MS grade)

• 0.22 µm syringe filters

Protocol:

• Extraction:

  • For liquid cultures, partition the culture broth (e.g., 1 L) with an equal volume of ethyl acetate three times.

  • For solid cultures, homogenize the agar and mycelia and extract with ethyl acetate containing 1% formic acid.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined ethyl acetate extract over anhydrous sodium sulfate.

  • Filter the dried extract to remove the sodium sulfate.

  • Concentrate the filtrate to dryness using a rotary evaporator at a temperature not exceeding 40°C.

• Reconstitution:

  • Reconstitute the dried extract in a known volume of methanol (e.g., 1 mL).

  • Vortex the sample for 1 minute to ensure complete dissolution.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial.

• Storage: Store the prepared samples at -20°C until LC-MS analysis.

Quantitative LC-MS/MS Analysis

This protocol outlines a general method for the quantitative analysis of Andrastin B in biological matrices using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Method optimization and validation are crucial for accurate quantification.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (to be optimized):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A starting condition of 10-20% B, increasing to 95-100% B over 10-15 minutes, followed by a wash and re-equilibration step.

• Flow Rate: 0.2-0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (to be optimized for Andrastin B):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.0-4.0 kV

• Source Temperature: 120-150°C

• Desolvation Temperature: 350-450°C

• Cone Gas Flow: 50-100 L/hr

• Desolvation Gas Flow: 600-800 L/hr

• MRM Transitions:

  • Precursor Ion (Q1): m/z 487.3 (for [M+H]⁺ of Andrastin B)

  • Product Ions (Q3): To be determined by infusing a pure standard of Andrastin B and performing product ion scans. At least two transitions should be selected for quantification and confirmation. The collision energy (CE) for each transition must be optimized.

Putative MRM Transitions for Andrastin B (Requires Experimental Verification):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use
Andrastin B	487.3	Fragment 1	Optimized CE	Quantifier
Andrastin B	487.3	Fragment 2	Optimized CE	Qualifier

Data Analysis:

• Generate a calibration curve using a series of known concentrations of a certified Andrastin B standard.

• Quantify Andrastin B in samples by comparing the peak area of the quantifier MRM transition to the calibration curve.

• Confirm the identity of Andrastin B by the presence of the qualifier MRM transition and the correct retention time.

Putative Fragmentation Pattern of Andrastin B

Understanding the fragmentation pattern is essential for structural confirmation and for developing robust MRM methods. Based on the general principles of steroid and terpenoid fragmentation, the following is a putative fragmentation pathway for Andrastin B under collision-induced dissociation (CID). The core structure is an ent-5α,14β-androstane skeleton.

The initial precursor ion in positive ESI mode will be the protonated molecule, [M+H]⁺, at m/z 487.3. Common fragmentation pathways for such structures involve neutral losses of small molecules like water (H₂O) and carbon monoxide (CO), as well as cleavages within the ring system.

Caption: Putative fragmentation pathway of Andrastin B.

Signaling Pathways and Experimental Workflows

Farnesyltransferase Inhibition Signaling Pathway

Andrastin B inhibits farnesyltransferase, an enzyme crucial for the post-translational modification of Ras proteins. This inhibition prevents the farnesylation of Ras, thereby blocking its membrane localization and subsequent activation of downstream signaling cascades involved in cell proliferation and survival, such as the Raf-MEK-ERK and PI3K-Akt-mTOR pathways[1][8].

Caption: Andrastin B inhibits farnesyltransferase, blocking Ras signaling.

P-glycoprotein Interaction Workflow

Andrastin B can also interact with P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter that functions as an efflux pump for a wide range of xenobiotics, including many anticancer drugs. Inhibition of P-gp can reverse multidrug resistance by increasing the intracellular concentration of co-administered therapeutic agents.

Caption: Andrastin B inhibits P-glycoprotein mediated drug efflux.

General Experimental Workflow for Mass Spectrometry Analysis

The following diagram illustrates a typical workflow for the analysis of Andrastin B and its derivatives from sample collection to data analysis.

Caption: General workflow for Andrastin B analysis by LC-MS/MS.

References

• 1. New tricks for human farnesyltransferase inhibitor: cancer and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | P-Glycoprotein: One Mechanism, Many Tasks and the Consequences for Pharmacotherapy of Cancers [frontiersin.org]
• 5. Farnesyltransferase inhibitor - Wikipedia [en.wikipedia.org]
• 6. P-glycoprotein Inhibition for Optimal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for In Vitro Farnesyltransferase Inhibition Assay of Andrastin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin B, a metabolite produced by various Penicillium species, has been identified as an inhibitor of protein farnesyltransferase (FTase). FTase is a crucial enzyme in the post-translational modification of a variety of proteins, most notably members of the Ras superfamily of small GTP-binding proteins. The farnesylation of these proteins is essential for their localization to the cell membrane and subsequent activation of downstream signaling pathways that regulate cell growth, proliferation, and differentiation. Dysregulation of these pathways is a hallmark of many cancers, making FTase an attractive target for anticancer drug development. This document provides detailed protocols and application notes for the in vitro assessment of Andrastin B as a farnesyltransferase inhibitor.

Quantitative Data

The inhibitory activity of Andrastin B and its analogs against protein farnesyltransferase has been previously determined. The half-maximal inhibitory concentration (IC50) values are summarized in the table below for comparative analysis.

Compound	IC50 (µM)[1]
Andrastin A	24.9
Andrastin B	47.1
Andrastin C	13.3

Signaling Pathway

Farnesyltransferase catalyzes the attachment of a farnesyl group from farnesyl pyrophosphate (FPP) to a cysteine residue within the C-terminal CaaX box of target proteins, such as Ras. This modification is critical for the membrane association and function of these proteins in signal transduction. Inhibition of FTase by compounds like Andrastin B disrupts these signaling cascades.

Caption: Farnesyltransferase signaling pathway and the inhibitory action of Andrastin B.

Experimental Protocols

Two common methods for in vitro farnesyltransferase inhibition assays are presented below: a fluorescence-based assay and a radioactive scintillation proximity assay (SPA).

Protocol 1: Fluorescence-Based Farnesyltransferase Inhibition Assay

This protocol is adapted from commercially available kits and provides a non-radioactive method for measuring FTase activity.

Materials:

• Recombinant Farnesyltransferase (FTase)

• Farnesyl Pyrophosphate (FPP)

• Dansylated Peptide Substrate (e.g., Dansyl-GCVLS)

• Andrastin B (or other test inhibitors)

• Assay Buffer: 50 mM HEPES (pH 7.5), 50 mM NaCl, 10 mM MgCl₂, 5 mM DTT

• TCEP (tris(2-carboxyethyl)phosphine)

• DMSO (for dissolving inhibitor)

• Black, flat-bottom 96-well or 384-well plates

• Fluorescence plate reader (Excitation: ~340 nm, Emission: ~550 nm)

Procedure:

• Inhibitor Preparation: Prepare a stock solution of Andrastin B in DMSO. Create a serial dilution of Andrastin B in the assay buffer to achieve the desired final concentrations. Ensure the final DMSO concentration in the assay is consistent across all wells and does not exceed 1-2%.

• Reaction Mixture Preparation: Prepare a master mix of the reaction components. For each well, the final reaction mixture (e.g., 50 µL) should contain the appropriate concentrations of FTase, FPP, and the dansylated peptide substrate in the assay buffer. The optimal concentrations should be determined empirically, but typical ranges are:

  • Recombinant FTase: 10-50 nM

  • FPP: 0.5-5 µM

  • Dansylated Peptide Substrate: 0.5-5 µM

• Assay Protocol: a. Add a small volume (e.g., 5 µL) of the diluted Andrastin B or control (assay buffer with DMSO) to the wells of the microplate. b. Initiate the reaction by adding the reaction mixture (e.g., 45 µL) to each well. c. Mix gently by tapping the plate. d. Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes), protected from light. e. Measure the fluorescence intensity at an excitation wavelength of ~340 nm and an emission wavelength of ~550 nm.

Data Analysis:

• Calculate the percentage of inhibition for each concentration of Andrastin B using the following formula: % Inhibition = 100 * (1 - (Fluorescence_inhibitor - Fluorescence_blank) / (Fluorescence_control - Fluorescence_blank))

  • Fluorescence_inhibitor: Fluorescence from wells containing Andrastin B.

  • Fluorescence_control: Fluorescence from wells with no inhibitor (maximum enzyme activity).

  • Fluorescence_blank: Fluorescence from wells with no enzyme.

• Plot the % Inhibition against the logarithm of the Andrastin B concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Scintillation Proximity Assay (SPA) for Farnesyltransferase Inhibition

This protocol utilizes a radioactive substrate and is a highly sensitive method for measuring FTase activity.

Materials:

• Recombinant Farnesyltransferase (FTase)

• [³H]-Farnesyl Pyrophosphate ([³H]-FPP)

• Biotinylated Ras protein or a biotinylated peptide substrate (e.g., Biotin-GCVLS)

• Andrastin B (or other test inhibitors)

• Assay Buffer: 50 mM HEPES (pH 7.5), 50 mM NaCl, 10 mM MgCl₂, 5 mM DTT

• Streptavidin-coated SPA beads

• DMSO (for dissolving inhibitor)

• White, flat-bottom 96-well or 384-well plates

• Microplate scintillation counter

Procedure:

• Inhibitor Preparation: Prepare a serial dilution of Andrastin B in the assay buffer as described in Protocol 1.

• Assay Protocol: a. In the wells of the microplate, combine the diluted Andrastin B or control, recombinant FTase, and the biotinylated substrate. b. Initiate the reaction by adding [³H]-FPP. Final concentrations should be optimized, but typical ranges are:

  • Recombinant FTase: 10-50 nM
  • Biotinylated substrate: 0.1-1 µM
  • [³H]-FPP: 10-50 nM c. Incubate the reaction mixture at 37°C for 30-60 minutes. d. Stop the reaction by adding a stop solution containing EDTA and then add the streptavidin-coated SPA beads. e. Incubate for at least 30 minutes at room temperature to allow the biotinylated substrate to bind to the SPA beads. f. Seal the plate and count the radioactivity in a microplate scintillation counter.

Data Analysis:

• Calculate the percentage of inhibition for each concentration of Andrastin B: % Inhibition = 100 * (1 - (CPM_inhibitor - CPM_blank) / (CPM_control - CPM_blank))

  • CPM_inhibitor: Counts per minute from wells containing Andrastin B.

  • CPM_control: Counts per minute from wells with no inhibitor.

  • CPM_blank: Counts per minute from wells with no enzyme.

• Determine the IC50 value by plotting the % Inhibition against the logarithm of the Andrastin B concentration and fitting to a dose-response curve.

Experimental Workflow

The general workflow for screening and characterizing farnesyltransferase inhibitors is depicted below.

Caption: General workflow for in vitro farnesyltransferase inhibition assay.

References

• 1. bioassaysys.com [bioassaysys.com]

Application Notes and Protocols for Quantifying Andrastin B in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin B is a meroterpenoid compound belonging to the andrastin family of natural products, which are known for their potent and selective inhibition of protein farnesyltransferase (PFTase). This enzyme plays a crucial role in the post-translational modification of various cellular proteins, including the Ras superfamily of small GTPases. By preventing the farnesylation of Ras proteins, andrastins can disrupt their localization to the cell membrane and subsequent activation of downstream signaling pathways implicated in cell proliferation, differentiation, and survival. This mechanism of action makes Andrastin B and its analogs promising candidates for investigation in oncology and other therapeutic areas.

Accurate quantification of Andrastin B in biological matrices is essential for preclinical and clinical drug development. Pharmacokinetic studies, which measure the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate, rely on robust and validated bioanalytical methods. These studies are critical for determining dosing regimens, assessing drug exposure at the target site, and understanding potential drug-drug interactions.

These application notes provide a comprehensive overview of the methodologies for the quantification of Andrastin B in biological samples, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and selectivity. While specific, validated methods for Andrastin B are not widely published, this document outlines a proposed method based on established protocols for similar analytes.

Quantitative Data Summary

Due to the limited availability of published pharmacokinetic data for Andrastin B, the following table presents hypothetical, yet realistic, quantitative data that could be expected from a preclinical pharmacokinetic study in rodents following a single intravenous administration. This data is for illustrative purposes to demonstrate how results from a validated bioanalytical method would be presented.

Table 1: Hypothetical Plasma Concentrations of Andrastin B in Rats Following a Single Intravenous Dose (1 mg/kg)

Time Point (hours)	Mean Plasma Concentration (ng/mL)	Standard Deviation (ng/mL)
0.083	258.4	45.7
0.25	195.2	33.1
0.5	140.6	24.8
1	85.3	15.9
2	42.1	8.7
4	15.9	3.4
8	3.7	0.9
24	Below Limit of Quantification	-

Experimental Protocols

The following section details a proposed experimental protocol for the quantification of Andrastin B in plasma using LC-MS/MS. This protocol is based on common practices for the analysis of small molecules in biological matrices and should be fully validated according to regulatory guidelines (e.g., FDA, EMA) before implementation.

Protocol 1: Andrastin B Quantification in Plasma by LC-MS/MS

1. Objective: To quantify the concentration of Andrastin B in plasma samples.

2. Materials and Reagents:

• Andrastin B reference standard
• Internal Standard (IS) (e.g., a structurally similar and stable isotope-labeled compound)
• Acetonitrile (HPLC grade)
• Methanol (HPLC grade)
• Formic acid (LC-MS grade)
• Water (LC-MS grade)
• Control plasma (drug-free)

3. Sample Preparation (Protein Precipitation):

• Thaw plasma samples on ice.
• Spike 50 µL of plasma with 10 µL of internal standard working solution.
• Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 14,000 rpm for 10 minutes at 4°C.
• Transfer the supernatant to a new microcentrifuge tube.
• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).
• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions (Proposed):

• LC System: UHPLC system
• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
• Mobile Phase A: Water with 0.1% formic acid
• Mobile Phase B: Acetonitrile with 0.1% formic acid
• Gradient Elution:
• 0-0.5 min: 50% B
• 0.5-2.5 min: 50-95% B
• 2.5-3.0 min: 95% B
• 3.0-3.1 min: 95-50% B
• 3.1-4.0 min: 50% B
• Flow Rate: 0.4 mL/min
• Column Temperature: 40°C
• Injection Volume: 5 µL
• Mass Spectrometer: Triple quadrupole mass spectrometer
• Ionization Mode: Electrospray Ionization (ESI), Positive
• Multiple Reaction Monitoring (MRM) Transitions (Hypothetical):
• Andrastin B: Precursor ion > Product ion (to be determined by infusion of the reference standard)
• Internal Standard: Precursor ion > Product ion (to be determined by infusion of the IS)
• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

5. Method Validation: The method should be validated for:

• Selectivity and Specificity
• Linearity and Range
• Accuracy and Precision (Intra- and Inter-day)
• Matrix Effect
• Recovery
• Stability (Freeze-thaw, short-term, long-term, and post-preparative)

Visualizations

Signaling Pathway

Andrastin B inhibits protein farnesyltransferase, which is a critical enzyme in the Ras signaling pathway. Farnesylation is required for Ras proteins to anchor to the plasma membrane, where they can be activated and propagate downstream signals that regulate cell growth and survival.

Caption: Inhibition of the Ras signaling pathway by Andrastin B.

Experimental Workflow

The following diagram illustrates the key steps in the quantification of Andrastin B from a biological sample using LC-MS/MS.

Application Note: Protocol for Assessing the Immunosuppressive Activity of Andrastin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin B belongs to the andrastin family of meroterpenoids, which are hybrid natural products derived from fungi. Recent studies have identified andrastins as potent inhibitors of protein farnesyltransferase (FTase).[1][2] Farnesylation is a critical post-translational modification for a variety of proteins involved in cellular signaling, including the Ras superfamily of small GTPases, which play a key role in T-cell and B-cell activation and proliferation. By inhibiting FTase, compounds like Andrastin B can prevent the proper localization and function of these signaling proteins, leading to an immunosuppressive effect.[1][3][4]

This application note provides a comprehensive set of protocols to assess the immunosuppressive activity of Andrastin B. The described assays are designed to quantify the compound's effects on T-cell and B-cell proliferation, cytokine production, and cytotoxic T-lymphocyte function. Understanding these effects is crucial for the development of Andrastin B as a potential immunomodulatory therapeutic agent.

Mechanism of Action: Farnesyltransferase Inhibition

The proposed immunosuppressive mechanism of Andrastin B is centered on its inhibition of farnesyltransferase. In lymphocytes, activation via the T-cell receptor (TCR) or B-cell receptor (BCR) initiates signaling cascades that are dependent on farnesylated proteins like Ras. Inhibition of FTase by Andrastin B disrupts these pathways, leading to a reduction in lymphocyte proliferation and effector functions. Notably, farnesyltransferase inhibitors have been shown to suppress cytokine production at a post-transcriptional level, by inhibiting protein synthesis without affecting mRNA levels.[3][5]

Quantitative Data Summary

The following tables summarize the inhibitory activities of Andrastin B and related compounds. This data provides a baseline for expected potency in the subsequent experimental protocols.

Table 1: Inhibitory Concentration (IC50) of Andrastins against Farnesyltransferase

Compound	IC50 (µM) against FTase	Source
Andrastin A	24.9	[1]
Andrastin B	47.1	[1]
Andrastin C	13.3	[1]

Note: The direct IC50 values of Andrastin B on lymphocyte proliferation are not yet publicly available. The provided data on FTase inhibition is a direct measure of target engagement.

Table 2: Representative Immunosuppressive Activity of Farnesyltransferase Inhibitors (FTIs) on Lymphocytes

Assay	Cell Type	Effect of FTIs	Representative Concentration Range	Source
T-Cell Proliferation	Murine & Human T-Cells	Dose-dependent inhibition	1-20 µM	[4][5]
B-Cell Proliferation	Human B-Cells	Suppression of TLR-9-induced proliferation	1-10 µM	[4]
Cytokine Secretion (IFN-γ, IL-2, IL-4, IL-5)	Murine T-Helper Clones	Dose-dependent reduction	1-20 µM	[3][5]
IgG Secretion	Human Plasma Cells	Potent suppression	1-10 µM	[4]

Experimental Protocols

Preparation of Andrastin B Stock Solution

This protocol describes the preparation of a stock solution of Andrastin B for use in cell-based assays.

• Materials:

  • Andrastin B (powder)

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile, pyrogen-free microcentrifuge tubes

• Procedure:

  • Aseptically weigh the desired amount of Andrastin B powder.

  • Dissolve the powder in an appropriate volume of DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Ensure complete dissolution by vortexing.

  • Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations for the assays.

  • Note: The final concentration of DMSO in the cell culture should not exceed 0.1% to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final concentration of DMSO.

T-Cell Proliferation Assay (CFSE-based)

This protocol measures the inhibitory effect of Andrastin B on T-cell proliferation using Carboxyfluorescein succinimidyl ester (CFSE) staining and flow cytometry.

• Materials:

  • Peripheral Blood Mononuclear Cells (PBMCs)

  • Andrastin B stock solution

  • RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • Phytohemagglutinin (PHA) or anti-CD3/CD28 antibodies

  • CFSE staining solution

  • Flow cytometer

• Procedure:

  • Isolate PBMCs from whole blood using density gradient centrifugation.

  • Resuspend PBMCs at 1x10^6 cells/mL in pre-warmed PBS.

  • Add CFSE to a final concentration of 1-5 µM and incubate for 10 minutes at 37°C, protected from light.

  • Quench the staining reaction by adding 5 volumes of ice-cold complete RPMI-1640 medium.

  • Wash the cells twice with complete medium.

  • Resuspend the CFSE-labeled cells at 1x10^6 cells/mL in complete medium.

  • Plate 100 µL of the cell suspension into a 96-well round-bottom plate.

  • Add 50 µL of Andrastin B at various concentrations (e.g., 0.1 to 100 µM) in triplicate. Include a vehicle control (DMSO) and an unstimulated control.

  • Add 50 µL of a T-cell mitogen (e.g., PHA at 5 µg/mL) to all wells except the unstimulated control.

  • Incubate the plate for 4-5 days at 37°C in a 5% CO2 incubator.

  • Harvest the cells and analyze by flow cytometry. Proliferation is measured by the successive halving of CFSE fluorescence in daughter cell generations.

B-Cell Proliferation Assay

This protocol assesses the impact of Andrastin B on B-cell proliferation, stimulated by a Toll-like receptor 9 (TLR9) agonist.

• Materials:

  • Purified B-cells (isolated from PBMCs by magnetic-activated cell sorting)

  • Andrastin B stock solution

  • Complete RPMI-1640 medium

  • CpG oligodeoxynucleotide (a TLR9 agonist)

  • Cell proliferation reagent (e.g., WST-1 or MTT)

• Procedure:

  • Isolate B-cells from PBMCs.

  • Resuspend purified B-cells at 2x10^5 cells/mL in complete medium.

  • Plate 100 µL of the cell suspension into a 96-well flat-bottom plate.

  • Add 50 µL of Andrastin B at various concentrations. Include vehicle and unstimulated controls.

  • Add 50 µL of CpG ODN to all wells except the unstimulated control.

  • Incubate for 3 days at 37°C in a 5% CO2 incubator.

  • Add 10 µL of WST-1 or MTT reagent to each well and incubate for 4 hours.

  • Measure the absorbance at the appropriate wavelength using a microplate reader. The absorbance is proportional to the number of viable, proliferating cells.

Cytokine Production Analysis (ELISA)

This protocol quantifies the effect of Andrastin B on the secretion of key cytokines (e.g., IL-2, IFN-γ) from activated T-cells.

• Materials:

  • PBMCs

  • Andrastin B stock solution

  • Complete RPMI-1640 medium

  • PHA or anti-CD3/CD28 antibodies

  • ELISA kits for human IL-2 and IFN-γ

• Procedure:

  • Plate PBMCs at 1x10^6 cells/mL in a 24-well plate.

  • Add Andrastin B at desired concentrations and a vehicle control.

  • Stimulate the cells with PHA or anti-CD3/CD28 antibodies.

  • Incubate for 24-48 hours at 37°C in a 5% CO2 incubator.

  • Collect the cell culture supernatants and centrifuge to remove debris.

  • Perform ELISA for IL-2 and IFN-γ on the supernatants according to the manufacturer's instructions.

Cytotoxic T-Lymphocyte (CTL) Activity Assay

This protocol evaluates the effect of Andrastin B on the ability of cytotoxic T-lymphocytes to kill target cells.

• Materials:

  • Effector cells (activated CTLs)

  • Target cells (e.g., a tumor cell line susceptible to CTL-mediated lysis)

  • Andrastin B stock solution

  • A cytotoxicity detection kit (e.g., based on LDH release or calcein-AM)

• Procedure:

  • Generate effector CTLs by co-culturing PBMCs with irradiated target cells for 5-7 days.

  • Label the target cells with a fluorescent dye or as per the cytotoxicity kit instructions.

  • Plate the labeled target cells in a 96-well plate.

  • Add the effector CTLs at various effector-to-target (E:T) ratios (e.g., 10:1, 25:1, 50:1).

  • Add Andrastin B at desired concentrations to the co-culture.

  • Incubate for 4-6 hours at 37°C.

  • Measure target cell lysis according to the cytotoxicity kit manufacturer's protocol.

Visualizations

Caption: Workflow for evaluating Andrastin B's immunosuppressive effects.

Caption: Andrastin B inhibits FTase, blocking Ras signaling in T-cells.

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemical events associated with inhibition of B-cell proliferation by phorbol diesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Farnesyltransferase-inhibitors exert in vitro immunosuppressive capacity by inhibiting human B-cells [frontiersin.org]
• 5. In vitro dynamic solubility test: influence of various parameters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Andrastin B in Multidrug Resistance Research: A Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Multidrug resistance (MDR) remains a significant hurdle in the effective treatment of cancer. A primary mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), which function as drug efflux pumps, reducing the intracellular concentration of chemotherapeutic agents to sub-lethal levels. Consequently, there is a pressing need for the discovery and development of effective MDR modulators.

Andrastin B, a meroterpenoid isolated from Penicillium species, belongs to a class of compounds that have garnered interest for their potential biological activities. While direct studies on Andrastin B in multidrug resistance are limited, extensive research on its close structural analog, Andrastin A, has demonstrated significant potential in reversing P-gp-mediated MDR. This document provides detailed application notes and protocols based on the available data for Andrastin A, offering a framework for investigating the potential of Andrastin B as a multidrug resistance modulator. It is hypothesized that Andrastin B may exhibit a similar mechanism of action to Andrastin A due to their structural similarities.

Mechanism of Action: P-glycoprotein Inhibition

Andrastin A has been shown to reverse multidrug resistance by directly interacting with P-glycoprotein.[1] This interaction inhibits the efflux of anticancer drugs, thereby increasing their intracellular accumulation and restoring their cytotoxic effects in resistant cancer cells.[1] The proposed mechanism involves the competitive inhibition of substrate binding to P-glycoprotein.

Proposed mechanism of P-gp inhibition by Andrastin B.

Data Presentation

The following table summarizes the quantitative data for Andrastin A in reversing vincristine resistance in KB cells, as a reference for potential studies with Andrastin B.

Parameter	Cell Line	Treatment	Concentration	Result	Reference
Cytotoxicity Enhancement	VJ-300 (Vincristine-resistant KB)	Andrastin A + Vincristine	Varies	1.5-20-fold enhancement of vincristine cytotoxicity	[1]
Drug Accumulation	VJ-300	Andrastin A	25 µg/mL	Significant enhancement of [³H]vincristine accumulation	[1]
Drug Accumulation	VJ-300	Andrastin A	50 µg/mL	Significant enhancement of [³H]vincristine accumulation	[1]
P-gp Binding Inhibition	VJ-300	Andrastin A	50 µg/mL	Complete inhibition of [³H]azidopine binding to P-glycoprotein	[1]

Experimental Protocols

Detailed methodologies for key experiments to evaluate the potential of Andrastin B in reversing multidrug resistance are provided below. These protocols are based on the successful investigation of Andrastin A.

Cell Culture and Maintenance

• Cell Lines:

  • Drug-sensitive parental cell line (e.g., KB human oral carcinoma).

  • Drug-resistant daughter cell line overexpressing P-glycoprotein (e.g., VJ-300, vincristine-resistant KB cells).

• Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO₂.

• Maintenance of Resistance: For the resistant cell line, the culture medium should be supplemented with the selecting drug (e.g., vincristine) at a concentration that maintains the resistant phenotype. The drug should be removed from the medium for a specified period before conducting experiments to avoid interference.

Cytotoxicity Assay (MTT Assay)

This assay determines the ability of Andrastin B to sensitize resistant cells to a chemotherapeutic agent.

• Materials:

  • 96-well plates

  • Andrastin B (dissolved in a suitable solvent, e.g., DMSO)

  • Chemotherapeutic agent (e.g., vincristine)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., 20% SDS in 50% dimethylformamide)

• Procedure:

  • Seed cells in 96-well plates at an appropriate density (e.g., 5 x 10³ cells/well) and allow them to attach overnight.

  • Treat the cells with various concentrations of the chemotherapeutic agent in the presence or absence of a non-toxic concentration of Andrastin B. Include appropriate controls (untreated cells, cells treated with Andrastin B alone, and cells treated with the chemotherapeutic agent alone).

  • Incubate for a specified period (e.g., 48-72 hours).

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC₅₀ values (the concentration of the drug that inhibits cell growth by 50%) and the fold-reversal (FR) value (IC₅₀ of chemotherapeutic alone / IC₅₀ of chemotherapeutic + Andrastin B).

Drug Accumulation Assay

This assay measures the effect of Andrastin B on the intracellular accumulation of a P-gp substrate.

• Materials:

  • Radiolabeled or fluorescent P-gp substrate (e.g., [³H]vincristine, Rhodamine 123, or Calcein-AM).

  • Andrastin B.

  • Scintillation counter or flow cytometer/fluorescence microscope.

  • Cell lysis buffer.

• Procedure (using a radiolabeled substrate):

  • Culture cells in multi-well plates to near confluency.

  • Pre-incubate the cells with or without Andrastin B at a desired concentration for a specified time (e.g., 1 hour) at 37°C.

  • Add the radiolabeled chemotherapeutic agent (e.g., [³H]vincristine) and incubate for a further period (e.g., 1-2 hours).

  • Wash the cells with ice-cold PBS to remove extracellular radioactivity.

  • Lyse the cells with a suitable lysis buffer.

  • Measure the intracellular radioactivity using a scintillation counter.

  • Determine the protein concentration of the cell lysates to normalize the radioactivity counts.

P-glycoprotein ATPase Activity Assay

This assay determines if Andrastin B modulates the ATPase activity of P-glycoprotein, which is essential for its drug efflux function.

• Materials:

  • Membrane vesicles from cells overexpressing P-gp.

  • Andrastin B.

  • Verapamil (a known P-gp substrate that stimulates ATPase activity).

  • Sodium orthovanadate (an inhibitor of P-gp ATPase activity).

  • ATP assay kit (e.g., based on malachite green).

• Procedure:

  • Incubate the P-gp-rich membrane vesicles with various concentrations of Andrastin B in the presence of ATP.

  • Include controls with a known ATPase stimulator (e.g., verapamil) and an inhibitor (e.g., sodium orthovanadate).

  • Initiate the reaction by adding Mg-ATP.

  • Incubate at 37°C for a defined period.

  • Stop the reaction and measure the amount of inorganic phosphate (Pi) released using an ATP assay kit.

  • Determine the effect of Andrastin B on the basal and verapamil-stimulated P-gp ATPase activity.

A general workflow for investigating Andrastin B.

Conclusion

While direct experimental evidence for Andrastin B's role in multidrug resistance is currently lacking, the data available for its close analog, Andrastin A, provides a strong rationale for its investigation. The protocols and data presented here serve as a comprehensive guide for researchers to explore the potential of Andrastin B as a novel P-glycoprotein inhibitor and a valuable tool in the ongoing effort to overcome multidrug resistance in cancer. It is crucial to perform direct experimental validation for Andrastin B to confirm its activity and elucidate its precise mechanism of action.

References

• 1. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Experimental Design for Andrastin B Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for the preclinical evaluation of Andrastin B, a farnesyltransferase inhibitor, in animal models. The protocols outlined below are intended to serve as a guide for assessing the efficacy, pharmacokinetics, pharmacodynamics, and safety of Andrastin B in oncology and progeria research settings.

Introduction to Andrastin B

Andrastin B is a meroterpenoid compound isolated from Penicillium species that has been identified as an inhibitor of farnesyltransferase (FTase).[1] FTase is a key enzyme in the post-translational modification of various cellular proteins, most notably the Ras family of small GTPases. By inhibiting the farnesylation of Ras, Andrastin B can disrupt downstream signaling pathways that are crucial for cell proliferation, differentiation, and survival. This mechanism of action makes Andrastin B a promising candidate for anticancer therapy.[2] Furthermore, due to the role of farnesylation in the pathogenesis of Hutchinson-Gilford progeria syndrome (HGPS), farnesyltransferase inhibitors like Andrastin B are also being investigated as potential treatments for this rare genetic disorder.

Key Signaling Pathway: Ras Farnesylation and Downstream Signaling

The primary molecular target of Andrastin B is farnesyltransferase. Inhibition of this enzyme disrupts the localization and function of key signaling proteins.

Figure 1: Andrastin B inhibits farnesyltransferase, preventing Ras activation.

Experimental Protocols

General Experimental Workflow

A tiered approach is recommended for the preclinical evaluation of Andrastin B, starting with formulation and dose-range finding studies, followed by efficacy, pharmacokinetic, pharmacodynamic, and toxicology assessments.

Figure 2: General workflow for preclinical animal studies of Andrastin B.

Formulation and Administration of Andrastin B

Based on the properties of similar compounds, Andrastin B is likely soluble in organic solvents like DMSO.[3] For in vivo studies, a formulation that is safe and allows for consistent delivery is crucial.

Protocol 4.1: Preparation of Andrastin B Formulation for In Vivo Studies

• Stock Solution Preparation:

  • Dissolve Andrastin B powder in 100% DMSO to create a high-concentration stock solution (e.g., 50 mg/mL).

  • Store the stock solution at -20°C.

• Working Solution for Injection (Subcutaneous or Intraperitoneal):

  • On the day of administration, thaw the stock solution.

  • Prepare the final working solution by diluting the stock solution in a vehicle suitable for injection. A common vehicle is a mixture of DMSO, Cremophor EL (or a similar surfactant), and saline. A typical ratio is 5-10% DMSO, 5-10% Cremophor EL, and 80-90% sterile saline.

  • Vortex the solution thoroughly to ensure it is homogenous.

  • The final concentration should be calculated based on the desired dose (mg/kg) and the injection volume (typically 5-10 mL/kg for mice).

• Formulation for Oral Administration:

  • For oral gavage, the stock solution can be diluted in a vehicle such as 0.5% carboxymethylcellulose (CMC) in water.

  • Alternatively, for administration in the diet, the required amount of Andrastin B can be thoroughly mixed into a soft dough-like diet formulation.[4]

In Vivo Efficacy Studies

The choice of animal model is dependent on the therapeutic area of interest.

5.1. Oncology: Human Tumor Xenograft Models

Protocol 5.1.1: Subcutaneous Xenograft Model

• Animal Model:

  • Use immunodeficient mice (e.g., athymic nude mice or NOD/SCID mice), 6-8 weeks old.

• Cell Culture and Implantation:

  • Culture a human cancer cell line of interest (e.g., with a known Ras mutation) under standard conditions.

  • Harvest the cells and resuspend them in a sterile, serum-free medium or Matrigel.

  • Inject 1-10 x 10^6 cells subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring and Treatment Initiation:

  • Monitor the mice for tumor formation.

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: (Length x Width²) / 2.

• Treatment:

  • Administer Andrastin B or vehicle control according to the predetermined dose and schedule.

• Endpoints:

  • Primary endpoint: Tumor growth inhibition.

  • Secondary endpoints: Body weight changes, clinical signs of toxicity, and overall survival.

  • At the end of the study, euthanize the mice and collect tumors for pharmacodynamic analysis.

5.2. Progeria: Genetically Engineered Mouse Models

Protocol 5.2.1: LmnaG608G/+ Mouse Model

• Animal Model:

  • Use LmnaG608G/+ mice, which carry a mutation that leads to the production of progerin, the toxic protein responsible for HGPS.

• Treatment Initiation:

  • Begin treatment at an early age (e.g., 3-4 weeks) to assess the preventative effects of Andrastin B, or at a later age to evaluate its therapeutic effects on established disease phenotypes.

• Treatment:

  • Administer Andrastin B or vehicle control, often mixed in the diet for long-term administration.[4]

• Endpoints:

  • Primary endpoints: Lifespan extension, improvement in body weight curves.

  • Secondary endpoints: Assessment of cardiovascular pathology (e.g., aortic stenosis), bone density, and other progeroid features.

  • At the end of the study, collect tissues for pharmacodynamic and histopathological analysis.

Table 1: Summary of In Vivo Efficacy Study Designs

Parameter	Oncology (Xenograft Model)	Progeria (LmnaG608G/+ Model)
Animal Model	Athymic Nude or NOD/SCID Mice	LmnaG608G/+ Mice
Age	6-8 weeks	3-4 weeks (preventative) or older (therapeutic)
Group Size	8-10 mice per group	10-15 mice per group
Treatment Route	Subcutaneous, Intraperitoneal, or Oral	Oral (in diet)
Primary Endpoints	Tumor Growth Inhibition, Survival	Lifespan, Body Weight
Secondary Endpoints	Body Weight, Clinical Signs	Cardiovascular Pathology, Bone Density
Study Duration	21-28 days (or until endpoint)	Lifelong (for survival studies)

Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

Protocol 6.1: Pharmacokinetic Analysis

• Animal Model:

  • Use the same mouse strain as in the efficacy studies.

• Dosing:

  • Administer a single dose of Andrastin B via the intended clinical route.

• Sample Collection:

  • Collect blood samples at multiple time points post-administration (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

  • Process the blood to obtain plasma and store at -80°C until analysis.

• Analysis:

  • Quantify the concentration of Andrastin B in plasma samples using a validated analytical method (e.g., LC-MS/MS).

  • Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life.

Protocol 6.2: Pharmacodynamic Analysis

Pharmacodynamic Biomarkers: The inhibition of farnesyltransferase can be assessed by measuring the accumulation of unprocessed forms of its substrates, such as HDJ-2 and prelamin A.[5][6]

Protocol 6.2.1: Western Blot for Unprocessed HDJ-2 and Prelamin A

• Sample Collection:

  • At the end of the efficacy study or at specific time points after treatment, collect tumors or relevant tissues (e.g., liver, aorta).

  • Snap-freeze the tissues in liquid nitrogen and store them at -80°C.

• Protein Extraction:

  • Homogenize the tissues and extract total protein using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Western Blotting:

  • Determine protein concentration using a standard assay (e.g., BCA assay).

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with primary antibodies specific for HDJ-2 and prelamin A.[7][8][9] Use an antibody that recognizes both the processed and unprocessed forms to assess the shift in mobility.

  • Use a loading control antibody (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • Incubate with the appropriate HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification:

  • Quantify the band intensities using densitometry software.

  • Calculate the ratio of unprocessed to total protein for HDJ-2 and prelamin A.

Table 2: Data Presentation for Pharmacodynamic Analysis

Treatment Group	Dose (mg/kg)	Tissue	Ratio of Unprocessed HDJ-2 to Total HDJ-2 (Mean ± SD)	Ratio of Prelamin A to Total Lamin A (Mean ± SD)
Vehicle Control	0	Tumor
Andrastin B	X	Tumor
Andrastin B	Y	Tumor
Andrastin B	Z	Tumor

Toxicology Studies

A tiered approach to toxicity testing is recommended to assess the safety profile of Andrastin B.[10][11]

Protocol 7.1: Acute Toxicity Study

• Animal Model:

  • Use healthy, young adult mice of the same strain as in the efficacy studies.

• Dosing:

  • Administer single, escalating doses of Andrastin B to different groups of mice.

  • Include a vehicle control group.

• Observations:

  • Monitor the animals for mortality, clinical signs of toxicity (e.g., changes in behavior, appearance, body weight), and any adverse reactions for up to 14 days.[12]

• Endpoint:

  • Determine the maximum tolerated dose (MTD) and identify any acute toxic effects.

Protocol 7.2: Sub-chronic Toxicity Study

• Animal Model:

  • Use healthy, young adult mice.

• Dosing:

  • Administer repeated doses of Andrastin B (e.g., daily for 28 days) at three dose levels (low, medium, and high), based on the results of the acute toxicity study.

  • Include a vehicle control group.

• Observations:

  • Monitor the animals daily for clinical signs of toxicity.

  • Record body weight and food consumption weekly.

  • Collect blood samples at the end of the study for hematology and clinical chemistry analysis.

• Endpoint:

  • At the end of the study, perform a complete necropsy and collect major organs for histopathological examination.

  • Identify any target organs of toxicity and establish a no-observed-adverse-effect level (NOAEL).

Table 3: Parameters for Toxicology Assessment

Parameter	Acute Toxicity	Sub-chronic Toxicity
Duration	Up to 14 days	28 days
Dosing	Single, escalating doses	Repeated doses (3 levels)
Clinical Observations	Mortality, clinical signs, body weight	Daily clinical signs, weekly body weight and food consumption
Clinical Pathology	Not typically performed	Hematology, clinical chemistry
Histopathology	Gross necropsy of major organs	Gross necropsy and microscopic examination of major organs
Primary Outcome	MTD, acute toxic effects	Target organs of toxicity, NOAEL

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Andrastin A - Wikipedia [en.wikipedia.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Acute and subchronic toxicity of the antitumor agent rhodium (II) citrate in Balb/c mice after intraperitoneal administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measurement of protein farnesylation and geranylgeranylation in vitro, in cultured cells and in biopsies, and the effects of prenyl transferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A farnesyltransferase inhibitor prevents both the onset and late progression of cardiovascular disease in a progeria mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Prelamin A processing, accumulation and distribution in normal cells and laminopathy disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Building a Tiered Approach to In Vitro Predictive Toxicity Screening: A Focus on Assays with In Vivo Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Acute and subchronic toxicity analysis of surface modified paclitaxel attached hydroxyapatite and titanium dioxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Andrastin B for Inducing Apoptosis in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin B is a meroterpenoid compound isolated from Penicillium sp. that has been identified as a potent inhibitor of protein farnesyltransferase (PFTase).[1] PFTase is a critical enzyme in the post-translational modification of various proteins, most notably the Ras family of small GTPases. The farnesylation of Ras proteins is essential for their localization to the plasma membrane and subsequent activation of downstream signaling pathways that regulate cell proliferation, survival, and differentiation. Dysregulation of the Ras signaling pathway is a common feature in many human cancers, making it a key target for anti-cancer drug development.

By inhibiting PFTase, Andrastin B prevents the farnesylation and activation of Ras, thereby disrupting aberrant signaling and inducing apoptosis (programmed cell death) and cell cycle arrest in cancer cells. These application notes provide a summary of the effects of Andrastin B on various cancer cell lines and detailed protocols for its experimental application.

Mechanism of Action

Andrastin B exerts its anti-cancer effects primarily through the inhibition of farnesyltransferase. This leads to the disruption of the Ras signaling pathway, which in turn modulates downstream effector pathways, including the RAF/MEK/ERK and PI3K/AKT/mTOR pathways, ultimately leading to apoptosis and cell cycle arrest.

Data Presentation

Note: The following quantitative data is illustrative and based on typical results for farnesyltransferase inhibitors. Specific values for Andrastin B should be determined experimentally.

Table 1: IC50 Values of Andrastin B in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
HCT116	Colon Carcinoma	15.2
MCF-7	Breast Adenocarcinoma	22.5
A549	Lung Carcinoma	18.9
PANC-1	Pancreatic Carcinoma	25.1
PC-3	Prostate Adenocarcinoma	20.7

Table 2: Apoptosis Induction by Andrastin B in HCT116 Cells (48h Treatment)

Andrastin B Concentration (µM)	Percentage of Apoptotic Cells (%)
0 (Control)	5.3 ± 0.8
10	25.6 ± 2.1
20	48.2 ± 3.5
40	72.1 ± 4.2

Table 3: Effect of Andrastin B on Cell Cycle Distribution in HCT116 Cells (24h Treatment)

Andrastin B Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
0 (Control)	55.2 ± 2.8	30.1 ± 1.9	14.7 ± 1.5
20	70.5 ± 3.1	18.3 ± 2.0	11.2 ± 1.8

Table 4: Caspase Activation in HCT116 Cells Treated with 20 µM Andrastin B (24h)

Caspase	Fold Increase in Activity (vs. Control)
Caspase-3	4.8 ± 0.5
Caspase-7	4.2 ± 0.4
Caspase-8	2.1 ± 0.3
Caspase-9	3.5 ± 0.4

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Penicillium Fermentation for Andrastin B Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize Penicillium fermentation for higher Andrastin B yield.

Troubleshooting Guide

This guide addresses common issues encountered during Penicillium fermentation for Andrastin B production.

Issue	Potential Causes	Recommended Solutions
Low or No Andrastin B Yield	1. Incorrect Penicillium strain or loss of productivity.2. Suboptimal fermentation medium.3. Inappropriate pH of the medium.4. Non-ideal temperature for production.5. Insufficient aeration or improper agitation.6. Fermentation time is too short or too long.	1. Confirm the identity and viability of your Penicillium strain. Consider using a fresh culture from a reliable source. Strains known to produce andrastins include P. roqueforti, P. crustosum, and other Penicillium species.[1]2. Optimize the medium composition. Start with a known medium for andrastin production like Yeast Extract Sucrose (YES) agar and systematically vary the carbon and nitrogen sources.[2][3]3. Monitor and control the pH of the fermentation broth. The optimal pH for secondary metabolite production may differ from the optimal pH for growth. For many Penicillium species, growth is favorable around pH 4.5-5.0, while production may be better at a slightly higher pH.[4][5]4. Maintain the optimal temperature for Andrastin B production, which may be slightly lower than the optimal temperature for biomass growth. A common temperature for Penicillium cultivation is around 25°C.[5][6]5. Ensure adequate dissolved oxygen levels through proper aeration and agitation. Be mindful that excessive shear stress from high agitation can damage mycelia and reduce productivity.[7][8]6. Perform a time-course study to determine the optimal harvest time. Secondary metabolite production often occurs during the stationary phase of growth.[6]
High Biomass, Low Andrastin B Yield	1. Carbon catabolite repression.2. Nutrient limitation for secondary metabolism.3. Feedback inhibition by Andrastin B or other metabolites.	1. High concentrations of readily metabolizable sugars like glucose can repress the expression of secondary metabolite gene clusters.[9] Consider using a fed-batch strategy or a less rapidly consumed carbon source.2. While primary growth may be robust, specific precursors for Andrastin B biosynthesis might be limiting. Ensure the medium contains necessary precursors; andrastins are derived from a sesquiterpene and a tetraketide.[10]3. Some secondary metabolites can inhibit their own biosynthesis. Consider strategies for in-situ product removal.
Inconsistent Andrastin B Yields Between Batches	1. Variability in inoculum preparation.2. Inconsistent media preparation.3. Fluctuations in fermentation parameters (pH, temperature, aeration).	1. Standardize your inoculum preparation protocol, including spore concentration and age of the seed culture.2. Ensure precise and consistent preparation of the fermentation medium for each batch.3. Implement strict monitoring and control of all critical fermentation parameters.
Difficulty in Extracting or Detecting Andrastin B	1. Inefficient extraction method.2. Degradation of Andrastin B during extraction.3. Insensitive detection method.	1. Use an appropriate organic solvent for extraction, such as ethyl acetate or a mixture of ethyl acetate, dichloromethane, and methanol.[11]2. Avoid prolonged exposure to high temperatures or extreme pH during the extraction process.3. Utilize a sensitive and validated analytical method, such as High-Performance Liquid Chromatography (HPLC), for quantification.[3][12]

Frequently Asked Questions (FAQs)

Q1: Which Penicillium species are known to produce Andrastin B?

While much of the literature focuses on Andrastin A, several Penicillium species are known producers of andrastins, which are structurally related. These include Penicillium roqueforti, Penicillium crustosum, Penicillium albocoremium, and various other Penicillium species, including marine-derived isolates.[1][11][13] Andrastins A, B, and C have been discovered in the cultured broth of Penicillium sp. FO-3929.[14]

Q2: What is a good starting medium for Andrastin B production?

A commonly used medium for producing andrastin-type compounds is Yeast Extract Sucrose (YES) agar or broth.[2][3] A typical composition is 20 g/L yeast extract and 150 g/L sucrose. Other media like Potato Dextrose Agar (PDA) are often used for initial cultivation.[11] For optimization, you can explore different carbon sources (e.g., glucose, malt extract) and nitrogen sources.[13][15]

Q3: What are the optimal pH and temperature for Andrastin B fermentation?

The optimal conditions for Andrastin B production have not been extensively reported. However, for many Penicillium species, the optimal temperature for growth is around 25°C, and the optimal pH for growth is often slightly acidic, around 4.5.[5] It is important to note that the optimal conditions for secondary metabolite production may differ from those for biomass growth. For instance, some Penicillium species produce higher levels of other secondary metabolites at temperatures between 20-22°C and a pH of around 6.5.[5] It is recommended to perform an optimization study for your specific strain.

Q4: How do aeration and agitation affect Andrastin B production?

Aeration is crucial for the growth of the aerobic fungus Penicillium and for the biosynthesis of many secondary metabolites. Agitation helps to distribute nutrients and oxygen. High levels of dissolved oxygen, achieved through increased aeration and agitation, can lead to higher biomass and potentially higher product yields.[8] However, excessive agitation can cause shear stress, leading to mycelial damage and reduced productivity.[7] The optimal balance will depend on the specific strain and bioreactor configuration.

Q5: What is the biosynthetic precursor for Andrastin B?

Andrastins are meroterpenoids, meaning they are biosynthesized from both polyketide and terpenoid precursors. Specifically, they are derived from 5-dimethylorsellinic acid (DMOA), a tetraketide, and farnesyl diphosphate (FPP), a sesquiterpene.[10][13] The biosynthetic gene cluster responsible for Andrastin A has been identified in P. roqueforti and P. chrysogenum.[2][3] Andrastin B is a structural analog of Andrastin A.

Experimental Protocols

Protocol for Penicillium Fermentation for Andrastin Production

This protocol is a general guideline and should be optimized for your specific Penicillium strain.

• Inoculum Preparation:

  • Grow the Penicillium sp. on Potato Dextrose Agar (PDA) plates at 25°C for 7 days to allow for sufficient sporulation.[11]

  • Harvest spores by adding sterile 0.1% Tween 80 solution to the plate and gently scraping the surface with a sterile loop.

  • Determine the spore concentration using a hemocytometer.

• Seed Culture:

  • Inoculate a 250 mL Erlenmeyer flask containing 50 mL of seed medium (e.g., 4 g/L glucose, 10 g/L malt extract, 4 g/L yeast extract) with the spore suspension to a final concentration of 1 x 10^6 spores/mL.[11][13]

  • Incubate at 25-27°C with shaking at 150-170 rpm for 3-5 days.[11][13]

• Production Fermentation:

  • Inoculate a 1 L Erlenmeyer flask containing 200 mL of production medium (e.g., YES medium: 20 g/L yeast extract, 150 g/L sucrose) with 10% (v/v) of the seed culture.[2][3]

  • Incubate at 25°C with shaking at 180 rpm for 7-10 days.[16]

  • Monitor pH and adjust if necessary.

Protocol for Extraction and Quantification of Andrastin B

• Extraction:

  • Separate the mycelia from the fermentation broth by filtration.

  • Extract the culture filtrate three times with an equal volume of ethyl acetate.

  • Extract the mycelia by homogenizing in ethyl acetate or a mixture of ethyl acetate:dichloromethane:methanol (3:2:1 v/v/v).[3]

  • Combine all organic extracts and evaporate to dryness under reduced pressure.

• Quantification by HPLC:

  • Re-dissolve the dried extract in a known volume of methanol.

  • Filter the sample through a 0.22 µm syringe filter.

  • Analyze the sample using a High-Performance Liquid Chromatography (HPLC) system equipped with a C18 column and a UV detector.

  • A typical mobile phase could be a gradient of methanol and water or acetonitrile and water.[3][12]

  • Quantify Andrastin B by comparing the peak area to a standard curve prepared with a purified Andrastin B standard.

Visualizations

Caption: Experimental workflow for Andrastin B production and analysis.

Caption: Troubleshooting logic for low Andrastin B yield.

References

• 1. researchgate.net [researchgate.net]
• 2. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti [frontiersin.org]
• 4. Effect of Ambient pH on Growth, Pathogenicity, and Patulin Production of Penicillium expansum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of Temperature, pH, and Relative Humidity on Growth of Penicillium crustosum OM1 Isolated from Pears and Its Penitrem A Production [mdpi.com]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. The effect of agitation on the morphology and penicillin production of Penicillium chrysogenum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of aeration and agitation on the production of mycelial biomass and exopolysaccharides in an enthomopathogenic fungus Paecilomyces sinclairii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Regulation of Secondary Metabolism in the Penicillium Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparative study on production, purification of penicillin by Penicillium chrysogenum isolated from soil and citrus samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Penicillin production by wild isolates of Penicillium chrysogenum in Pakistan - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Isolation and Molecular Characterization of Indigenous Penicillium chrysogenum/rubens Strain Portfolio for Penicillin V Production - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in Andrastin B extraction and purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields during the extraction and purification of Andrastin B.

Frequently Asked Questions (FAQs)

Q1: My Penicillium culture is growing well, but the Andrastin B yield is very low. What are the potential reasons?

A1: Low yield despite good fungal growth can stem from several factors related to the culture conditions. Suboptimal secondary metabolite production can occur if the culture medium composition is not ideal, or if physical parameters like temperature, pH, and aeration are not conducive to Andrastin B biosynthesis. It is also possible that the peak production time for Andrastin B has been missed.

Q2: I am losing a significant amount of Andrastin B during the extraction process. How can I improve my extraction efficiency?

A2: The choice of extraction solvent and the physical extraction method are critical. If you are using a solvent in which Andrastin B has low solubility, the yield will be poor. Incomplete cell lysis can also trap the metabolite within the fungal mycelia. The stability of Andrastin B in the chosen solvent and under the extraction conditions (e.g., temperature) should also be considered, as degradation can lead to significant losses.

Q3: My crude extract shows a good amount of Andrastin B on a TLC plate, but I am recovering very little after silica gel column chromatography. What could be happening?

A3: Low recovery from silica gel chromatography is a common issue. Andrastin B might be irreversibly adsorbing to the silica, especially if the compound is sensitive to the acidic nature of standard silica gel. Co-elution with other compounds can also make isolation of pure Andrastin B difficult, leading to lower yields of the desired fraction. Improper solvent system selection can also lead to poor separation and, consequently, low recovery of the pure compound.

Q4: Can I use HPLC for both analysis and purification of Andrastin B?

A4: Yes, High-Performance Liquid Chromatography (HPLC) is a powerful tool for both the analysis and purification of Andrastin B. Analytical HPLC can be used to quantify the amount of Andrastin B in your crude extract and fractions, while preparative HPLC can be used for the final purification to obtain a high-purity product. However, losses can still occur during preparative HPLC if the column is overloaded or if the collection parameters are not optimized.

Troubleshooting Guides

Issue 1: Low Production of Andrastin B in Fungal Culture

Symptoms:

• Healthy fungal growth (e.g., good mycelial mass).

• Low concentration of Andrastin B in the crude extract, as determined by analytical methods like HPLC or TLC.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Culture Medium	Systematically vary the carbon and nitrogen sources and their concentrations in the growth medium. Some studies suggest that specific media compositions can significantly enhance secondary metabolite production.
Incorrect Incubation Time	Perform a time-course study to determine the optimal incubation period for Andrastin B production. The peak of secondary metabolite production often occurs after the exponential growth phase of the fungus.
Non-ideal Physical Parameters	Optimize the pH, temperature, and aeration (shaking speed) of your culture. These parameters can have a profound impact on the biosynthesis of secondary metabolites.
Strain Vigor/Degeneration	If using a strain that has been subcultured multiple times, it may have lost its high-producing capabilities. Consider reviving the strain from a frozen stock or obtaining a fresh culture.

Issue 2: Poor Yield During Solvent Extraction

Symptoms:

• Low concentration of Andrastin B in the crude extract despite evidence of good production in the culture.

• Presence of Andrastin B in the post-extraction fungal biomass.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Cell Lysis	Ensure complete disruption of the fungal cell walls to release the intracellular Andrastin B. This can be achieved by methods such as sonication, grinding with liquid nitrogen, or using lytic enzymes.
Inappropriate Extraction Solvent	The polarity of the extraction solvent is crucial. Ethyl acetate is a commonly used solvent for extracting meroterpenoids like Andrastin B.[1] If yields are low, consider a solvent with a different polarity or a mixture of solvents. Perform small-scale extractions with different solvents to identify the most effective one.
Compound Degradation	Andrastin B may be unstable at the extraction temperature or in the presence of light. Conduct the extraction at a lower temperature and protect the sample from light. The stability of similar fungal metabolites can be affected by pH, so ensuring the extraction solvent is neutral or slightly acidic might be beneficial.[2]
Insufficient Extraction Time/Volume	Ensure that the extraction is carried out for a sufficient duration and with an adequate volume of solvent to allow for the complete transfer of Andrastin B from the biomass to the solvent. Multiple extractions of the same biomass are recommended.

Issue 3: Low Recovery After Chromatographic Purification

Symptoms:

• Significant loss of Andrastin B during silica gel column chromatography or preparative HPLC.

• Streaking or tailing of the Andrastin B spot/peak on TLC/HPLC.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Irreversible Adsorption on Silica Gel	If Andrastin B is suspected to be acid-sensitive, consider using neutral or deactivated silica gel. Alternatively, a different stationary phase like reversed-phase C18 silica (ODS) can be used.
Poor Separation	Optimize the solvent system for column chromatography by testing various solvent mixtures using TLC to achieve good separation between Andrastin B and other compounds. For HPLC, perform a gradient optimization to improve resolution.
Column Overloading	Overloading the column can lead to poor separation and co-elution of compounds. Determine the loading capacity of your column for your specific sample and avoid exceeding it.
Compound Degradation on Column	Long exposure to the stationary phase can lead to degradation. Aim for a faster purification process by optimizing the flow rate and solvent gradient.
Inefficient Fraction Collection	During preparative HPLC, ensure that the fraction collection parameters are set correctly to capture the entire peak corresponding to Andrastin B.

Data Presentation

Table 1: Comparison of Extraction Solvents for Fungal Secondary Metabolites (General)

Solvent System	Target Compound Class	Relative Yield	Notes
Ethyl Acetate	Meroterpenoids, Polyketides	High	Commonly used and effective for compounds with medium polarity.
Methanol/Ethanol	Polar compounds	High	Can extract a wide range of polar metabolites, but also more water-soluble impurities.
Dichloromethane/Chloroform	Nonpolar to medium polarity compounds	High	Effective but can be more toxic and may require more stringent handling procedures.
Acetone	Broad range of polarities	Medium-High	Good for initial extraction but can also extract unwanted lipids and pigments.
Hexane	Nonpolar compounds (e.g., lipids)	Low for Andrastin B	Often used for defatting the extract before partitioning with a more polar solvent.

Table 2: Typical Yields of Andrastin-Type Meroterpenoids from Penicillium Species

Compound	Fungal Strain	Extraction Solvent	Purification Method	Final Yield	Reference
Andrastin A, B, C	Penicillium sp. FO-3929	Broth supernatant extraction	Silica gel, ODS, HPLC	Not specified	[1]
Penimeroterpenoids A–C	Marine-derived Penicillium sp.	Ethyl Acetate	Silica gel, ODS, RP-HPLC	2.0 - 5.2 mg from 21g extract	[1]

Note: Specific quantitative comparisons of different extraction and purification methods for Andrastin B are limited in the publicly available literature. The yields are highly dependent on the specific fungal strain, culture conditions, and the scale of the experiment.

Experimental Protocols

Protocol 1: General Extraction of Andrastin B from Penicillium Culture

• Harvesting: After the optimal incubation period, separate the fungal mycelium from the culture broth by filtration.

• Mycelium Extraction:

  • Freeze-dry the mycelium.

  • Grind the dried mycelium into a fine powder.

  • Extract the powder with ethyl acetate (e.g., 3 x 500 mL for 50 g of dry mycelium) with shaking for 24 hours for each extraction.

  • Combine the ethyl acetate extracts and evaporate the solvent under reduced pressure to obtain the crude mycelial extract.

• Broth Extraction:

  • Extract the culture filtrate with an equal volume of ethyl acetate three times.

  • Combine the organic layers and evaporate the solvent under reduced pressure to get the crude broth extract.

• Combine Extracts: The crude extracts from the mycelium and broth can be combined for further purification.

Protocol 2: Purification of Andrastin B by Column Chromatography and HPLC

• Silica Gel Column Chromatography:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Apply the dissolved extract to a silica gel column pre-equilibrated with a non-polar solvent (e.g., hexane).

  • Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate gradient.

  • Collect fractions and monitor them by TLC to identify those containing Andrastin B.

• Reversed-Phase (ODS) Chromatography:

  • Combine the Andrastin B-containing fractions from the silica gel column and evaporate the solvent.

  • Dissolve the residue in a minimal amount of methanol.

  • Apply to an ODS column pre-equilibrated with a water-methanol mixture.

  • Elute with a gradient of increasing methanol concentration.

  • Collect and analyze fractions by TLC or analytical HPLC.

• Preparative HPLC:

  • For final purification, use a preparative reversed-phase HPLC column (e.g., C18).

  • Dissolve the semi-purified Andrastin B fraction in the mobile phase.

  • Inject the sample and elute with an isocratic or gradient mobile phase (e.g., acetonitrile-water).

  • Collect the peak corresponding to Andrastin B.

  • Evaporate the solvent to obtain pure Andrastin B.

Mandatory Visualization

Caption: Experimental workflow for Andrastin B production, extraction, and purification.

Caption: Logical relationship of potential causes for low Andrastin B yield.

Disclaimer: This guide is intended for informational purposes only and should not be considered a substitute for established laboratory protocols and safety procedures. Researchers should always consult relevant literature and safety data sheets before conducting any experiments.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

Identifying and removing impurities from Andrastin B samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Andrastin B. Our goal is to help you identify and remove impurities from your Andrastin B samples effectively.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in Andrastin B samples?

A1: Andrastin B is a secondary metabolite produced by various Penicillium species.[1][2][3] The most common impurities are structurally related analogs produced by the same fungus. These include Andrastin A, C, and D.[4][5][6] Other potential impurities can be residual solvents from the extraction and purification process, or other secondary metabolites from the fungal culture.[7]

Q2: How can I perform an initial assessment of my Andrastin B sample's purity?

A2: A quick purity assessment can be performed using High-Performance Liquid Chromatography (HPLC) with UV detection.[3][5] A pure sample should yield a single major peak at the expected retention time for Andrastin B. The presence of multiple peaks suggests the presence of impurities. For a more detailed analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify the molecular weights of the components in your sample, which can help in tentatively identifying the impurities.[4][8]

Q3: My HPLC chromatogram shows multiple peaks. How do I identify what they are?

A3: Identifying unknown peaks requires a combination of analytical techniques. The first step is to compare the retention times of the unknown peaks with those of known standards of potential impurities like Andrastin A, C, and D, if available.[3] If standards are not available, LC-MS analysis is highly recommended. The mass-to-charge ratio (m/z) of each peak can provide the molecular weight of the compound, which can then be compared to the known molecular weights of other Andrastins and common fungal metabolites.[4][5][9] For unambiguous identification, preparative HPLC can be used to isolate each impurity, followed by structural elucidation using Nuclear Magnetic Resonance (NMR) spectroscopy.[6][9]

Q4: What is the best method to remove structurally similar impurities like Andrastin A and C from my Andrastin B sample?

A4: For impurities that are structurally very similar to Andrastin B, reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the most effective purification method.[9] By carefully optimizing the mobile phase gradient, it is possible to achieve baseline separation of the different Andrastin analogs. For larger scale purification, column chromatography using silica gel or octadecylsilanized (ODS) silica can be employed as an initial purification step, followed by preparative or semi-preparative RP-HPLC for final polishing.[1]

Q5: After purification by HPLC, how can I remove the HPLC solvents to get my pure, solid Andrastin B?

A5: After collecting the HPLC fraction containing your purified Andrastin B, the organic solvent (typically acetonitrile or methanol) and water can be removed by lyophilization (freeze-drying) or by evaporation under reduced pressure using a rotary evaporator. Lyophilization is generally preferred as it is a gentler method and can yield a fine, easily weighable powder.

Q6: Can I use recrystallization to purify my Andrastin B sample?

A6: Recrystallization can be an effective method for purifying solid compounds if a suitable solvent system is found.[10] This method is most effective when the impurities have significantly different solubility profiles from Andrastin B in the chosen solvent(s). It may be less effective for removing structurally similar impurities like other Andrastins. A single-solvent or multi-solvent system can be explored. The general principle involves dissolving the impure solid in a minimum amount of hot solvent and then allowing it to cool slowly, causing the pure compound to crystallize while the impurities remain in solution.[10]

Troubleshooting Guides

HPLC Analysis Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor peak shape (tailing or fronting)	Column degradation, inappropriate mobile phase pH, sample overload.	Use a new column or a guard column. Adjust the mobile phase pH. Inject a smaller sample volume.
No peaks detected	Detector issue, no sample injected, incorrect mobile phase.	Check detector lamp and connections. Ensure the autosampler is working correctly. Verify the mobile phase composition.
Ghost peaks	Contamination in the mobile phase, injector, or column.	Use fresh, high-purity solvents. Flush the injector and column.
Fluctuating baseline	Air bubbles in the detector, solvent not properly degassed, pump malfunction.	Degas the mobile phase. Purge the pump to remove air bubbles. Check pump seals.
Inconsistent retention times	Fluctuation in mobile phase composition, temperature changes, column aging.	Ensure proper solvent mixing. Use a column oven for temperature control. Replace the column if it's old.[11]

Purification Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete separation of impurities by column chromatography	Incorrect stationary or mobile phase, column overloading.	Perform small-scale trials to find the optimal solvent system. Use a larger column or a smaller sample load.
Low recovery of Andrastin B after purification	Compound degradation, irreversible adsorption to the stationary phase.	Use milder purification conditions (e.g., avoid strong acids/bases). Choose a different stationary phase.
Sample precipitates during HPLC injection	The sample is not fully dissolved in the mobile phase.	Dissolve the sample in a solvent that is part of, or stronger than, the initial mobile phase. Filter the sample before injection.
Oily product after solvent evaporation	Presence of residual, non-volatile impurities.	Further purification by preparative HPLC may be necessary.

Experimental Protocols

Protocol 1: Analytical HPLC for Purity Assessment

This protocol is for the analysis of Andrastin B purity.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[12]

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient: A common starting point is a linear gradient from 15% B to 100% B over 30 minutes.[3][13] The gradient can be optimized for better separation.

• Flow Rate: 1.0 mL/min.[12]

• Column Temperature: 35°C.[3][13]

• Detection: UV detector at 254 nm.[3]

• Sample Preparation: Dissolve a small amount of the Andrastin B sample in methanol or acetonitrile to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Injection Volume: 10 µL.

Protocol 2: LC-MS for Impurity Identification

This protocol is for the identification of impurities in an Andrastin B sample.

• LC System: Use the same column and mobile phase conditions as in Protocol 1, but ensure the mobile phase additives (e.g., formic acid) are volatile and compatible with mass spectrometry.[14]

• Mass Spectrometer: Couple the LC system to a mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.[8][9]

• Ionization Mode: Positive ion mode is typically used for Andrastins.[9]

• Data Acquisition: Acquire data in full scan mode to detect all ions within a specified mass range (e.g., m/z 100-1000).

• Data Analysis: Extract the mass spectra for each chromatographic peak. The m/z value of the molecular ion ([M+H]⁺ or [M+Na]⁺) can be used to determine the molecular weight of the compound.[9]

Protocol 3: Preparative HPLC for Purification

This protocol is for the purification of Andrastin B.

• Column: A larger-scale C18 reversed-phase column (e.g., 10 x 250 mm, 5 µm).[9]

• Mobile Phase and Gradient: Use the optimized conditions from the analytical HPLC method.

• Flow Rate: Adjust the flow rate according to the column dimensions (e.g., 2-4 mL/min).[9]

• Sample Preparation: Dissolve the impure Andrastin B sample in the initial mobile phase composition at the highest possible concentration without causing precipitation.

• Injection: Inject the sample onto the column.

• Fraction Collection: Collect the eluent in fractions as the peaks elute from the column. The peak corresponding to Andrastin B should be collected.

• Purity Check: Analyze the collected fractions using analytical HPLC (Protocol 1) to confirm their purity.

• Solvent Removal: Pool the pure fractions and remove the solvent by lyophilization or rotary evaporation.

Protocol 4: Recrystallization

This is a general protocol for the purification of solid Andrastin B.

• Solvent Selection: Test the solubility of your impure Andrastin B in various solvents at room temperature and at their boiling points. An ideal single solvent will dissolve the compound when hot but not when cold. Alternatively, a two-solvent system can be used where the compound is soluble in one ("soluble solvent") and insoluble in the other ("insoluble solvent").[10]

• Dissolution: Place the impure Andrastin B in an Erlenmeyer flask. Add a minimal amount of the hot "soluble solvent" until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored due to impurities, add a small amount of activated charcoal and heat the solution for a few minutes. Hot filter the solution to remove the charcoal.

• Crystallization:

  • Single-solvent: Allow the hot, saturated solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Two-solvent: To the hot solution in the "soluble solvent," add the "insoluble solvent" dropwise until the solution becomes cloudy. Then add a few drops of the hot "soluble solvent" to redissolve the precipitate and make the solution clear again. Allow it to cool slowly.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Visualizations

Caption: A logical workflow for the identification and purification of Andrastin B.

Caption: A troubleshooting decision tree for common HPLC issues.

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti [frontiersin.org]
• 4. Mass spectrometry-based chemotaxonomic classification of Penicillium species (P. echinulatum, P. expansum, P. solitum, and P. oxalicum) and its correlation with antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Andrastins A-D, Penicillium roqueforti Metabolites consistently produced in blue-mold-ripened cheese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 8. rroij.com [rroij.com]
• 9. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 10. LabXchange [labxchange.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 13. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identification of impurities in polymyxin B and colistin bulk sample using liquid chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Andrastin B stability issues and degradation products

Welcome to the technical support center for Andrastin B. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, handling, and troubleshooting of common issues encountered during experiments with Andrastin B.

Frequently Asked Questions (FAQs)

Q1: What is Andrastin B and what are its key structural features?

Andrastin B is a meroterpenoid, a class of natural products with a structure partially derived from terpenoids. It possesses a complex tetracyclic core, characteristic of androstane steroids, and contains several functional groups that influence its chemical properties and stability. Key features include an acetate ester, a methyl ester, hydroxyl groups, and a ketone.[1] These functional groups are susceptible to various degradation pathways.

Q2: What are the primary stability concerns for Andrastin B?

Based on its chemical structure, the primary stability concerns for Andrastin B are:

• Hydrolysis: The acetate and methyl ester functional groups are susceptible to hydrolysis, particularly under acidic or basic conditions.

• Oxidation: The presence of hydroxyl groups and the overall complex structure make it potentially sensitive to oxidative degradation.

• Photodegradation: The tetracyclic ring system, a common feature in steroids and related compounds, can be susceptible to degradation upon exposure to light.

Q3: How should I properly store Andrastin B to ensure its stability?

To minimize degradation, Andrastin B should be stored under the following conditions:

• Temperature: Store at -20°C or lower for long-term stability. For short-term use, refrigeration at 2-8°C is acceptable, but prolonged storage at these temperatures should be avoided.

• Light: Protect from light by storing in an amber vial or a light-blocking container.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Moisture: Keep in a tightly sealed container to prevent hydrolysis from atmospheric moisture.

Q4: I am seeing unexpected peaks in my HPLC/LC-MS analysis of an aged Andrastin B sample. What could they be?

Unexpected peaks are likely degradation products. Based on the structure of Andrastin B, potential degradation products could include:

• Hydrolysis Products: De-acetylated Andrastin B (loss of the acetate group) or the carboxylic acid form (hydrolysis of the methyl ester).

• Oxidation Products: Introduction of new hydroxyl groups or ketone functionalities on the steroid backbone.

• Isomers: Changes in stereochemistry at labile centers under certain pH or temperature conditions.

It is recommended to perform co-injection with a fresh, authenticated standard of Andrastin B to confirm the identity of the main peak and to use mass spectrometry (MS) to obtain molecular weight information on the unknown peaks to help identify the degradation products.

Troubleshooting Guides

Issue 1: Loss of Potency or Inconsistent Results in Biological Assays

• Possible Cause: Degradation of Andrastin B in stock solutions or during experimental procedures.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh working solutions of Andrastin B from a recently opened vial of solid material stored under recommended conditions.

  • Solvent Selection: Use anhydrous, high-purity solvents for preparing stock solutions. Protic solvents like methanol or ethanol could potentially contribute to solvolysis of the ester groups over time. Consider aprotic solvents like DMSO or DMF for stock solutions.

  • pH of Assay Buffer: Be mindful of the pH of your experimental buffer. Extreme pH values (acidic or alkaline) can accelerate the hydrolysis of the ester groups. If possible, maintain the pH in the neutral range (pH 6-8).

  • Temperature during Experiment: Avoid prolonged incubation at elevated temperatures. If high temperatures are necessary for the assay, minimize the incubation time.

  • Check for Contaminants: Ensure all glassware and plasticware are clean and free of acidic or basic residues.

Issue 2: Appearance of Multiple Peaks in Chromatographic Analysis

• Possible Cause: On-column degradation or degradation in the sample vial before injection.

• Troubleshooting Steps:

  • Sample Preparation: Prepare samples for injection immediately before analysis. Avoid leaving samples in the autosampler for extended periods, especially at room temperature.

  • Mobile Phase pH: Ensure the pH of your mobile phase is compatible with Andrastin B. A slightly acidic mobile phase (e.g., with 0.1% formic acid) is often used for LC-MS analysis of similar compounds to improve peak shape and ionization, but prolonged exposure should be evaluated.

  • Column Temperature: High column temperatures can accelerate degradation. Try running the analysis at a lower temperature (e.g., 25-30°C).

  • Injection Solvent: Ensure the injection solvent is compatible with the mobile phase and does not promote degradation.

Quantitative Data Summary

Condition	Stressor	Expected Stability of Andrastin B	Potential Degradation Products
pH	pH < 4	Low	Hydrolysis of acetate and methyl esters
pH 4-7	Moderate	Slow hydrolysis
pH > 8	Low	Rapid hydrolysis of acetate and methyl esters
Temperature	-20°C	High	Minimal degradation
4°C	Moderate	Slow degradation over time
Room Temperature (25°C)	Low	Significant degradation over days to weeks
> 40°C	Very Low	Rapid degradation
Light	UV or prolonged daylight	Low	Photodegradation products (e.g., rearrangements, oxidations)
Oxidation	Air, H₂O₂	Moderate to Low	Oxidized derivatives

Experimental Protocols

Protocol 1: General Procedure for Preparing Andrastin B Stock Solutions

• Allow the vial of solid Andrastin B to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weigh the desired amount of Andrastin B in a clean, dry microfuge tube or vial under an inert atmosphere if possible.

• Add the appropriate volume of anhydrous, high-purity solvent (e.g., DMSO, ethanol) to achieve the desired stock concentration (e.g., 10 mM).

• Vortex or sonicate briefly until the solid is completely dissolved.

• Aliquot the stock solution into smaller volumes in tightly sealed, light-protected vials to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Forced Degradation Study to Identify Potential Degradants

Forced degradation studies should be performed to understand the degradation pathways and to develop stability-indicating analytical methods.

• Acid Hydrolysis: Dissolve Andrastin B in a suitable solvent and add 0.1 M HCl. Incubate at 60°C for various time points (e.g., 2, 8, 24 hours). Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis: Dissolve Andrastin B in a suitable solvent and add 0.1 M NaOH. Incubate at room temperature for various time points (e.g., 30 minutes, 2, 8 hours). Neutralize with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation: Dissolve Andrastin B in a suitable solvent and add 3% H₂O₂. Incubate at room temperature for various time points (e.g., 2, 8, 24 hours).

• Thermal Degradation: Store solid Andrastin B at 60°C for several days. Also, prepare a solution and incubate at 60°C.

• Photodegradation: Expose a solution of Andrastin B to a calibrated light source (e.g., UV lamp at 254 nm and 366 nm, or a photostability chamber) for a defined period. Keep a control sample in the dark.

• Analysis: Analyze the stressed samples by a suitable analytical method, such as HPLC with UV/Vis detection and LC-MS, to identify and quantify the degradation products.

Visualizations

Caption: Potential degradation pathways of Andrastin B.

Caption: Troubleshooting workflow for Andrastin B stability issues.

References

• 1. Andrastin B | C28H40O7 | CID 10368235 - PubChem [pubchem.ncbi.nlm.nih.gov]

Overcoming challenges in the large-scale production of Andrastin B

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for overcoming challenges in the large-scale production of Andrastin B. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Troubleshooting Guide

This section provides solutions to specific problems that may arise during the fermentation and downstream processing of Andrastin B.

Problem	Potential Cause	Recommended Solution
Low or No Andrastin B Yield	1. Suboptimal Fermentation Medium: Nutrient limitation (carbon, nitrogen) or presence of inhibitory compounds.[1] 2. Incorrect Fermentation Conditions: Non-ideal pH, temperature, or aeration for the producing strain (e.g., Penicillium roqueforti). 3. Genetic Instability of Production Strain: Loss of the Andrastin B biosynthetic gene cluster (adr cluster) over successive generations.[2] 4. Silent or Downregulated adr Gene Cluster: Epigenetic silencing or lack of necessary inducing signals for gene expression.[3][4]	1. Medium Optimization: Perform a systematic optimization of media components. Test various carbon (e.g., glucose, sucrose, molasses) and nitrogen sources (e.g., peptone, yeast extract, ammonium sulfate).[1][5][6] 2. Parameter Optimization: Systematically vary pH, temperature, and agitation/aeration rates to determine the optimal conditions for your specific Penicillium strain.[6][7] 3. Strain Maintenance and Screening: Maintain glycerol stocks of high-producing isolates. Regularly screen colonies for Andrastin B production to ensure the use of a high-yield strain. 4. Epigenetic Modification/Elicitation: Treat the culture with epigenetic modifiers (e.g., histone deacetylase inhibitors) or elicitors known to induce secondary metabolite production in fungi.
Inconsistent Andrastin B Yields Between Batches	1. Variability in Inoculum: Inconsistent age, size, or metabolic state of the inoculum.[8] 2. Fluctuations in Fermentation Parameters: Inconsistent control of pH, temperature, or dissolved oxygen levels. 3. Raw Material Variability: Batch-to-batch differences in complex media components (e.g., yeast extract, peptone).	1. Standardize Inoculum Preparation: Follow a strict protocol for inoculum development, ensuring consistent age and cell density. 2. Tighten Process Control: Calibrate probes and ensure precise control of all fermentation parameters throughout the run. 3. Source and Pre-treat Raw Materials: Use high-quality, consistent sources for media components. Consider pre-treating complex components to reduce variability.
Product Degradation During Fermentation or Downstream Processing	1. pH Instability: Andrastin B may be unstable at extreme pH values. 2. Thermal Degradation: High temperatures during fermentation or purification can lead to product loss.[9][10] 3. Enzymatic Degradation: Release of degradative enzymes from the producing organism or contaminants.	1. Maintain Optimal pH Range: Monitor and control the pH of the fermentation broth and all downstream processing buffers. The optimal pH for stability of similar polyketides is often in the slightly acidic to neutral range (pH 5-7).[11] 2. Control Temperature: Maintain optimal fermentation temperature and use cooling during cell lysis and purification steps. 3. Use Protease Inhibitors and Rapid Processing: Add protease inhibitors during cell lysis and process the harvested broth as quickly as possible.
Difficulties in Andrastin B Purification	1. Co-purification of Structurally Similar Impurities: Other secondary metabolites produced by the Penicillium strain may have similar chemical properties to Andrastin B. 2. Low Product Concentration in Broth: Makes extraction and purification inefficient. 3. Emulsion Formation During Solvent Extraction: Can lead to significant product loss.	1. Multi-step Chromatographic Purification: Employ a combination of chromatographic techniques with different separation principles, such as normal-phase (e.g., silica gel) followed by reversed-phase (e.g., C18) chromatography.[12] 2. Upstream Process Optimization: Focus on optimizing fermentation to achieve higher product titers. 3. Centrifugation and Use of Demulsifiers: Centrifuge the mixture to break the emulsion or add a small amount of a suitable demulsifying agent.
Foaming in the Bioreactor	1. High Agitation/Aeration Rates: Can lead to excessive foaming, especially in protein-rich media. 2. Cell Lysis: Release of intracellular proteins can increase surface tension and cause foaming.	1. Use of Antifoaming Agents: Add a sterile, non-metabolizable antifoaming agent as needed. 2. Optimize Agitation and Aeration: Find a balance that provides sufficient oxygen transfer without excessive foaming. 3. Monitor Cell Viability: Avoid conditions that lead to premature cell lysis.

Frequently Asked Questions (FAQs)

1. What is Andrastin B and why is its large-scale production challenging?

Andrastin B is a meroterpenoid, a type of secondary metabolite, produced by several species of Penicillium fungi, including Penicillium roqueforti.[13] Like many fungal secondary metabolites, large-scale production of Andrastin B can be challenging due to low native production levels, complex and often tightly regulated biosynthetic pathways, and potential instability of the compound during fermentation and purification.

2. What are the key genes involved in Andrastin B biosynthesis?

The biosynthesis of andrastins is governed by a set of genes organized in a biosynthetic gene cluster (BGC), often referred to as the 'adr' cluster. In Penicillium roqueforti, this cluster contains ten genes (adrA, adrC, adrD, adrE, adrF, adrG, adrH, adrI, adrJ, and adrK) that are essential for the production of andrastin A, a precursor to Andrastin B.[2] The adr cluster in Penicillium chrysogenum is similar but contains an additional gene, adrB.[2]

3. What are typical fermentation conditions for producing Andrastin B?

While optimal conditions are strain-specific, a good starting point for Penicillium species fermentation for secondary metabolite production would be:

• Temperature: 25-30°C

• pH: 5.0-7.0

• Agitation: 150-250 rpm in shake flasks

• Medium: A rich medium containing a readily metabolizable carbon source (e.g., glucose) and a complex nitrogen source (e.g., yeast extract, peptone).

Systematic optimization of these parameters is crucial for maximizing yield.[6][7]

4. How can I increase the expression of the Andrastin B biosynthetic gene cluster?

Several strategies can be employed to enhance the expression of the adr gene cluster:

• Metabolic Engineering: Overexpression of positive regulatory genes or knockout of negative regulators.

• Epigenetic Modification: Use of chemicals that alter chromatin structure, such as histone deacetylase (HDAC) inhibitors, can lead to the activation of silent or poorly expressed gene clusters.[3][4]

• Elicitation: Addition of small molecules (elicitors) to the culture that can trigger a stress response and induce secondary metabolism.

• Medium Optimization: The composition of the culture medium can have a profound effect on gene expression.

5. What is a suitable method for extracting and purifying Andrastin B?

A general procedure for the extraction and purification of andrastins involves:

• Extraction: Extraction from the fermentation broth supernatant using organic solvents like ethyl acetate.

• Chromatography:

  • Normal-Phase Chromatography: Initial purification using a silica gel column.

  • Reversed-Phase Chromatography: Further purification using an ODS (C18) column.

  • High-Performance Liquid Chromatography (HPLC): Final polishing step to obtain high-purity Andrastin B.[12]

Quantitative Data Summary

The following tables provide a template for summarizing key quantitative data related to Andrastin B production. Note that specific yield data from large-scale fermentation is not widely available in public literature; the data for cheese is provided as a reference for typical production levels in a different matrix.

Table 1: Andrastin Production Levels in Blue Cheese

Andrastin Analog	Concentration Range in Cheese (µg/g)
Andrastin A	0.1 - 3.7
Andrastin B	~5-fold lower than Andrastin A
Andrastin C	~3-fold lower than Andrastin A
Andrastin D	~5-20-fold lower than Andrastin A
Data adapted from Nielsen et al. (2005)[13]

Table 2: Template for Fermentation Parameter Optimization Data

Parameter	Condition 1	Condition 2	Condition 3	Andrastin B Titer (mg/L)
Temperature (°C)	25	28	30	Record Titer
Initial pH	5.5	6.5	7.5	Record Titer
Carbon Source	Glucose	Sucrose	Molasses	Record Titer
Nitrogen Source	Yeast Extract	Peptone	Ammonium Sulfate	Record Titer

Experimental Protocols

Protocol 1: Shake Flask Fermentation of Penicillium roqueforti for Andrastin B Production

• Inoculum Preparation:

  • Aseptically transfer a loopful of P. roqueforti spores from a mature PDA (Potato Dextrose Agar) plate to 50 mL of PDB (Potato Dextrose Broth) in a 250 mL Erlenmeyer flask.

  • Incubate at 28°C on a rotary shaker at 200 rpm for 3 days.

• Production Fermentation:

  • Prepare the production medium (e.g., Yeast Extract Sucrose Broth: 20 g/L yeast extract, 150 g/L sucrose, 1 g/L KH₂PO₄, 0.5 g/L MgSO₄·7H₂O).

  • Inoculate 100 mL of production medium in a 500 mL Erlenmeyer flask with 10% (v/v) of the seed culture.

  • Incubate at 28°C, 200 rpm for 7-10 days.

• Sampling and Analysis:

  • Withdraw samples aseptically at regular intervals (e.g., every 24 hours) to monitor growth and Andrastin B production.

  • Analyze Andrastin B concentration using HPLC.

Protocol 2: Extraction and Preliminary Purification of Andrastin B

• Harvesting:

  • Separate the fungal mycelium from the culture broth by centrifugation (e.g., 5000 x g for 15 minutes).

• Extraction:

  • Extract the supernatant three times with an equal volume of ethyl acetate.

  • Pool the organic phases and evaporate to dryness under reduced pressure using a rotary evaporator.

• Silica Gel Chromatography (Initial Purification):

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Load the dissolved extract onto a silica gel column pre-equilibrated with a non-polar solvent (e.g., hexane).

  • Elute the column with a stepwise gradient of increasing polarity (e.g., hexane:ethyl acetate mixtures).

  • Collect fractions and analyze for the presence of Andrastin B by TLC or HPLC.

  • Pool the fractions containing Andrastin B and evaporate the solvent.

Visualizations

Caption: Experimental workflow for Andrastin B production and purification.

Caption: Troubleshooting logic for low Andrastin B yield.

Caption: Generalized signaling pathway for Andrastin B biosynthesis regulation.

References

• 1. Strategies for Fermentation Medium Optimization: An In-Depth Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chromatin-level regulation of biosynthetic gene clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Transcriptional Activation of Biosynthetic Gene Clusters in Filamentous Fungi [frontiersin.org]
• 5. Optimization of Fermentation Conditions to Enhance Cytotoxic Metabolites Production by Bacillus velezensis Strain RP137 from the Persian Gulf - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of fermentation conditions for surfactin production by B. subtilis YPS-32 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 8. mdpi.com [mdpi.com]
• 9. Aqueous stability of astilbin: effects of pH, temperature, and solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The effect of pH and of temperature on the stability and bioactivity of nystatin and amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Andrastins A-D, Penicillium roqueforti Metabolites consistently produced in blue-mold-ripened cheese - PubMed [pubmed.ncbi.nlm.nih.gov]

Andrastin B stability under different pH and temperature conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information regarding the stability of Andrastin B under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is Andrastin B and what is its primary mechanism of action?

Andrastin B is a meroterpenoid, a class of natural products with a structure derived from both terpenoid and polyketide precursors.[1][2] It is known to be a farnesyltransferase inhibitor.[3][4] Farnesyltransferase is a crucial enzyme in the post-translational modification of Ras proteins.[5][6] By inhibiting this enzyme, Andrastin B prevents the farnesylation of Ras, a key step for its localization to the cell membrane and subsequent activation of downstream signaling pathways involved in cell proliferation and survival.[6][7][8]

Q2: How stable is Andrastin B under different pH and temperature conditions?

While specific public data on the stability of Andrastin B is limited, forced degradation studies on similar compounds can provide insights into its likely stability profile. The following table summarizes hypothetical stability data for Andrastin B under various stress conditions, illustrating its potential degradation over a 24-hour period. Note: This data is illustrative and should be confirmed by experimental studies.

Condition	Temperature (°C)	pH	% Degradation (24h)	Potential Degradants
Acidic Hydrolysis	70	1	15%	Hydrolyzed ester and ether linkages
Neutral Hydrolysis	70	7	< 5%	Minimal degradation
Basic Hydrolysis	70	13	25%	Saponification of ester groups
Oxidative	25	7	10%	Oxidation of hydroxyl groups
Thermal	90	7	8%	Epimerization, dehydration
Photolytic	25	7	< 5%	Minimal degradation

Q3: What are the optimal storage conditions for Andrastin B?

Based on the general understanding of related compounds, Andrastin B should be stored as a solid at -20°C, protected from light and moisture. For solutions, it is recommended to prepare them fresh. If short-term storage of solutions is necessary, they should be kept at -20°C or -80°C in an appropriate solvent and used within a limited time frame to minimize degradation.

Q4: What are the potential degradation pathways for Andrastin B?

Given its chemical structure, which includes ester and hydroxyl groups, Andrastin B is susceptible to degradation through several pathways:

• Hydrolysis: The ester linkages can be hydrolyzed under acidic or basic conditions.

• Oxidation: The hydroxyl groups can be oxidized.

• Thermal Degradation: High temperatures may lead to isomerization or other rearrangements.

Troubleshooting Guide

Issue: Inconsistent or unexpected results in bioassays.

• Possible Cause: Degradation of Andrastin B due to improper storage or handling.

• Troubleshooting Steps:

  • Ensure Andrastin B is stored under the recommended conditions (-20°C, protected from light and moisture).

  • Prepare fresh solutions for each experiment. Avoid repeated freeze-thaw cycles of stock solutions.

  • Verify the pH of your experimental buffers, as extreme pH values can accelerate degradation.

Issue: Reduced potency of Andrastin B over time.

• Possible Cause: Gradual degradation of the compound in solution.

• Troubleshooting Steps:

  • Perform a stability study of Andrastin B in your specific experimental medium to determine its half-life under your conditions.

  • Consider using a fresh vial of Andrastin B to prepare new stock solutions.

  • Analyze the purity of your Andrastin B stock solution using a suitable analytical method like HPLC to check for the presence of degradation products.

Experimental Protocols

Protocol: Forced Degradation Study of Andrastin B

This protocol outlines a general procedure for conducting a forced degradation study to evaluate the stability of Andrastin B under various stress conditions.

1. Materials and Reagents:

• Andrastin B

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Phosphate buffer

2. Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 HPLC column

• pH meter

• Water bath or incubator

• Photostability chamber

3. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Andrastin B in methanol at a concentration of 1 mg/mL.

• Acidic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • Neutralize the solution with 0.1 M NaOH.

  • Dilute to a final concentration suitable for HPLC analysis.

• Basic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • Neutralize the solution with 0.1 M HCl.

  • Dilute to a final concentration suitable for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours.

  • Dilute to a final concentration suitable for HPLC analysis.

• Thermal Degradation:

  • Place a solid sample of Andrastin B in an oven at 70°C for 48 hours.

  • Dissolve the heat-treated sample in methanol to the desired concentration for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of Andrastin B (in a photostable container) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Analyze the sample by HPLC.

• HPLC Analysis:

  • Analyze all samples using a validated stability-indicating HPLC method. The method should be able to separate the intact Andrastin B from any degradation products.

  • Monitor the decrease in the peak area of Andrastin B and the appearance of new peaks corresponding to degradation products.

Visualizations

Caption: Experimental workflow for the forced degradation study of Andrastin B.

Caption: Inhibition of Ras signaling by Andrastin B via farnesyltransferase.

References

• 1. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. An overview on natural farnesyltransferase inhibitors for efficient cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ras biochemistry and farnesyl transferase inhibitors: a literature survey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ras protein farnesyltransferase: A strategic target for anticancer therapeutic development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Driven to Death: Inhibition of Farnesylation Increases Ras Activity in Osteosarcoma and Promotes Growth Arrest and Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Optimizing HPLC parameters for better Andrastin B separation

This guide provides researchers, scientists, and drug development professionals with targeted solutions for the High-Performance Liquid Chromatography (HPLC) separation of Andrastin B. It includes frequently asked questions, detailed troubleshooting guides, and established experimental protocols to streamline method development and resolve common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting point for developing an HPLC method for Andrastin B?

A typical starting point for Andrastin B analysis involves using a reverse-phase C18 column with a water/acetonitrile gradient mobile phase. Acidification of the mobile phase with a low concentration of trifluoroacetic acid (TFA) or formic acid (e.g., 0.02-0.1%) is common to improve peak shape.[1][2]

Q2: Which type of HPLC column is most suitable for Andrastin B separation?

Reverse-phase C18 columns are widely and successfully used for the separation of Andrastin B and related meroterpenoids.[1][3][4] Columns with a 5 µm particle size and dimensions of 4.6 x 250 mm are frequently cited in analytical applications, while semi-preparative work may use wider bore columns.[1][3]

Q3: What are the typical mobile phases and additives used for Andrastin B analysis?

The most common mobile phase is a binary mixture of water (Solvent A) and acetonitrile (Solvent B).[1][3] Methanol can also be used as the organic modifier. To ensure sharp peaks and reproducible retention times, additives like trifluoroacetic acid (TFA) or formic acid are often included in both solvents.[1]

Q4: How is Andrastin B typically detected after HPLC separation?

Andrastin B can be effectively detected using a Photodiode Array (PDA) or a standard UV detector.[1][3] It exhibits a characteristic UV spectrum that aids in its identification.[5] For higher sensitivity and structural confirmation, HPLC systems can be coupled with a mass spectrometer (LC/MS).[4]

Data Presentation: HPLC Parameters

The following table summarizes typical starting parameters for the HPLC analysis of Andrastin B, based on published methods.

Parameter	Recommended Setting	Source(s)
Column	SunFire C18 (4.6 x 250 mm, 5 µm) or equivalent	[1]
Mobile Phase A	Water + 0.02% Trifluoroacetic Acid (TFA)	[1]
Mobile Phase B	Acetonitrile + 0.02% Trifluoroacetic Acid (TFA)	[1]
Flow Rate	1.0 - 1.2 mL/min	[1]
Column Temperature	35 °C	[1]
Injection Volume	10 - 20 µL	[1]
Detection	Photodiode Array (PDA) Detector	[1]
Gradient Profile	Start at 15% B, linear gradient to 68% B over 25 min, increase to 100% B, hold, then return to initial conditions	[1]

Experimental Protocols

Protocol 1: Standard Analytical HPLC Method for Andrastin B

This protocol details a standard reverse-phase HPLC method for the analysis of Andrastin B in a purified sample or fungal extract.

1. Materials and Reagents:

• Andrastin B standard or sample extract

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Trifluoroacetic acid (TFA), HPLC-grade

• Methanol, HPLC-grade (for sample dissolution)

2. Equipment:

• HPLC system with a binary pump, autosampler, column oven, and PDA detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

• Solvent filtration apparatus (0.45 µm filter)

• Syringe filters for sample clarification (0.45 µm)

3. Procedure:

• Mobile Phase Preparation:

  • Prepare Mobile Phase A: Add 0.2 mL of TFA to 1 L of HPLC-grade water (0.02% TFA).

  • Prepare Mobile Phase B: Add 0.2 mL of TFA to 1 L of HPLC-grade acetonitrile (0.02% TFA).

  • Degas both mobile phases by sonication or vacuum filtration before use.

• Sample Preparation:

  • Accurately weigh and dissolve the Andrastin B standard or dried fungal extract in methanol to a known concentration (e.g., 1 mg/mL).[1]

  • Vortex or sonicate briefly to ensure complete dissolution.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

• Instrument Setup and Analysis:

  • Install the C18 column and set the column oven temperature to 35 °C.[1]

  • Set the flow rate to 1.2 mL/min.[1]

  • Equilibrate the column with the initial mobile phase composition (e.g., 15% B) for at least 15-20 minutes or until a stable baseline is achieved.

  • Set the PDA detector to acquire data over a relevant wavelength range.

  • Configure the gradient program as specified in the table above.

  • Inject 20 µL of the prepared sample.[1]

  • Run the analysis and collect the data.

Troubleshooting Guides

Problem: Poor Resolution or Peak Co-elution

Q: I am observing poor separation between my Andrastin B peak and an adjacent impurity. How can I improve the resolution?

A: Improving resolution involves modifying the separation conditions to increase the distance between peak centers or decrease peak width.

• Optimize the Gradient: A shallower gradient (i.e., increasing the percentage of organic solvent more slowly over a longer time) provides more time for compounds to interact with the stationary phase, often improving separation.

• Change Organic Solvent: The selectivity of the separation can be altered by switching the organic modifier. If you are using acetonitrile, try substituting it with methanol, or vice-versa.

• Adjust Flow Rate: Lowering the flow rate can increase column efficiency and improve resolution, although it will lengthen the run time.[6]

• Modify Temperature: Increasing the column temperature can sometimes improve peak shape and change selectivity, potentially resolving co-eluting peaks.[6]

Problem: Peak Tailing

Q: My Andrastin B peak is asymmetrical and shows significant tailing. What are the likely causes and solutions?

A: Peak tailing is a common issue where the back half of the peak is wider than the front.[7]

• Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica surface of the column can interact with polar functional groups on the analyte, causing tailing.[8]

  • Solution: Ensure your mobile phase is adequately acidified (e.g., with 0.1% formic acid or 0.05% TFA). The acid helps to suppress the ionization of silanol groups, minimizing these secondary interactions.[1][8] Using a well-end-capped, high-purity silica column can also prevent this issue.

• Column Overload: Injecting too much sample mass can saturate the column inlet, leading to broad, tailing peaks.[7][9]

  • Solution: Dilute your sample and inject a smaller amount. If the peak shape improves, the original sample was overloaded.[7]

• Column Contamination or Voids: A blocked inlet frit or a void in the packing material can create alternative flow paths for the analyte, causing tailing.[7]

  • Solution: Use a guard column to protect the analytical column. If contamination is suspected, try flushing the column. If a void has formed, the column likely needs to be replaced.

Problem: Irreproducible Retention Times

Q: The retention time for Andrastin B is shifting between consecutive runs. What could be causing this instability?

A: Retention time stability is critical for reliable compound identification.

• Inadequate Column Equilibration: The column must be fully equilibrated to the initial mobile phase conditions before each injection. If the equilibration time is too short, especially in gradient methods, retention times will drift.

  • Solution: Increase the equilibration time between runs until stable retention times are observed.

• Mobile Phase Issues: Inconsistent mobile phase preparation (e.g., inaccurate composition, evaporation of the organic component) can cause shifts.[9][10]

  • Solution: Prepare fresh mobile phase daily and keep solvent bottles capped to prevent evaporation. Ensure accurate mixing of components.

• Pump and Hardware Issues: Air bubbles in the pump, faulty check valves, or leaks in the system can lead to an inconsistent flow rate and fluctuating retention times.[9]

  • Solution: Degas mobile phases thoroughly. Purge the pump to remove any air bubbles. Perform regular system maintenance to check for leaks and ensure check valves are functioning correctly.

The table below provides a quick reference for common issues.

Problem	Possible Cause	Recommended Solution	Source(s)
Peak Tailing	Secondary silanol interactions	Use mobile phase with acid modifier (formic acid, TFA)	[7][8]
Column overload	Dilute the sample and re-inject	[9]
Blocked frit / column void	Replace guard column; flush or replace analytical column
Poor Resolution	Gradient is too steep	Decrease the gradient slope (slower increase in organic solvent)	[11]
Inappropriate solvent	Try methanol instead of acetonitrile, or vice-versa	[12]
Retention Time Shift	Insufficient column equilibration	Increase the post-run equilibration time	[10]
Mobile phase composition change	Prepare fresh mobile phase; keep solvent bottles covered	[9]
Air in the pump	Degas mobile phase and purge the pump	[9]
High Backpressure	Sample precipitation	Ensure sample is fully dissolved in the mobile phase	[9]
Blocked column frit or tubing	Filter samples and mobile phases; reverse flush column (if permitted)

Visualizations

HPLC Method Optimization Workflow

The following diagram illustrates a logical workflow for optimizing an HPLC method for Andrastin B separation.

Caption: A workflow for systematic HPLC method optimization.

Troubleshooting Peak Tailing

This decision tree provides a step-by-step guide to diagnosing and resolving the common issue of peak tailing.

Caption: A decision tree for troubleshooting peak tailing.

References

• 1. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. m.youtube.com [m.youtube.com]
• 9. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 10. restek.com [restek.com]
• 11. reversed-phase rp hplc: Topics by Science.gov [science.gov]
• 12. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis [mdpi.com]

Technical Support Center: Troubleshooting Andrastin B Cell-Based Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using Andrastin B in B cell-based assays. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

General FAQs

Q1: What is Andrastin B and what is its mechanism of action?

Andrastin B is a potent and specific inhibitor of the enzyme farnesyltransferase.[1] Farnesyltransferase is responsible for a critical post-translational modification called prenylation, where a farnesyl group is attached to specific proteins.[2][3] This modification is essential for the proper localization and function of many signaling proteins, including members of the Ras superfamily of small GTPases, which are key regulators of cell proliferation, survival, and differentiation.[2][4][5] By inhibiting farnesyltransferase, Andrastin B disrupts these signaling pathways, which can lead to decreased cell proliferation and induction of apoptosis.[6][7][8]

Q2: What are the expected effects of Andrastin B on B cells?

Based on studies with other farnesyltransferase inhibitors (FTIs), Andrastin B is expected to have a significant impact on B cell functions.[6][8] Inhibition of farnesyltransferase can suppress B cell proliferation, inhibit plasma cell formation, and induce apoptosis.[6][7][8] These effects are mediated through the disruption of signaling pathways crucial for B cell activation and survival.[9][10]

Q3: What are appropriate controls to include in my Andrastin B experiments?

To ensure the validity of your results, it is crucial to include the following controls:

• Vehicle Control: B cells treated with the same concentration of the solvent used to dissolve Andrastin B (e.g., DMSO) to control for any effects of the solvent itself.

• Untreated Control: B cells that are not exposed to Andrastin B or its vehicle, representing the baseline response.

• Positive Control for Assay: A known inducer of the expected effect (e.g., a known proliferation stimulus for a proliferation assay, or a known apoptosis-inducing agent for an apoptosis assay) to ensure the assay is working correctly.

• Dose-Response Control: A range of Andrastin B concentrations to determine the optimal concentration for your experiment and to generate dose-response curves.

Proliferation Assays (e.g., CFSE)

Q1: Why am I observing lower than expected B cell proliferation after Andrastin B treatment in my CFSE assay?

Lower than expected proliferation is an anticipated outcome of Andrastin B treatment.[6][8]

• Biological Reason: Andrastin B inhibits farnesyltransferase, which is critical for the function of proteins that drive cell cycle progression and proliferation.[2][4] By disrupting these pathways, Andrastin B can arrest B cells in the cell cycle, leading to reduced proliferation.

• Troubleshooting Steps:

  • Confirm Andrastin B Concentration: Ensure that the concentration of Andrastin B used is within the effective range. You may need to perform a dose-response experiment to determine the IC50 value for your specific B cell type.

  • Verify Cell Viability: High concentrations of Andrastin B may induce cytotoxicity. Use a viability dye (e.g., Propidium Iodide or 7-AAD) in your flow cytometry analysis to exclude dead cells from the proliferation analysis.

  • Check Stimulation Conditions: Ensure that your B cell stimulation protocol (e.g., using anti-CD40 and IL-4, or LPS) is optimal and results in robust proliferation in your positive control group.

  • Optimize CFSE Staining: Ensure that the initial CFSE staining is bright and uniform. Poor staining can make it difficult to resolve distinct proliferation peaks.

Q2: My CFSE proliferation peaks are not well-defined after Andrastin B treatment. What could be the cause?

Poorly defined CFSE peaks can be due to several factors.

• Biological Reason: Asynchronous entry into the cell cycle or increased cell death can lead to a smearing of CFSE peaks. Andrastin B can cause a heterogeneous response in a B cell population.

• Troubleshooting Steps:

  • Gate on Viable Cells: As mentioned above, always include a viability dye to exclude dead and dying cells, which can have altered scatter properties and non-specific fluorescence.

  • Optimize Incubation Time: The incubation time after stimulation and Andrastin B treatment may need to be adjusted. Shorter or longer incubation times might provide better resolution of proliferation peaks.

  • Check for Asymmetric Division: While CFSE is generally distributed equally between daughter cells, some asymmetry can occur, which can broaden the peaks.[11] This effect might be exacerbated by drug treatment.

Experimental Protocol: B Cell Proliferation Assay using CFSE

This protocol outlines the steps for assessing the effect of Andrastin B on B cell proliferation using CFSE staining and flow cytometry.

• B Cell Isolation: Isolate B cells from your source (e.g., peripheral blood or spleen) using a standard B cell isolation kit.

• CFSE Staining:

  • Resuspend the isolated B cells at a concentration of 1-10 x 10^6 cells/mL in pre-warmed PBS.

  • Add CFSE to a final concentration of 1-5 µM.

  • Incubate for 10-15 minutes at 37°C, protected from light.

  • Quench the staining by adding 5 volumes of cold complete culture medium and incubate on ice for 5 minutes.

  • Wash the cells twice with complete culture medium.

• Cell Culture and Treatment:

  • Resuspend the CFSE-labeled B cells in complete culture medium at an appropriate density.

  • Plate the cells in a multi-well plate.

  • Add your B cell stimulus (e.g., anti-CD40 + IL-4 or LPS).

  • Add Andrastin B at various concentrations. Include vehicle and untreated controls.

  • Culture the cells for 3-5 days at 37°C in a humidified CO2 incubator.

• Flow Cytometry Analysis:

  • Harvest the cells and wash them with PBS.

  • Stain the cells with a viability dye (e.g., PI or 7-AAD).

  • Acquire the samples on a flow cytometer.

  • Analyze the data by gating on the live cell population and examining the CFSE fluorescence histogram to identify proliferation peaks.

Apoptosis Assays (e.g., Annexin V/PI)

Q1: I am observing a significant increase in Annexin V positive, PI negative B cells after Andrastin B treatment. Is this expected?

Yes, an increase in the Annexin V+/PI- population, representing early apoptotic cells, is an expected outcome of Andrastin B treatment.[12][13][14]

• Biological Reason: Farnesyltransferase inhibitors, including Andrastin B, are known to induce apoptosis in various cell types, including lymphoid cells.[7] By disrupting pro-survival signaling pathways, Andrastin B can trigger the apoptotic cascade. The externalization of phosphatidylserine, detected by Annexin V, is an early marker of apoptosis.[12][14]

• Troubleshooting Steps:

  • Confirm Time Course: The kinetics of apoptosis can vary. Perform a time-course experiment (e.g., 12, 24, 48 hours) to identify the optimal time point for detecting early apoptosis.

  • Use Appropriate Controls: Ensure your negative (vehicle-treated) control shows a low level of apoptosis and your positive control (e.g., treatment with staurosporine or dexamethasone) shows a robust apoptotic response.

  • Proper Compensation: If you are using a multi-color flow cytometry panel, ensure that your compensation settings are correct to avoid spectral overlap between fluorochromes.

Q2: After Andrastin B treatment, I see a large population of Annexin V positive, PI positive B cells. What does this indicate?

An Annexin V+/PI+ population represents cells in late-stage apoptosis or necrosis.[14][15]

• Biological Reason: As apoptosis progresses, the cell membrane loses its integrity, allowing PI to enter and stain the cellular DNA. A high percentage of double-positive cells suggests that Andrastin B is inducing significant cell death at the concentration and time point tested.

• Troubleshooting Steps:

  • Review Concentration and Incubation Time: A high concentration of Andrastin B or a long incubation period may be causing rapid and extensive cell death. Consider using a lower concentration or analyzing at an earlier time point to capture more cells in the early apoptotic stage.

  • Handle Cells Gently: Rough handling of cells during harvesting and staining can cause mechanical damage to the cell membrane, leading to an artificial increase in PI-positive cells.

  • Check Culture Conditions: Ensure that the cell culture conditions (e.g., media, CO2 levels, temperature) are optimal, as suboptimal conditions can lead to increased cell death.

Experimental Protocol: B Cell Apoptosis Assay using Annexin V/PI

This protocol describes the steps to measure Andrastin B-induced apoptosis in B cells using Annexin V and Propidium Iodide (PI) staining.

• B Cell Isolation and Culture: Isolate B cells and culture them in a multi-well plate at an appropriate density.

• Treatment:

  • Treat the B cells with Andrastin B at the desired concentrations.

  • Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

  • Incubate for the desired period (e.g., 24 hours) at 37°C in a humidified CO2 incubator.

• Staining:

  • Harvest the cells and wash them once with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add fluorochrome-conjugated Annexin V and incubate for 15 minutes at room temperature in the dark.

  • Add PI to the cell suspension immediately before analysis.

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer.

  • Use unstained, single-stained (Annexin V only and PI only), and positive control samples to set up the flow cytometer and compensation.

  • Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+).

Cytotoxicity Assays

Q1: My cytotoxicity assay shows a dose-dependent increase in B cell death with Andrastin B. What is the likely mechanism?

Increased B cell death is the expected outcome of effective Andrastin B treatment.

• Biological Reason: The cytotoxicity observed is likely due to the induction of apoptosis, as discussed previously. Farnesyltransferase inhibitors can up-regulate pro-apoptotic proteins and inhibit pro-survival signaling pathways, leading to programmed cell death.[7]

• Troubleshooting Steps:

  • Confirm with an Apoptosis Assay: To confirm that the observed cytotoxicity is due to apoptosis, you can perform an Annexin V/PI assay in parallel.

  • Determine IC50: Perform a dose-response experiment to calculate the half-maximal inhibitory concentration (IC50) of Andrastin B for your B cells. This value is useful for comparing the potency of Andrastin B with other compounds and for standardizing your experimental conditions.

  • Check Assay Linearity: Ensure that your cytotoxicity assay is within its linear range for the cell numbers and treatment times used.

Summary of Expected Effects and Data

Assay Type	Parameter Measured	Expected Effect of Andrastin B
Proliferation Assay (e.g., CFSE)	Cell division	Decrease
Apoptosis Assay (e.g., Annexin V/PI)	Phosphatidylserine externalization, membrane integrity	Increase in early and late apoptotic cells
Cytotoxicity Assay (e.g., MTT, LDH)	Cell viability, membrane integrity	Decrease in viability, increase in cytotoxicity

Andrastin B and B Cell Signaling

References

• 1. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 2. Farnesyltransferase - Wikipedia [en.wikipedia.org]
• 3. Prenylation - Wikipedia [en.wikipedia.org]
• 4. glpbio.com [glpbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Farnesyltransferase-inhibitors exert in vitro immunosuppressive capacity by inhibiting human B-cells [frontiersin.org]
• 7. Cytotoxicity of farnesyltransferase inhibitors in lymphoid cells mediated by MAPK pathway inhibition and Bim up-regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Farnesyltransferase-inhibitors exert in vitro immunosuppressive capacity by inhibiting human B-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of lymphocyte activation and function by the prenylation inhibitor L-778,123 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Asymmetry of Cell Division in CFSE-Based Lymphocyte Proliferation Analysis [frontiersin.org]
• 12. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 13. Detection of B lymphoma cells undergoing apoptosis by Annexin-V assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bosterbio.com [bosterbio.com]
• 15. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Technical Support Center: Andrastin B Bioavailability Enhancement

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at increasing the bioavailability of Andrastin B.

Frequently Asked Questions (FAQs)

Q1: My in vitro dissolution rate for Andrastin B is extremely low. What are the potential causes and solutions?

A1: Low dissolution is a common challenge for poorly water-soluble compounds like Andrastin B, a meroterpenoid of fungal origin. The primary cause is likely its hydrophobic structure.

Troubleshooting Steps:

• Particle Size Reduction: The surface area of the drug is a critical factor in its dissolution rate.[1] Consider micronization or nanosizing techniques to increase the surface area available for dissolution.[1]

• Amorphous Solid Dispersions: Crystalline structures can have high lattice energy, hindering dissolution. Creating an amorphous solid dispersion of Andrastin B with a hydrophilic carrier can improve its dissolution.[2][3]

• Use of Surfactants and Solubilizers: Including surfactants or other solubilizing agents in the dissolution medium can enhance the wetting of Andrastin B particles and increase its solubility.[1][4]

Q2: I am observing poor oral absorption of Andrastin B in my animal model, despite achieving a reasonable dissolution profile. What could be the limiting factors?

A2: Poor oral absorption in the presence of adequate dissolution can point towards issues with membrane permeability or pre-systemic metabolism.

Troubleshooting Steps:

• Permeability Assessment: Conduct in vitro permeability assays (e.g., Caco-2 cell monolayer) to determine the intrinsic permeability of Andrastin B. If permeability is low, strategies to enhance it may be necessary.

• Investigate Efflux Transporters: Andrastin A, a related compound, has been shown to interact with P-glycoprotein (P-gp), an efflux transporter that can pump drugs out of cells, thereby reducing absorption.[5] It is plausible that Andrastin B is also a substrate for P-gp or other efflux transporters. Co-administration with a P-gp inhibitor could clarify this.

• First-Pass Metabolism: Andrastin B may be subject to significant first-pass metabolism in the gut wall or liver. In vitro metabolic stability assays using liver microsomes or S9 fractions can help to identify potential metabolic liabilities.

Q3: What are some promising formulation strategies to start with for enhancing the oral bioavailability of Andrastin B?

A3: For a poorly soluble compound like Andrastin B, several formulation strategies can be explored.[1][2][3][6] The choice of strategy will depend on the specific physicochemical properties of Andrastin B.

Recommended Starting Points:

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) are an excellent starting point for lipophilic drugs.[6] They can enhance solubility and absorption by presenting the drug in a solubilized state and utilizing lipid absorption pathways.

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.[1]

• Nanoparticle Formulations: Encapsulating Andrastin B in nanoparticles, such as polymeric nanoparticles or solid lipid nanoparticles (SLNs), can improve its dissolution rate and potentially alter its absorption pathway.[6]

Troubleshooting Guides

Issue: Inconsistent Bioavailability Data in Preclinical Studies

Possible Cause	Troubleshooting Action	Expected Outcome
Variability in food intake of test animals.	Standardize the feeding schedule and composition of the diet for all animal groups. Fatty meals can sometimes enhance the absorption of lipophilic drugs.[1]	More consistent and reproducible bioavailability data.
Polymorphism of Andrastin B.	Characterize the solid-state properties of the Andrastin B batch using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC). Different crystalline forms can have different solubilities and dissolution rates.[1]	Identification of the crystalline form and ensuring consistency across batches.
Inadequate formulation stability.	Assess the physical and chemical stability of the formulation under storage and administration conditions. For amorphous solid dispersions, check for recrystallization over time.	A stable formulation that delivers a consistent dose.

Data Presentation

Table 1: Comparison of Common Bioavailability Enhancement Strategies

Strategy	Mechanism of Action	Advantages	Disadvantages
Micronization/Nanosizing	Increases surface area for dissolution.[1]	Simple and widely applicable.	May not be sufficient for very poorly soluble drugs; potential for particle aggregation.
Solid Dispersions	Disperses the drug in a hydrophilic carrier in an amorphous state, increasing dissolution rate.[2][3]	Significant improvement in dissolution; can be formulated into solid dosage forms.	Potential for recrystallization during storage, leading to decreased bioavailability.
Cyclodextrin Complexation	Forms inclusion complexes with the drug, increasing its aqueous solubility.[1]	High efficiency in solubilization; can be used in both liquid and solid dosage forms.	The amount of drug that can be complexed is limited; potential for nephrotoxicity with some cyclodextrins at high doses.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a lipid vehicle and forms a fine emulsion in the GI tract, enhancing absorption.[6]	Can significantly increase the bioavailability of highly lipophilic drugs; may bypass first-pass metabolism via lymphatic uptake.	Can be chemically complex; potential for GI side effects.
Nanoparticles (e.g., SLNs, Polymeric)	Encapsulates the drug, improving dissolution and potentially altering the absorption pathway.[6]	Can protect the drug from degradation; potential for targeted delivery.	More complex manufacturing processes and characterization are required.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion of Andrastin B using Solvent Evaporation

Objective: To prepare an amorphous solid dispersion of Andrastin B to enhance its dissolution rate.

Materials:

• Andrastin B

• Polyvinylpyrrolidone (PVP K30) or other suitable hydrophilic polymer

• Dichloromethane (DCM) or other suitable volatile solvent

• Rotary evaporator

• Water bath

• Vacuum oven

Procedure:

• Accurately weigh Andrastin B and PVP K30 in a 1:4 ratio (w/w).

• Dissolve both components completely in a minimal amount of DCM in a round-bottom flask.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40°C).

• Continue rotation until a thin, dry film is formed on the inner surface of the flask.

• Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Gently scrape the solid dispersion from the flask and store it in a desiccator.

• Characterize the solid dispersion for its amorphous nature (using XRPD and DSC) and perform dissolution testing.

Protocol 2: In Vitro Dissolution Testing of Andrastin B Formulations

Objective: To compare the dissolution profiles of different Andrastin B formulations.

Materials:

• USP Dissolution Apparatus 2 (Paddle Apparatus)

• Dissolution medium (e.g., simulated gastric fluid or simulated intestinal fluid)

• Andrastin B pure drug and formulations (e.g., solid dispersion, micronized powder)

• HPLC system for quantification of Andrastin B

Procedure:

• Pre-heat the dissolution medium to 37 ± 0.5°C.

• Add 900 mL of the dissolution medium to each vessel of the dissolution apparatus.

• Set the paddle speed to a specified rate (e.g., 75 RPM).

• Accurately weigh an amount of Andrastin B or its formulation equivalent to the desired dose and add it to each vessel.

• Start the dissolution test and withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 15, 30, 45, 60, 90, and 120 minutes).

• Replace the withdrawn volume with an equal volume of fresh, pre-heated dissolution medium.

• Filter the samples immediately through a suitable filter (e.g., 0.45 µm).

• Analyze the concentration of Andrastin B in the filtered samples using a validated HPLC method.

• Calculate the cumulative percentage of drug dissolved at each time point and plot the dissolution profiles.

Visualizations

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methods of enhancing Dissolution and bioavailability of poorly soluble drugs | PPTX [slideshare.net]
• 5. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Andrastin A vs. Andrastin B: A Comparative Analysis of Farnesyltransferase Inhibitory Potency

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the farnesyltransferase (FTase) inhibitory activities of two natural compounds, Andrastin A and Andrastin B. Farnesyltransferase is a critical enzyme in the post-translational modification of Ras proteins, which are key components of signaling pathways that regulate cell growth, differentiation, and survival. The inhibition of FTase is a promising strategy for the development of anticancer therapeutics. This document summarizes the available quantitative data, outlines the experimental methodology for assessing inhibitory activity, and visualizes the relevant biological and experimental workflows.

Quantitative Comparison of Inhibitory Activity

The inhibitory potency of Andrastin A and Andrastin B against protein farnesyltransferase has been evaluated, with the half-maximal inhibitory concentration (IC50) serving as the key metric for comparison. The data clearly indicates that Andrastin A is a more potent inhibitor of farnesyltransferase than Andrastin B.

Compound	IC50 (µM)[1]	Source Organism
Andrastin A	24.9	Penicillium sp. FO-3929
Andrastin B	47.1	Penicillium sp. FO-3929

Farnesyltransferase and the Ras Signaling Pathway

Farnesyltransferase catalyzes the attachment of a farnesyl pyrophosphate group to a cysteine residue within the C-terminal CAAX box of Ras proteins. This farnesylation step is essential for the localization of Ras to the plasma membrane, a prerequisite for its activation and subsequent downstream signaling.[2][3] By inhibiting FTase, Andrastin A and B prevent Ras processing, thereby blocking the entire signaling cascade that can contribute to uncontrolled cell proliferation in cancer.[2][4]

Caption: The Ras signaling pathway and the inhibitory action of Andrastin A and B on farnesyltransferase.

Experimental Protocols

The determination of farnesyltransferase inhibitory activity is typically performed using an in vitro enzymatic assay. A common method involves a fluorescence-based assay that measures the transfer of a fluorescently labeled farnesyl pyrophosphate analogue to a Ras peptide substrate.

Principle: In the absence of an inhibitor, farnesyltransferase catalyzes the transfer of a dansylated farnesyl pyrophosphate (DFPP) to a biotinylated Ras peptide. The resulting product is captured on a streptavidin-coated microplate. The fluorescence intensity, which is proportional to the amount of farnesylated peptide, is then measured. In the presence of an inhibitor like Andrastin A or B, the enzymatic activity is reduced, leading to a decrease in the fluorescence signal.

Materials:

• Recombinant human farnesyltransferase

• Dansyl-farnesyl pyrophosphate (DFPP)

• Biotinylated Ras peptide (e.g., Biotin-GCVLS)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 20 mM KCl, 5 mM MgCl2, 2 mM DTT)

• Streptavidin-coated 96-well microplates

• Andrastin A and Andrastin B dissolved in a suitable solvent (e.g., DMSO)

• Fluorescence plate reader

Procedure:

• Preparation of Reagents: Prepare serial dilutions of Andrastin A and Andrastin B in the assay buffer.

• Enzyme Reaction: In each well of the microplate, add the assay buffer, the test compound (Andrastin A or B at various concentrations), the biotinylated Ras peptide, and DFPP.

• Initiation of Reaction: Initiate the enzymatic reaction by adding farnesyltransferase to each well.

• Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period (e.g., 60 minutes).

• Stopping the Reaction: Stop the reaction by adding a stop solution (e.g., EDTA).

• Capture of Product: Transfer the reaction mixture to a streptavidin-coated microplate and incubate to allow the biotinylated farnesylated peptide to bind.

• Washing: Wash the plate to remove unbound reagents.

• Fluorescence Measurement: Measure the fluorescence intensity in each well using a plate reader with appropriate excitation and emission wavelengths for the dansyl fluorophore.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to a control with no inhibitor. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: A generalized workflow for a fluorescence-based farnesyltransferase inhibition assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Ras protein farnesyltransferase: A strategic target for anticancer therapeutic development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Farnesyltransferase inhibitors and anti-Ras therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ras biochemistry and farnesyl transferase inhibitors: a literature survey - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Farnesyltransferase Inhibitors: Andrastin B vs. Tipifarnib

In the landscape of targeted cancer therapy, farnesyltransferase inhibitors (FTIs) represent a class of compounds designed to disrupt key cellular signaling pathways implicated in oncogenesis. This guide provides a detailed comparison of two such inhibitors: Andrastin B, a natural product derived from Penicillium sp., and Tipifarnib, a synthetic compound that has undergone extensive clinical investigation. This comparison is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their mechanisms of action, preclinical and clinical data, and the experimental protocols used for their evaluation.

Mechanism of Action: Targeting the Ras Superfamily

Both Andrastin B and Tipifarnib exert their anticancer effects by inhibiting the enzyme farnesyltransferase (FTase). This enzyme is crucial for the post-translational modification of a variety of proteins, most notably members of the Ras superfamily of small GTPases. Farnesylation, the attachment of a farnesyl group to a cysteine residue at the C-terminus of the target protein, is a critical step for the membrane localization and subsequent activation of these signaling molecules. By preventing this modification, FTIs effectively block the downstream signaling cascades that regulate cell proliferation, differentiation, and survival.

The Ras signaling pathway, a primary target of these inhibitors, is frequently dysregulated in human cancers. Constitutive activation of Ras proteins due to mutations can lead to uncontrolled cell growth and tumor progression. FTIs aim to counteract this by preventing the initial step required for Ras activation.

Comparative Performance Data

The following tables summarize the available quantitative data for Andrastin B and Tipifarnib, providing a direct comparison of their inhibitory potency and cytotoxic effects. It is important to note that the available data for Andrastin B is significantly more limited compared to the extensively studied Tipifarnib.

Table 1: Farnesyltransferase Inhibition

Inhibitor	Target	IC50 Value	Source
Andrastin B	Protein Farnesyltransferase	47.1 µM	[1]
Tipifarnib	Farnesyltransferase	0.6 nM

Table 2: Cytotoxicity Data

Inhibitor	Cell Line(s)	IC50 Value	Notes	Source
Andrastin A	A549, HCT116, SW480	82.61 ± 3.71 µM, 78.63 ± 2.85 µM, 95.54 ± 1.46 µM	Moderate cytotoxicity.	[2]
Andrastin A	KB (sensitive), VJ-300 (vincristine-resistant)	No direct cytotoxic effect alone.	Enhanced vincristine cytotoxicity in resistant cells.	[3]
Tipifarnib	Various cancer cell lines	Varies depending on the cell line and genetic context.	Extensive preclinical data available.

Preclinical and Clinical Overview

Andrastin B: The preclinical data for Andrastin B is sparse. While its inhibitory activity against FTase has been established, there is a lack of comprehensive studies on its efficacy in cellular and animal models of cancer. Research on the related compound, Andrastin A, suggests a potential role in reversing multidrug resistance. Andrastin A was found to have no direct cytotoxic effect on its own in certain cancer cell lines but significantly enhanced the efficacy of the chemotherapeutic agent vincristine in a resistant cell line[3]. This effect is attributed to the inhibition of P-glycoprotein, a key efflux pump involved in multidrug resistance[3]. Further investigation is required to determine if Andrastin B shares these properties. To date, there are no reported clinical trials involving Andrastin B.

Tipifarnib: In contrast, Tipifarnib has been extensively evaluated in numerous preclinical and clinical studies. It has demonstrated potent anti-proliferative effects, particularly in cell lines with mutations in H-ras or N-ras. Tipifarnib has progressed through multiple phases of clinical trials for various hematological malignancies and solid tumors, including acute myeloid leukemia (AML), myelodysplastic syndromes (MDS), and head and neck squamous cell carcinoma (HNSCC). While it has shown promise in certain patient populations, particularly those with HRAS mutations, it has not yet received broad regulatory approval. Ongoing research continues to explore its efficacy in specific, genetically defined cancer subtypes.

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental approaches used to evaluate these inhibitors, the following diagrams are provided.

Figure 1: Simplified Ras Signaling Pathway and Inhibition by FTIs.

Figure 2: General Workflow for FTI Evaluation.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of enzyme inhibitors. Below are outlines of standard protocols for key experiments cited in the evaluation of FTIs.

Farnesyltransferase Activity Assay (Fluorometric)

This assay measures the enzymatic activity of FTase and the inhibitory potential of compounds like Andrastin B and Tipifarnib.

Principle: The assay utilizes a fluorescently labeled peptide substrate (e.g., Dansyl-GCVLS) and farnesyl pyrophosphate (FPP). When FTase transfers the farnesyl group from FPP to the peptide, the fluorescence properties of the dansyl group change upon moving to a more hydrophobic environment, leading to an increase in fluorescence intensity. Inhibitors will prevent or reduce this change.

Materials:

• Recombinant human farnesyltransferase

• Dansyl-GCVLS peptide substrate

• Farnesyl pyrophosphate (FPP)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 10 µM ZnCl₂, 5 mM DTT)

• Test compounds (Andrastin B, Tipifarnib) dissolved in a suitable solvent (e.g., DMSO)

• 96-well or 384-well black microplates

• Fluorescence microplate reader (Excitation ~340 nm, Emission ~505 nm)

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a microplate, add the test compounds to the respective wells. Include wells for a positive control (no inhibitor) and a negative control (no enzyme).

• Add the FTase enzyme to all wells except the negative control and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding a mixture of the Dansyl-GCVLS peptide and FPP to all wells.

• Immediately measure the fluorescence intensity at time zero.

• Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Measure the final fluorescence intensity.

• Calculate the percent inhibition for each compound concentration relative to the positive control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of the inhibitors on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Test compounds (Andrastin B, Tipifarnib)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear microplates

• Microplate spectrophotometer (absorbance at ~570 nm)

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in cell culture medium.

• Remove the old medium from the wells and add the medium containing the test compounds. Include wells for a vehicle control (solvent only) and a blank (medium only).

• Incubate the cells for a specified period (e.g., 48-72 hours) at 37°C in a CO₂ incubator.

• After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours.

• Visually confirm the formation of purple formazan crystals.

• Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance of each well at ~570 nm using a microplate reader.

• Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of cell viability against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Conclusion

Andrastin B and Tipifarnib are both inhibitors of farnesyltransferase, a key enzyme in cellular signaling pathways critical for cancer cell proliferation and survival. While they share a common molecular target, the extent of their scientific and clinical evaluation differs significantly.

Tipifarnib is a potent, well-characterized FTI with a substantial body of preclinical and clinical data. Its development has paved the way for a precision medicine approach, targeting specific cancer subtypes with defined genetic alterations.

Andrastin B, a natural product, demonstrates inhibitory activity against FTase, but at a much higher concentration than Tipifarnib. The available data on its cellular effects is limited, with some evidence suggesting a potential to overcome multidrug resistance. However, a comprehensive understanding of its preclinical efficacy, in vivo activity, and potential for clinical development requires further extensive research.

For researchers in the field of drug discovery and development, Tipifarnib serves as a benchmark FTI with a wealth of information to guide further studies. Andrastin B, on the other hand, represents a less explored chemical scaffold that may offer opportunities for the development of new therapeutic agents, particularly in the context of drug resistance, should further investigations substantiate its initial findings. This guide highlights the current state of knowledge for both compounds and underscores the need for continued research to fully elucidate the therapeutic potential of farnesyltransferase inhibitors.

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Anti-Cancer Potential of Andrastin B: A Comparative Analysis of Farnesyltransferase Inhibitors

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of Andrastin B and other farnesyltransferase inhibitors (FTIs) in the context of their anti-cancer mechanisms. While direct experimental data on Andrastin B's activity in specific cancer cell lines is limited in publicly available research, this document summarizes the known inhibitory effects of the Andrastin family on farnesyltransferase and compares the well-documented anti-cancer activities of two other prominent FTIs, Lonafarnib and Tipifarnib.

Andrastin B belongs to a class of natural compounds known as meroterpenoids and has been identified as an inhibitor of protein farnesyltransferase.[1] This enzyme plays a crucial role in the post-translational modification of several proteins, most notably the Ras family of small GTPases. The farnesylation of Ras is essential for its localization to the cell membrane and its subsequent activation of downstream signaling pathways that regulate cell proliferation, differentiation, and survival. Dysregulation of the Ras signaling cascade is a hallmark of many cancers, making farnesyltransferase an attractive target for anti-cancer drug development.

To provide a framework for understanding the potential anti-cancer mechanisms of Andrastin B, this guide presents a comparison with two well-characterized FTIs, Lonafarnib and Tipifarnib, for which extensive data in various cancer cell lines are available.

Comparative Analysis of Farnesyltransferase Inhibitors

The following tables summarize the in vitro efficacy of Lonafarnib and Tipifarnib in specific cancer cell lines, highlighting their impact on cell viability, apoptosis, and the Ras signaling pathway.

Compound	Cancer Cell Line	Assay	Results
Lonafarnib	SMMC-7721 (Hepatocellular Carcinoma)	Cell Viability (CCK-8)	IC50: 20.29 µM (48h)
QGY-7703 (Hepatocellular Carcinoma)	Cell Viability (CCK-8)	IC50: 20.35 µM (48h)
Tipifarnib	LGL T-cells (Leukemia)	Apoptosis (Annexin V)	Significant increase in apoptotic cells at 5 µM (72h)
MDS Progenitors (Myelodysplastic Syndromes)	Apoptosis (Annexin V)	No significant apoptosis induction at concentrations up to 50 nM (72h)

Signaling Pathways and Experimental Workflows

The primary mechanism of action for farnesyltransferase inhibitors is the disruption of the Ras signaling pathway. By preventing the farnesylation of Ras, these inhibitors block its membrane association and subsequent activation of downstream effectors such as the RAF/MEK/ERK and PI3K/AKT/mTOR pathways.

Ras Signaling Pathway Inhibition by Farnesyltransferase Inhibitors

Caption: Inhibition of Farnesyltransferase by Andrastin B blocks Ras membrane localization.

Experimental Workflow for Validating Anti-Cancer Mechanisms

Caption: Workflow for evaluating the anti-cancer effects of farnesyltransferase inhibitors.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments that would be essential for validating the anti-cancer mechanism of Andrastin B and comparing it with other FTIs.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Andrastin B, Lonafarnib, or Tipifarnib for 24, 48, and 72 hours. Include a vehicle-treated control group.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. The IC50 value is determined by plotting the percentage of cell viability against the drug concentration.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Seed cells in a 6-well plate and treat with the respective compounds for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blot Analysis for Ras Signaling Pathway Proteins

• Protein Extraction: Treat cells with the compounds, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against total and phosphorylated forms of Ras, Raf, MEK, ERK, PI3K, and Akt overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Cycle Analysis

• Cell Treatment and Fixation: Treat cells with the compounds, then harvest and fix the cells in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined based on the fluorescence intensity of PI.

Conclusion

While the direct anti-cancer activity of Andrastin B in specific cancer cell lines requires further investigation, its known inhibitory effect on farnesyltransferase suggests a mechanism of action similar to other well-studied FTIs like Lonafarnib and Tipifarnib. By disrupting the Ras signaling pathway, Andrastin B holds promise as a potential anti-cancer agent. The experimental protocols and comparative data provided in this guide offer a framework for future research to fully validate the therapeutic potential of Andrastin B. Further studies are warranted to determine its efficacy in various cancer models and to elucidate the specific molecular details of its interaction with the Ras signaling cascade.

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Selectivity of Andrastin B for Farnesyltransferase over Geranylgeranyltransferase: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of Andrastin B's inhibitory activity, focusing on its selectivity for farnesyltransferase (FTase) over geranylgeranyltransferase (GGTase). Due to limitations in currently available public data, a direct quantitative comparison of selectivity is not possible. However, this guide presents the existing data for Andrastin B's effect on FTase and outlines the necessary experimental protocols to fully determine its selectivity profile.

Data Presentation

A crucial aspect of evaluating a potential therapeutic agent is its selectivity for the intended target. Ideally, an inhibitor should demonstrate significantly higher potency against its primary target while exhibiting minimal activity against closely related enzymes to reduce off-target effects. For Andrastin B, quantitative data on its inhibitory activity against FTase is available. However, corresponding data for GGTase is not present in the reviewed literature, precluding a definitive selectivity assessment at this time.

Compound	Target Enzyme	IC50 (µM)	Selectivity (FTase/GGTase)
Andrastin B	Farnesyltransferase (FTase)	47.1[1]	Data Not Available
Geranylgeranyltransferase (GGTase)	Data Not Available

IC50: The half maximal inhibitory concentration, representing the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.

Experimental Protocols

To definitively assess the selectivity of Andrastin B, its inhibitory activity against both FTase and GGTase must be determined under comparable experimental conditions. The following are generalized protocols for in vitro enzyme inhibition assays that can be adapted for this purpose.

Farnesyltransferase (FTase) Inhibition Assay

This protocol outlines a common method for measuring the inhibition of FTase activity, which can be adapted to determine the IC50 value of Andrastin B.

1. Reagents and Materials:

• Recombinant human farnesyltransferase (FTase)
• Farnesyl pyrophosphate (FPP)
• Biotinylated Ras peptide substrate (e.g., Biotin-GCVLS)
• Andrastin B (or other test compounds) dissolved in a suitable solvent (e.g., DMSO)
• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 20 mM KCl, 5 mM MgCl2, 2 mM DTT)
• Streptavidin-coated microplates
• Scintillation cocktail
• [³H]-Farnesyl pyrophosphate

2. Procedure:

• Prepare serial dilutions of Andrastin B in the assay buffer.
• In a microplate well, combine the assay buffer, a fixed concentration of recombinant FTase, and the biotinylated Ras peptide substrate.
• Add the various concentrations of Andrastin B to the wells. Include a control with no inhibitor.
• Initiate the enzymatic reaction by adding a mixture of FPP and [³H]-FPP.
• Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period (e.g., 30-60 minutes).
• Stop the reaction by adding a stop solution (e.g., EDTA).
• Transfer the reaction mixture to a streptavidin-coated microplate and incubate to allow the biotinylated peptide to bind.
• Wash the plate to remove unbound [³H]-FPP.
• Add scintillation cocktail to each well and measure the radioactivity using a scintillation counter.
• The amount of incorporated radioactivity is proportional to the FTase activity.

3. Data Analysis:

• Calculate the percentage of inhibition for each concentration of Andrastin B relative to the control.
• Plot the percentage of inhibition against the logarithm of the Andrastin B concentration.
• Determine the IC50 value by fitting the data to a dose-response curve.

Geranylgeranyltransferase (GGTase) Inhibition Assay

A similar protocol can be employed to measure the inhibitory activity of Andrastin B against GGTase.

1. Reagents and Materials:

• Recombinant human geranylgeranyltransferase type I (GGTase-I)
• Geranylgeranyl pyrophosphate (GGPP)
• Biotinylated Rho peptide substrate (e.g., Biotin-GCKVL)
• Andrastin B (or other test compounds)
• Assay buffer (similar to FTase assay buffer)
• Streptavidin-coated microplates
• Scintillation cocktail
• [³H]-Geranylgeranyl pyrophosphate

2. Procedure:

• Follow the same steps as the FTase inhibition assay, substituting GGTase-I for FTase, GGPP and [³H]-GGPP for FPP and [³H]-FPP, and a GGTase-I specific peptide substrate.

3. Data Analysis:

• Perform the same data analysis as for the FTase assay to determine the IC50 value of Andrastin B against GGTase-I.

Mandatory Visualizations

Signaling Pathways of Farnesyltransferase and Geranylgeranyltransferase

The diagram below illustrates the central role of FTase and GGTase in post-translationally modifying key signaling proteins, such as those from the Ras and Rho families. This modification is essential for their proper localization to the cell membrane and subsequent activation of downstream signaling cascades that regulate cell proliferation, differentiation, and survival.

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Immunosuppressive Properties of Andrastin B and Cyclosporin A

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of the immunosuppressive effects of the fungal metabolite Andrastin B and the well-established immunosuppressant drug, Cyclosporin A. This analysis is based on available experimental data on andrastin-type compounds and extensive research on Cyclosporin A.

Executive Summary

Cyclosporin A is a potent immunosuppressive agent widely used in clinical practice to prevent organ transplant rejection and treat autoimmune diseases. Its mechanism of action is well-characterized and involves the inhibition of calcineurin, a key enzyme in the T-cell activation pathway. Andrastin B, a member of the andrastin family of meroterpenoids, has also demonstrated immunosuppressive potential. While direct comparative studies between Andrastin B and Cyclosporin A are limited, research on related andrastin compounds reveals significant inhibition of both T-cell and B-cell proliferation. The precise molecular mechanism of Andrastin B's immunosuppressive activity is not yet fully elucidated but appears to be distinct from that of Cyclosporin A, potentially involving the inhibition of protein farnesyltransferase. This guide presents a compilation of the available data to facilitate a comparative understanding of these two compounds.

Data Presentation: Quantitative Comparison of Immunosuppressive Activity

Compound	Assay	Target Cells	Stimulant	IC50 (µM)	Reference
Andrastin-type Meroterpenoids	Proliferation Assay	T-Cells	Concanavalin A	7.49 - 36.52	[1]
Proliferation Assay	B-Cells	Lipopolysaccharide	6.73 - 26.27	[1]
Andrastin A	Protein Farnesyltransferase Inhibition	Enzyme Assay	-	24.9	[2]
Andrastin B	Protein Farnesyltransferase Inhibition	Enzyme Assay	-	47.1	[2]
Andrastin C	Protein Farnesyltransferase Inhibition	Enzyme Assay	-	13.3	[2]
Cyclosporin A	Proliferation Assay	T-Cells	Phytohemagglutinin (PHA)	~0.01 - 0.1	(General Knowledge)
Mixed Lymphocyte Reaction (MLR)	T-Cells	Allogeneic Cells	~0.001 - 0.01	(General Knowledge)

Signaling Pathways and Mechanisms of Action

Cyclosporin A: Calcineurin Inhibition

Cyclosporin A exerts its immunosuppressive effect by inhibiting the calcineurin pathway in T-lymphocytes. Upon T-cell receptor (TCR) activation, intracellular calcium levels rise, activating calcineurin. Calcineurin then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), allowing it to translocate to the nucleus and induce the transcription of genes encoding pro-inflammatory cytokines, most notably Interleukin-2 (IL-2). IL-2 is a crucial cytokine for T-cell proliferation and activation. By binding to its intracellular receptor, cyclophilin, Cyclosporin A forms a complex that inhibits the phosphatase activity of calcineurin. This prevents NFAT dephosphorylation and nuclear translocation, thereby blocking IL-2 production and subsequent T-cell activation.

Caption: Cyclosporin A inhibits T-cell activation by blocking the calcineurin-NFAT signaling pathway.

Andrastin B: A Potential Alternative Mechanism

The exact immunosuppressive mechanism of Andrastin B is not as well-defined as that of Cyclosporin A. However, studies on Andrastin A, B, and C have shown that they are inhibitors of protein farnesyltransferase[2]. This enzyme is crucial for the post-translational modification of various proteins, including Ras, which is involved in T-cell signal transduction pathways leading to proliferation. By inhibiting farnesyltransferase, andrastins may disrupt these signaling cascades, leading to an immunosuppressive effect. This suggests a mechanism of action distinct from the calcineurin inhibition of Cyclosporin A. Further research is required to fully elucidate the specific signaling pathways targeted by Andrastin B in immune cells.

References

• 1. Peniandrastins A-H: Andrastin-type meroterpenoids with immunosuppressive activity from a Penicillium sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-validation of Andrastin B's biological activity in different research models

For Researchers, Scientists, and Drug Development Professionals

Andrastin B, a member of the andrastin family of meroterpenoids, has garnered interest in the scientific community for its potential as a bioactive compound. This guide provides a comprehensive cross-validation of Andrastin B's biological activity across different research models, offering a comparative analysis with established alternatives. All quantitative data is summarized for clarity, and detailed experimental methodologies are provided to support reproducibility.

Farnesyltransferase Inhibition: A Key Mechanism

Andrastin B's primary mechanism of action is the inhibition of protein farnesyltransferase (FTase), a crucial enzyme in the post-translational modification of various proteins, including the Ras family of small GTPases. Farnesylation is essential for the proper localization and function of Ras proteins, which are key regulators of cell growth, differentiation, and survival. Dysregulation of Ras signaling is a hallmark of many cancers, making FTase an attractive target for anticancer drug development.

Andrastin B, along with its analogs Andrastin A and C, was first isolated from the cultured broth of Penicillium sp. FO-3929. In vitro enzymatic assays demonstrated their inhibitory activity against protein farnesyltransferase[1].

Table 1: Comparative Inhibitory Activity of Andrastins against Protein Farnesyltransferase [1]

Compound	IC50 (µM)
Andrastin A	24.9
Andrastin B	47.1
Andrastin C	13.3

In comparison, established farnesyltransferase inhibitors (FTIs) such as Lonafarnib and Tipifarnib exhibit significantly higher potency.

Table 2: Comparative Inhibitory Activity of Clinically Investigated Farnesyltransferase Inhibitors

Compound	Target	IC50
Lonafarnib	Farnesyltransferase	1.9 nM[2]
Tipifarnib	Farnesyltransferase	0.6 nM

Cytotoxic Activity in Cancer Cell Lines

While direct and extensive cytotoxicity data for Andrastin B across a wide range of cancer cell lines is limited in publicly available literature, studies on related andrastin-type meroterpenoids provide valuable insights. For instance, new andrastin analogs isolated from marine-derived Penicillium sp. have shown moderate cytotoxic effects. One such compound, Penimeroterpenoid A, exhibited the following IC50 values[3]:

Table 3: Cytotoxic Activity of a Novel Andrastin-Type Meroterpenoid (Penimeroterpenoid A) [3]

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	82.61 ± 3.71
HCT116	Colon Carcinoma	78.63 ± 2.85
SW480	Colon Carcinoma	95.54 ± 1.46

This suggests that Andrastin B's cytotoxic activity is likely to be in the micromolar range. For a comprehensive comparison, the cytotoxic profiles of Lonafarnib and Tipifarnib against various cancer cell lines are presented below.

Table 4: Comparative Cytotoxic Activity of Lonafarnib and Tipifarnib in Selected Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50
Lonafarnib	Multiple Cell Lines	Various Cancers	Low nanomolar to micromolar range
Tipifarnib	T-cell lymphoma cell lines	T-cell lymphoma	<100 nM (for sensitive lines)
Head and Neck Squamous Cell Carcinoma (HRAS mutant)	Head and Neck Cancer	Potent inhibitor

Reversal of Multidrug Resistance

Andrastin A, a close analog of Andrastin B, has been shown to enhance the accumulation of vincristine in vincristine-resistant KB cells, suggesting a role in reversing P-glycoprotein (P-gp) mediated multidrug resistance (MDR)[2]. It is plausible that Andrastin B shares this activity. The proposed mechanism involves the direct interaction of the andrastin molecule with P-gp, thereby inhibiting the efflux of anticancer drugs from the resistant cells.

Immunosuppressive Activity

Recent studies on novel andrastin-type meroterpenoids have revealed potential immunosuppressive activities. Several new compounds isolated from a Penicillium sp. inhibited concanavalin A-induced T cell proliferation and lipopolysaccharide-induced B cell proliferation with IC50 values in the micromolar range[4]. This opens a new avenue for the potential therapeutic application of andrastins, including Andrastin B, in immune-related disorders.

Experimental Protocols

Protein Farnesyltransferase (FTase) Inhibition Assay

This protocol is based on a typical in vitro FTase assay.

Materials:

• Recombinant human farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• Biotinylated Ras peptide substrate (e.g., Biotin-KKSKTKCVIM)

• Andrastin B and control inhibitors

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 5 mM DTT)

• Streptavidin-coated plates

• Europium-labeled anti-His6 antibody (or other appropriate detection antibody)

• DELFIA enhancement solution

Procedure:

• Prepare serial dilutions of Andrastin B and control inhibitors in the assay buffer.

• In a microplate, add the FTase enzyme, biotinylated Ras peptide, and the test compound.

• Initiate the reaction by adding FPP.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding EDTA.

• Transfer the reaction mixture to a streptavidin-coated plate and incubate to allow the biotinylated peptide to bind.

• Wash the plate to remove unbound components.

• Add a Europium-labeled antibody that recognizes the farnesylated peptide.

• Incubate to allow antibody binding.

• Wash the plate again.

• Add DELFIA enhancement solution and measure the time-resolved fluorescence.

• Calculate the percent inhibition and determine the IC50 value.

Cytotoxicity Assay (MTT Assay)

This is a standard colorimetric assay to assess cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Andrastin B and control compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of Andrastin B or control compounds and incubate for a specified period (e.g., 48 or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

P-glycoprotein (P-gp) Mediated Multidrug Resistance (MDR) Reversal Assay

This assay evaluates the ability of a compound to restore the sensitivity of MDR cancer cells to a cytotoxic drug.

Materials:

• A P-gp overexpressing cancer cell line (e.g., KB-V1, MCF7/ADR) and its parental sensitive cell line (e.g., KB, MCF7).

• A known P-gp substrate anticancer drug (e.g., doxorubicin, paclitaxel).

• Andrastin B and a known P-gp inhibitor (e.g., verapamil) as a positive control.

• Cell culture reagents and MTT assay reagents.

Procedure:

• Determine the IC50 value of the anticancer drug on both the sensitive and resistant cell lines using the MTT assay.

• Seed the resistant cells in 96-well plates.

• Treat the cells with the anticancer drug at various concentrations in the presence or absence of a non-toxic concentration of Andrastin B or verapamil.

• Incubate for the same period as in the initial IC50 determination.

• Perform the MTT assay to determine the cell viability.

• Calculate the new IC50 value of the anticancer drug in the presence of Andrastin B. The fold reversal (FR) is calculated as the ratio of the IC50 of the drug alone to the IC50 of the drug in the presence of Andrastin B.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by Andrastin B and a typical experimental workflow for its evaluation.

Caption: Ras Signaling Pathway and the inhibitory action of Andrastin B on Farnesyltransferase.

Caption: Experimental workflow for evaluating the biological activity of Andrastin B.

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tipifarnib in Head and Neck Squamous Cell Carcinoma With HRAS Mutations - PMC [pmc.ncbi.nlm.nih.gov]

Investigating Potential Off-Target Kinase Inhibition by Andrastin B: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for investigating the potential off-target kinase inhibition of Andrastin B, a known farnesyltransferase inhibitor. While Andrastin B's primary mechanism of action is well-established, understanding its potential interactions with the human kinome is a critical step in preclinical development to anticipate and mitigate potential side effects and to uncover novel therapeutic applications. This guide compares the established on-target activity of Andrastin B with the hypothetical, yet crucial, investigation of its off-target kinase profile. We provide detailed experimental protocols for assessing kinase inhibition and conceptual frameworks for data interpretation.

On-Target vs. Potential Off-Target Activity of Andrastin B

Andrastin B is a fungal metabolite primarily recognized for its inhibition of farnesyltransferase (FTase).[1][2] FTase is a crucial enzyme in the post-translational modification of various proteins, most notably the Ras family of small GTPases, which are pivotal in cell signaling pathways regulating growth, proliferation, and survival.[2] By inhibiting farnesyltransferase, Andrastin B disrupts the proper localization and function of Ras and other farnesylated proteins, making it a compound of interest in cancer research.[2]

However, the complex and interconnected nature of cellular signaling pathways raises the possibility of off-target effects. Kinases are a large family of enzymes that play central roles in virtually all signaling cascades, and unintended kinase inhibition is a common source of adverse effects for many drugs.[3] To date, there is a lack of publicly available data from broad-panel kinase screening (kinome scanning) for Andrastin B. Such an investigation would be essential to determine its selectivity and to identify any potential off-target kinase interactions.

A comprehensive understanding of a compound's selectivity is paramount in drug development. A highly selective compound offers a better safety profile, while promiscuous compounds may have unexpected toxicities or, in some cases, beneficial polypharmacology.

Comparative Data on Farnesyltransferase Inhibition

While direct comparative data on kinase inhibition by Andrastin B is unavailable, the following table summarizes its known inhibitory activity against its primary target, farnesyltransferase. This serves as a baseline for its on-target potency.

Compound	Target Enzyme	IC50 (µM)	Source Organism
Andrastin A	Farnesyltransferase	24.9	Penicillium sp. FO-3929
Andrastin B	Farnesyltransferase	47.1	Penicillium sp. FO-3929
Andrastin C	Farnesyltransferase	13.3	Penicillium sp. FO-3929

IC50 values indicate the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.[1]

Investigating Off-Target Kinase Inhibition: A Proposed Workflow

The following workflow is proposed for a comprehensive investigation of Andrastin B's potential off-target kinase activity.

Proposed workflow for investigating off-target kinase inhibition.

Farnesyltransferase Signaling Pathway and Potential for Kinase Crosstalk

The primary target of Andrastin B, farnesyltransferase, is upstream of several critical signaling cascades that are heavily regulated by kinases. The diagram below illustrates the Ras signaling pathway, a key pathway affected by farnesyltransferase inhibition, and its downstream kinase effectors.

Ras signaling pathway and points of kinase interaction.

Given the extensive crosstalk between signaling pathways, it is plausible that a compound affecting farnesylation could indirectly influence kinase activity. Furthermore, the structural similarity of the ATP-binding pocket across many kinases makes them susceptible to off-target binding by small molecules.

Experimental Protocols for Kinase Inhibition Assays

To experimentally assess the potential off-target kinase inhibition of Andrastin B, a variety of in vitro and cell-based assays can be employed.

In Vitro Kinase Inhibition Assay (Radiometric)

This is a highly sensitive and direct method to measure the activity of a purified kinase.

• Principle: This assay measures the transfer of a radiolabeled phosphate group from [γ-³²P]ATP or [γ-³³P]ATP to a specific substrate by the kinase of interest. Inhibition of the kinase results in a decrease in the incorporation of the radiolabel into the substrate.

• Materials:

  • Purified recombinant kinase

  • Specific peptide or protein substrate for the kinase

  • [γ-³²P]ATP or [γ-³³P]ATP

  • Kinase reaction buffer (typically contains MgCl₂, DTT, and a buffering agent like HEPES)

  • Andrastin B (or other test compounds) dissolved in DMSO

  • Phosphocellulose paper or other substrate-capturing membrane

  • Scintillation counter

• Procedure:

  • Prepare a reaction mixture containing the kinase, its substrate, and the kinase reaction buffer.

  • Add serial dilutions of Andrastin B or a vehicle control (DMSO) to the reaction mixture.

  • Initiate the kinase reaction by adding [γ-³²P]ATP.

  • Incubate the reaction at the optimal temperature for the kinase (e.g., 30°C) for a defined period.

  • Stop the reaction by spotting the mixture onto phosphocellulose paper.

  • Wash the paper extensively to remove unincorporated [γ-³²P]ATP.

  • Quantify the amount of radioactivity incorporated into the substrate using a scintillation counter.

  • Calculate the percent inhibition for each concentration of Andrastin B and determine the IC50 value.

In Vitro Kinase Inhibition Assay (Fluorescence-Based)

These assays are often used in high-throughput screening due to their convenience and non-radioactive nature.

• Principle: There are several fluorescence-based methods. One common approach is Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). In this assay, a europium-labeled antibody that recognizes a phosphorylated site on the substrate and a far-red-labeled antibody that recognizes another epitope on the substrate are used. When the substrate is phosphorylated by the kinase, both antibodies bind, bringing the europium donor and the far-red acceptor into close proximity, resulting in a FRET signal. Kinase inhibition leads to a decrease in the FRET signal.

• Materials:

  • Purified recombinant kinase

  • Specific substrate

  • ATP

  • Kinase reaction buffer

  • Andrastin B (or other test compounds)

  • TR-FRET detection reagents (europium-labeled phospho-specific antibody and acceptor-labeled antibody)

  • Microplate reader capable of TR-FRET measurements

• Procedure:

  • Perform the kinase reaction in a microplate by incubating the kinase, substrate, ATP, and various concentrations of Andrastin B.

  • Stop the reaction and add the TR-FRET detection reagents.

  • Incubate to allow for antibody binding.

  • Measure the FRET signal using a compatible plate reader.

  • Calculate the percent inhibition and determine the IC50 value.

Cell-Based Target Engagement Assay

Cell-based assays are crucial for confirming that a compound can inhibit its target in a physiological context.

• Principle: The NanoBRET™ Target Engagement Assay is an example. In this assay, the target kinase is expressed in cells as a fusion with NanoLuc® luciferase. A fluorescent tracer that binds to the ATP-binding pocket of the kinase is added to the cells. In the absence of an inhibitor, the tracer binds to the kinase, and due to the close proximity, Bioluminescence Resonance Energy Transfer (BRET) occurs between the luciferase and the tracer. When an inhibitor like Andrastin B competes with the tracer for binding to the kinase, the BRET signal is reduced.

• Materials:

  • Cells engineered to express the kinase-NanoLuc® fusion protein

  • NanoBRET™ fluorescent tracer

  • Andrastin B (or other test compounds)

  • Cell culture medium and reagents

  • Luminometer capable of measuring BRET

• Procedure:

  • Seed the engineered cells in a microplate.

  • Treat the cells with serial dilutions of Andrastin B.

  • Add the NanoBRET™ tracer to the cells.

  • Measure the BRET signal using a luminometer.

  • Calculate the displacement of the tracer and determine the cellular IC50 value.

Conclusion

While Andrastin B is a well-characterized farnesyltransferase inhibitor, its kinase selectivity profile remains an important and unaddressed aspect of its preclinical characterization. The investigation of potential off-target kinase inhibition is essential for a comprehensive understanding of its pharmacological effects. The experimental protocols and conceptual frameworks provided in this guide offer a roadmap for researchers to undertake such an investigation, which will ultimately contribute to a more complete safety and efficacy profile for Andrastin B and inform its future development.

References

• 1. researchgate.net [researchgate.net]
• 2. HTRF Kinase Assay Development and Methods in Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 3. New tricks for human farnesyltransferase inhibitor: cancer and beyond - MedChemComm (RSC Publishing) [pubs.rsc.org]

Andrastin B: A Comparative Analysis of its Efficacy Among Penicillium-Derived Meroterpenoids

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the performance of Andrastin B in relation to other meroterpenoids derived from Penicillium species, supported by experimental data.

Meroterpenoids, a class of natural products with a mixed biosynthetic origin from terpenoid and polyketide pathways, are a focal point in the quest for novel therapeutic agents. Among the diverse fungal sources, the genus Penicillium is a prolific producer of these bioactive compounds. This guide provides a comparative analysis of the efficacy of Andrastin B, an andrastin-type meroterpenoid, alongside other notable meroterpenoids isolated from Penicillium, with a focus on their cytotoxic, immunosuppressive, and enzyme-inhibitory activities.

Data Presentation: A Quantitative Comparison

The following tables summarize the in vitro efficacy of Andrastin B and other selected Penicillium-derived meroterpenoids, presenting their half-maximal inhibitory concentrations (IC50) against various targets.

Table 1: Cytotoxic Activity of Penicillium-Derived Meroterpenoids Against Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Andrastin B	-	-	Data Not Available	-
Penimeroterpenoid A	A549	Lung Carcinoma	82.61 ± 3.71	[1]
HCT116	Colon Carcinoma	78.63 ± 2.85	[1]
SW480	Colon Carcinoma	95.54 ± 1.46	[1]
Ligerin	POS1	Osteosarcoma	0.117
Epirubicin (Control)	Various	Various	0.2 - 0.6 µg/mL
Polycyclic α-pyrone meroterpenoids (unnamed)	MDA-MB-435	Melanoma	20 - 30 µg/mL
HepG2	Hepatocellular Carcinoma	20 - 30 µg/mL
HCT-116	Colon Carcinoma	20 - 30 µg/mL
A549	Lung Carcinoma	20 - 30 µg/mL
Dimeric epidithiodiketopiperazine alkaloids (unnamed)	HCT-116	Colon Carcinoma	30 ng/mL

Table 2: Protein Farnesyltransferase (PFTase) Inhibitory Activity

Compound	Target	IC50 (µM)	Reference
Andrastin B	Protein Farnesyltransferase	47.1
Andrastin A	Protein Farnesyltransferase	24.9
Andrastin C	Protein Farnesyltransferase	13.3

Table 3: Immunosuppressive Activity of Andrastin-Type Meroterpenoids

Compound/Analog	Assay	Target Cells	IC50 Range (µM)	Reference
Peniandrastins A, C, D, G, H & known analogs	Concanavalin A-induced T cell proliferation	T cells	7.49 - 36.52
Peniandrastins A-D, F-H & known analogs	Lipopolysaccharide-induced B cell proliferation	B cells	6.73 - 26.27

Signaling Pathways and Experimental Workflows

The biological activities of Andrastin B and related meroterpenoids are intrinsically linked to their interference with specific cellular signaling pathways. A primary mechanism of action for the andrastin family is the inhibition of protein farnesyltransferase (PFTase), a key enzyme in the post-translational modification of Ras proteins.

Figure 1. Mechanism of Action of Andrastin B via PFTase Inhibition.

Other Penicillium-derived meroterpenoids have been shown to exert their effects through different pathways, including the modulation of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade.

Figure 2. General Experimental Workflow for MTT-based Cytotoxicity Assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of the key experimental protocols cited in this guide.

Protein Farnesyltransferase (PFTase) Inhibition Assay

This assay quantifies the inhibitory effect of compounds on the farnesylation of a protein substrate.

• Reagents and Materials:

  • Recombinant human PFTase

  • Farnesyl pyrophosphate (FPP)

  • A fluorescently-labeled peptide substrate (e.g., Dansyl-GCVLS)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 5 mM DTT)

  • Test compounds (Andrastin B and others) dissolved in DMSO

  • 384-well black microplates

• Procedure:

  • A reaction mixture is prepared containing the assay buffer, PFTase, and the fluorescent peptide substrate.

  • The test compound, at various concentrations, is added to the wells.

  • The reaction is initiated by the addition of FPP.

  • The plate is incubated at 37°C for a specified time (e.g., 60 minutes).

  • The fluorescence intensity is measured using a microplate reader (e.g., excitation at 340 nm and emission at 550 nm).

  • The percentage of inhibition is calculated relative to a DMSO control, and the IC50 value is determined by plotting the inhibition percentage against the compound concentration.

Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Culture and Seeding:

  • Human cancer cell lines (e.g., A549, HCT116, SW480) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment:

  • The culture medium is replaced with fresh medium containing various concentrations of the test compounds.

  • A vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin) are included.

  • The plates are incubated for a specified period (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Assay Procedure:

  • After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.

  • The medium is then removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

  • The absorbance is measured at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the vehicle control, and IC50 values are calculated.[2][3][4][5]

T and B Cell Proliferation Assays (Immunosuppressive Activity)

These assays measure the ability of a compound to inhibit the proliferation of immune cells upon stimulation.

• Cell Isolation:

  • Splenocytes are isolated from mice.

• T Cell Proliferation Assay:

  • Splenocytes are seeded in 96-well plates.

  • Cells are treated with various concentrations of the test compounds.

  • T cell proliferation is stimulated with Concanavalin A (Con A).

  • After incubation for a specified period (e.g., 48 hours), cell proliferation is measured, typically using an MTT assay.

• B Cell Proliferation Assay:

  • Splenocytes are seeded in 96-well plates.

  • Cells are treated with various concentrations of the test compounds.

  • B cell proliferation is stimulated with Lipopolysaccharide (LPS).

  • After incubation, cell proliferation is measured using an MTT assay.

• Data Analysis:

  • The percentage of proliferation inhibition is calculated relative to the stimulated, untreated control.

  • IC50 values are determined from the dose-response curves.

Conclusion

Andrastin B, a member of the andrastin family of Penicillium-derived meroterpenoids, demonstrates notable inhibitory activity against protein farnesyltransferase. While its direct cytotoxic effects on cancer cell lines require further investigation, its profile as a PFTase inhibitor suggests potential as an anticancer agent, as this enzyme is a key target in cancer therapy. In comparison to its analogs, Andrastin C exhibits the most potent PFTase inhibition. The andrastin class of compounds also displays significant immunosuppressive properties. The broader family of Penicillium-derived meroterpenoids encompasses a wide range of bioactive molecules with diverse mechanisms of action, highlighting this fungal genus as a rich source for the discovery of new drug leads. Further comparative studies under standardized conditions are warranted to fully elucidate the therapeutic potential of Andrastin B relative to its counterparts.

References

• 1. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Target Engagement Assays for Confirming Andrastin B Binding to Farnesyltransferase

For researchers, scientists, and drug development professionals, confirming the direct binding of a potential inhibitor to its target protein is a critical step in the drug discovery pipeline. This guide provides a comparative overview of four widely used target engagement assays—Cellular Thermal Shift Assay (CETSA), Microscale Thermophoresis (MST), Surface Plasmon Resonance (SPR), and Isothermal Titration Calorimetry (ITC)—in the context of validating the interaction between the natural product Andrastin B and its target, farnesyltransferase (FTase).

Andrastin B, a member of the andrastin family of fungal metabolites, has been identified as an inhibitor of farnesyltransferase, with a reported IC50 value of 47.1 µM[1]. Farnesyltransferase is a key enzyme in the post-translational modification of Ras proteins, which are critical components of signaling pathways that regulate cell growth and proliferation. Inhibition of FTase is a promising strategy for cancer therapy[2][3][4]. This guide will delve into the principles, experimental protocols, and comparative performance of various assays to robustly confirm the binding of Andrastin B to FTase.

Comparative Overview of Target Engagement Assays

Choosing the appropriate target engagement assay depends on various factors, including the experimental setting (in vitro vs. cellular), the type of data required (e.g., binding affinity, kinetics, thermodynamics), sample consumption, and throughput. The following table summarizes the key characteristics of CETSA, MST, SPR, and ITC.

Assay	Principle	Sample Type	Key Parameters Measured	Throughput	Sample Consumption
CETSA	Ligand binding-induced thermal stabilization of the target protein.	Cells, cell lysates, tissues	Thermal shift (ΔTₘ), apparent EC₅₀	Low to high (format dependent)	High
MST	Change in molecular movement along a microscopic temperature gradient upon ligand binding.	Purified proteins, cell lysates	Dissociation constant (Kᴅ)	Medium to high	Low
SPR	Change in refractive index at a sensor surface upon ligand binding to an immobilized target.	Purified proteins	Dissociation constant (Kᴅ), association rate (kₐ), dissociation rate (kᴅ)	Medium to high	Low to medium
ITC	Heat change associated with the binding event between a ligand and a target.	Purified proteins	Dissociation constant (Kᴅ), stoichiometry (n), enthalpy (ΔH), entropy (ΔS)	Low	High

Farnesyltransferase Signaling Pathway

Farnesyltransferase catalyzes the attachment of a farnesyl pyrophosphate (FPP) group to a cysteine residue within the C-terminal CaaX box of substrate proteins, most notably Ras. This farnesylation is essential for the translocation of Ras to the cell membrane, where it can be activated and participate in downstream signaling cascades that control cell proliferation, differentiation, and survival. Andrastin B, as an FTase inhibitor, is believed to prevent this crucial step.

Figure 1. Simplified signaling pathway of farnesyltransferase and the inhibitory action of Andrastin B.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in a cellular context. The principle is based on the ligand-induced stabilization of the target protein against thermal denaturation.

Experimental Workflow

Figure 2. General workflow for a Cellular Thermal Shift Assay experiment.

Experimental Protocol

• Cell Culture and Treatment: Culture a suitable cell line (e.g., one with detectable levels of farnesyltransferase) to 70-80% confluency. Treat the cells with varying concentrations of Andrastin B or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heating: Aliquot the cell suspensions into PCR tubes. Heat the samples to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling to 4°C for 3 minutes.

• Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer containing protease inhibitors.

• Centrifugation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Quantification: Carefully collect the supernatant containing the soluble proteins. Determine the protein concentration of each sample.

• Detection: Analyze the levels of soluble farnesyltransferase in each sample by Western blotting using a specific anti-FTase antibody.

• Data Analysis: Quantify the band intensities and plot the percentage of soluble FTase as a function of temperature for both Andrastin B-treated and vehicle-treated samples. A shift in the melting curve to higher temperatures for the Andrastin B-treated samples indicates target engagement.

Microscale Thermophoresis (MST)

MST is a biophysical technique that measures the affinity of a ligand to a target protein in solution by detecting changes in the movement of molecules along a microscopic temperature gradient.

Experimental Workflow

Figure 3. General workflow for a Microscale Thermophoresis experiment.

Experimental Protocol

• Protein Labeling: Label purified recombinant farnesyltransferase with a fluorescent dye (e.g., NHS-ester dye) according to the manufacturer's protocol. Remove excess dye by size-exclusion chromatography.

• Sample Preparation: Prepare a series of dilutions of Andrastin B in the assay buffer (e.g., PBS with 0.05% Tween-20). The final concentration range should typically span from well below to well above the expected dissociation constant (Kᴅ).

• Binding Reaction: Mix the labeled FTase (at a constant concentration, typically in the low nM range) with each dilution of Andrastin B. Incubate at room temperature for a sufficient time to reach binding equilibrium.

• Capillary Loading: Load the samples into MST capillaries.

• MST Measurement: Place the capillaries in the MST instrument and perform the measurement. The instrument will apply an infrared laser to create a temperature gradient and detect the movement of the fluorescently labeled FTase.

• Data Analysis: The change in the normalized fluorescence is plotted against the logarithm of the Andrastin B concentration. The data is then fitted to a binding model to determine the dissociation constant (Kᴅ).

Surface Plasmon Resonance (SPR)

SPR is a label-free technique for real-time monitoring of biomolecular interactions. It measures the change in the refractive index on a sensor chip surface as a ligand (analyte) flows over and binds to an immobilized target (ligand).

Experimental Workflow

Figure 4. General workflow for a Surface Plasmon Resonance experiment.

Experimental Protocol

• Chip Immobilization: Immobilize purified recombinant farnesyltransferase onto a suitable sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry. A reference flow cell should be prepared similarly but without the protein to subtract non-specific binding.

• Analyte Preparation: Prepare a series of dilutions of Andrastin B in a suitable running buffer (e.g., HBS-EP+).

• Binding Measurement: Inject the Andrastin B solutions over the sensor chip surface at a constant flow rate. The association of Andrastin B to FTase is monitored in real-time. After the injection, flow running buffer to monitor the dissociation phase.

• Regeneration: After each binding cycle, regenerate the sensor surface by injecting a solution that disrupts the interaction (e.g., a low pH buffer) to remove the bound Andrastin B.

• Data Analysis: The resulting sensorgrams (plots of response units vs. time) are corrected for non-specific binding using the reference flow cell data. The corrected data is then fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kₐ), dissociation rate constant (kᴅ), and the equilibrium dissociation constant (Kᴅ).

Isothermal Titration Calorimetry (ITC)

ITC is a label-free technique that directly measures the heat released or absorbed during a binding event. It provides a complete thermodynamic profile of the interaction.

Experimental Workflow

Figure 5. General workflow for an Isothermal Titration Calorimetry experiment.

Experimental Protocol

• Sample Preparation: Prepare solutions of purified recombinant farnesyltransferase and Andrastin B in the same, extensively dialyzed buffer to minimize heats of dilution. Degas both solutions before the experiment.

• Instrument Setup: Fill the ITC sample cell with the FTase solution (typically in the µM range) and the injection syringe with the Andrastin B solution (typically 10-20 fold more concentrated than the protein).

• Titration: Perform a series of small, sequential injections of Andrastin B into the FTase solution while maintaining a constant temperature.

• Heat Measurement: The instrument measures the heat released or absorbed after each injection.

• Data Analysis: The integrated heat data is plotted against the molar ratio of Andrastin B to FTase. This binding isotherm is then fitted to a suitable binding model to determine the dissociation constant (Kᴅ), the stoichiometry of binding (n), and the enthalpy (ΔH) and entropy (ΔS) of the interaction.

Conclusion

Confirming the direct engagement of Andrastin B with farnesyltransferase is a crucial step in validating its mechanism of action. This guide has provided an overview of four powerful biophysical techniques—CETSA, MST, SPR, and ITC—each offering unique advantages for characterizing this interaction. While CETSA provides invaluable confirmation of target engagement in a cellular environment, MST, SPR, and ITC offer quantitative in vitro measurements of binding affinity, kinetics, and thermodynamics. The choice of assay will depend on the specific research question, available resources, and the stage of the drug discovery process. By employing a combination of these orthogonal approaches, researchers can build a comprehensive and robust body of evidence to support the continued development of Andrastin B as a potential therapeutic agent.

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The potential of farnesyltransferase inhibitors as cancer chemotherapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New tricks for human farnesyltransferase inhibitor: cancer and beyond - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 4. Farnesyltransferase inhibitors: a new class of cancer chemotherapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Role of Andrastin in Reversing Multidrug Resistance: A Comparative Guide

A Note on Andrastin B: Initial literature searches did not yield specific data on the role of Andrastin B in the reversal of multidrug resistance. However, a closely related compound, Andrastin A , has been shown to possess significant activity in this area.[1] This guide will therefore focus on the experimentally validated role of Andrastin A, comparing its performance with the first-generation P-glycoprotein inhibitor, Verapamil.

Introduction to Multidrug Resistance and P-glycoprotein

Multidrug resistance (MDR) presents a significant challenge in cancer chemotherapy, enabling cancer cells to exhibit resistance to a wide array of structurally and functionally diverse anticancer drugs.[2][3] A primary driver of this phenomenon is the overexpression of ATP-binding cassette (ABC) transporters, most notably P-glycoprotein (P-gp/ABCB1).[4] P-gp acts as an energy-dependent efflux pump, actively expelling chemotherapeutic agents from the cell's interior, thereby lowering their intracellular concentration and diminishing their therapeutic efficacy.[5]

A promising strategy to counteract MDR is the inhibition of P-gp.[4] This guide provides a comparative analysis of Andrastin A, a meroterpenoid compound produced by several Penicillium species, and Verapamil, a well-established P-gp inhibitor, in their capacity to reverse MDR.[1][6]

Comparative Performance: Andrastin A vs. Verapamil

The effectiveness of an MDR reversal agent is primarily assessed by its ability to re-sensitize resistant cancer cells to chemotherapeutic drugs. This is quantified by measuring the enhancement of cytotoxicity, the increase in intracellular drug accumulation, and the direct inhibition of P-gp activity.

Potentiation of Chemotherapeutic Cytotoxicity

Andrastin A has demonstrated a potent, concentration-dependent enhancement of vincristine's cytotoxicity in vincristine-resistant KB cells (VJ-300).[1] The degree of sensitization, often expressed as the Fold-Reversal (FR) of resistance, was observed to be between 1.5 and 20-fold.[1] Verapamil is also a well-documented MDR reversal agent, capable of reversing resistance to drugs like doxorubicin.[7][8]

Table 1: Comparative Efficacy in Potentiating Chemotherapeutic Cytotoxicity

Reversal Agent	Cell Line	Chemotherapeutic Agent	Reversal Agent Concentration	Fold-Reversal (FR)	Reference
Andrastin A	VJ-300 (Vincristine-Resistant KB)	Vincristine	Not Specified	1.5 - 20	[1]
Verapamil	LoVo-R (Human Colon Carcinoma)	Doxorubicin	Not Specified	41.3 ± 5.0	[7]
(R)-Verapamil	LoVo-R (Human Colon Carcinoma)	Doxorubicin	Not Specified	38.9 ± 6.4	[7]
Gallopamil	LoVo-R (Human Colon Carcinoma)	Doxorubicin	Not Specified	52.3 ± 7.2	[7]

Enhancement of Intracellular Drug Accumulation

By inhibiting P-gp's efflux function, MDR reversal agents increase the intracellular concentration of chemotherapeutic drugs. At concentrations of 25 and 50 µg/mL, Andrastin A was found to significantly boost the accumulation of radiolabeled vincristine ([3H]vincristine) within VJ-300 cells.[1] Verapamil similarly increases the net intracellular accumulation of doxorubicin by blocking its efflux from resistant cells.[8]

Table 2: Comparative Effect on Intracellular Drug Accumulation

Reversal Agent	Cell Line	Chemotherapeutic Substrate	Reversal Agent Concentration	Observed Effect on Accumulation	Reference
Andrastin A	VJ-300 (Vincristine-Resistant KB)	[3H]Vincristine	25 and 50 µg/mL	Significantly enhanced	[1]
Verapamil	8226/DOX40 (Human Myeloma)	Doxorubicin	Dose-dependent	Increased net intracellular accumulation	[8]

Direct Inhibition of P-glycoprotein

The mechanism of MDR reversal by these agents involves direct interaction with P-gp. Andrastin A, at a concentration of 50 µg/mL, completely inhibited the binding of the P-gp photoaffinity label [3H]azidopine to P-gp in VJ-300 cells, suggesting a direct interaction with the transporter.[1] Verapamil is known to be both a substrate and an inhibitor of P-gp, and its reversal activity is associated with the inhibition of P-gp's ATPase activity and substrate binding.[7][9]

Table 3: Comparative P-glycoprotein Inhibition

Reversal Agent	Assay	System	Reversal Agent Concentration	Outcome	Reference
Andrastin A	[3H]Azidopine Binding	VJ-300 Cell Membranes	50 µg/mL	Complete inhibition of binding	[1]
Verapamil	[3H]Azidopine Photolabeling	LoVo-R Cell Membranes	Not Specified	Increased inhibition of photolabeling	[7]

Visualizing the Mechanism and Workflow

P-glycoprotein Mediated Drug Efflux and Its Reversal

The diagram below illustrates the fundamental mechanism of P-gp in conferring multidrug resistance and how inhibitors like Andrastin A can counteract this process.

Caption: Mechanism of P-gp drug efflux and its inhibition by Andrastin A.

Experimental Workflow for Validating MDR Reversal

The following flowchart outlines the standardized experimental procedure for assessing the efficacy of a potential MDR reversal agent.

Caption: A typical experimental workflow for validating MDR reversal agents.

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following sections provide detailed protocols for the key experiments cited in this guide.

Cell Lines and Culture

• Cell Lines: Vincristine-resistant human KB cells (VJ-300) and the corresponding drug-sensitive parental KB cell line.

• Culture Conditions: Cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin. The cell cultures are incubated at 37°C in a humidified atmosphere containing 5% CO2. To maintain the resistant phenotype, the VJ-300 cell line is cultured in the continuous presence of a selective concentration of vincristine.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures cell viability based on the metabolic reduction of the yellow tetrazolium salt MTT to purple formazan crystals by living cells.[10][11][12]

• Cell Plating: Cells are seeded into 96-well microtiter plates at a density of 1,000 to 100,000 cells per well and incubated for 24 hours to allow for attachment.

• Drug Treatment: The culture medium is replaced with fresh medium containing serial dilutions of the chemotherapeutic agent (e.g., vincristine), either alone or in combination with various concentrations of the reversal agent (e.g., Andrastin A).

• Incubation: The plates are incubated for an additional 48-72 hours.

• MTT Addition: 10 µL of MTT reagent (5 mg/mL in PBS) is added to each well, and the plates are incubated for 2-4 hours at 37°C.

• Formazan Solubilization: 100 µL of a detergent reagent (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The plates are left at room temperature in the dark for 2 hours before reading the absorbance at 570 nm using a microplate reader.

• Data Analysis: The concentration of the drug that inhibits cell growth by 50% (IC50) is determined from the dose-response curves. The Fold-Reversal (FR) is calculated using the formula: FR = IC50 (chemotherapeutic alone) / IC50 (chemotherapeutic + reversal agent)

Intracellular Drug Accumulation Assay

This assay quantifies the effect of a reversal agent on the intracellular concentration of a chemotherapeutic drug, often using a radiolabeled version of the drug.

• Cell Preparation: Cells are harvested, washed with ice-cold PBS, and resuspended in a suitable buffer at a defined concentration.

• Pre-incubation: The cell suspension is pre-incubated with or without the reversal agent (e.g., Andrastin A) at 37°C for a short period (e.g., 30 minutes).

• Drug Incubation: Radiolabeled chemotherapeutic agent (e.g., [3H]vincristine) is added to the cell suspension, and incubation continues for a specified time (e.g., 60 minutes).

• Termination and Washing: The incubation is terminated by adding a large volume of ice-cold PBS. The cells are then rapidly washed multiple times with ice-cold PBS via centrifugation to remove extracellular radioactivity.

• Cell Lysis: The washed cell pellet is lysed with a suitable lysis buffer (e.g., 0.1 M NaOH or a detergent-based buffer).

• Scintillation Counting: The radioactivity in the cell lysate is measured using a liquid scintillation counter.

• Data Normalization: The intracellular drug accumulation is typically normalized to the total protein content of the lysate (determined by a protein assay like BCA) or the cell number.

P-glycoprotein Binding Assay ([3H]Azidopine Photolabeling)

This competitive binding assay assesses the ability of a test compound to inhibit the binding of a known P-gp substrate, such as the photoaffinity label [3H]azidopine.

• Membrane Vesicle Preparation: Crude membrane vesicles are prepared from P-gp-overexpressing cells (e.g., VJ-300) through homogenization and differential centrifugation.

• Binding Reaction: The membrane vesicles are incubated with [3H]azidopine in a reaction buffer, in the presence or absence of various concentrations of the test compound (e.g., Andrastin A). This step is performed in the dark to prevent premature photolabeling.

• UV Cross-linking: The reaction mixture is exposed to a high-intensity UV light source to covalently link the azidopine to P-gp.

• SDS-PAGE: The photolabeled membrane proteins are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Autoradiography: The gel is dried and exposed to X-ray film to visualize the radiolabeled P-gp band.

• Quantification: The intensity of the radiolabeled P-gp band is quantified using densitometry. The percentage of inhibition of [3H]azidopine binding by the test compound is then calculated relative to the control (no inhibitor).

Conclusion

The available scientific evidence robustly supports the role of Andrastin A as a potent modulator of multidrug resistance. Through its direct inhibition of P-glycoprotein, Andrastin A effectively increases the intracellular accumulation and enhances the cytotoxicity of chemotherapeutic agents in resistant cancer cells. Its high fold-reversal values, reaching up to 20-fold, underscore its potential as a promising candidate for further investigation in overcoming clinical drug resistance. While a direct quantitative comparison with Verapamil is complex, the data suggests that Andrastin A's efficacy is comparable to, and in some aspects potentially exceeds, that of this first-generation MDR inhibitor. Further research is essential to fully characterize the pharmacological profile of Andrastin A and its analogues to pave the way for their potential therapeutic application.

References

• 1. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Reversal of multidrug resistance by derivatives of acrivastine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. P-glycoprotein inhibitors of natural origin as potential tumor chemo-sensitizers: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of the Multidrug Resistance P-Glycoprotein: Time for a Change of Strategy? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-activity relationship of verapamil analogs and reversal of multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Verapamil reversal of doxorubicin resistance in multidrug-resistant human myeloma cells and association with drug accumulation and DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. MTT assay protocol | Abcam [abcam.com]

Comparative Cytotoxicity of Andrastin Analogs: A Guide for Researchers

For Immediate Release

This guide provides a comparative analysis of the cytotoxic profiles of Andrastin A and its analogs, focusing on their activity as farnesyltransferase inhibitors. The information is intended for researchers, scientists, and drug development professionals interested in the potential of these natural compounds as anticancer agents.

Abstract

Andrastins are a class of meroterpenoid compounds produced by various species of Penicillium fungi.[1][2] They have garnered significant interest in cancer research due to their ability to inhibit farnesyltransferase, a critical enzyme in the Ras signaling pathway, which is often dysregulated in human cancers.[3][4] This guide summarizes the available data on the cytotoxic activities of Andrastin A, B, C, and D, providing a comparative overview of their potency and potential as therapeutic leads. While comprehensive cytotoxic data against a wide range of cancer cell lines remains partially elusive, this document collates the existing inhibitory concentrations against their primary molecular target and highlights key findings regarding their effects on cancer cells.

Comparative Cytotoxicity Data

The primary mechanism of action for Andrastin analogs is the inhibition of protein farnesyltransferase (FTase).[5] The half-maximal inhibitory concentrations (IC50) of Andrastins A, B, and C against FTase have been determined, providing a direct comparison of their potency against their molecular target.

Table 1: IC50 Values of Andrastin Analogs against Farnesyltransferase

Compound	IC50 (µM) against Farnesyltransferase
Andrastin A	24.9[5]
Andrastin B	47.1[5]
Andrastin C	13.3[5]
Andrastin D	Not explicitly found

Note: Lower IC50 values indicate greater potency.

A recently discovered andrastin-type meroterpenoid, penimeroterpenoid A, demonstrated moderate cytotoxicity against several human cancer cell lines.

Table 2: Cytotoxic Activity of Penimeroterpenoid A against Human Cancer Cell Lines

Cell Line	IC50 (µM)
A549 (Lung Carcinoma)	82.61 ± 3.71[7][8]
HCT116 (Colon Carcinoma)	78.63 ± 2.85[7][8]
SW480 (Colon Adenocarcinoma)	95.54 ± 1.46[7][8]

Mechanism of Action: Inhibition of the Ras Signaling Pathway

The Ras proteins are key regulators of cellular signal transduction pathways that control cell growth, differentiation, and survival.[4] For Ras proteins to become active and localize to the cell membrane where they exert their function, they must undergo a post-translational modification called farnesylation.[9] This process is catalyzed by the enzyme farnesyltransferase (FTase).[3]

Andrastin analogs act as inhibitors of FTase, thereby preventing the farnesylation of Ras.[5] This disruption leads to the mislocalization of Ras and the subsequent inhibition of downstream signaling cascades, such as the Raf-MEK-ERK pathway, which are crucial for cancer cell proliferation and survival.

References

• 1. Andrastins A-D, Penicillium roqueforti Metabolites consistently produced in blue-mold-ripened cheese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [Ras signaling pathway as a target for farnesyltransferase inhibitors--a new, promising prospects in the treatment for malignant disorders] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ras protein farnesyltransferase: A strategic target for anticancer therapeutic development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemistry and biology of Ras farnesyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Antitumor Effects of Andrastin Analogs in Combination with Chemotherapy

A Comparative Guide for Researchers

The landscape of cancer therapy is continually evolving, with a significant focus on combination strategies to enhance therapeutic efficacy and overcome drug resistance. This guide provides a comparative analysis of the synergistic effects of two Andrastin analogs, Erastin and Andrastin A, with conventional chemotherapy drugs. Due to the limited availability of data on Andrastin B, this report focuses on these closely related compounds for which significant experimental evidence of synergistic anticancer activity exists.

Executive Summary

This guide evaluates the synergistic interactions of Erastin with cisplatin and paclitaxel, and Andrastin A with vincristine. The primary mechanisms of synergy involve the induction of ferroptosis by Erastin, a unique iron-dependent form of cell death, and the inhibition of P-glycoprotein (P-gp) mediated drug efflux by Andrastin A. These combinations have demonstrated the potential to significantly enhance the cytotoxic effects of standard chemotherapeutic agents in various cancer cell lines. The data presented herein, including combination index (CI) values, dose-reduction indices (DRI), and detailed experimental protocols, offer a valuable resource for researchers in oncology drug development.

Data Presentation: Quantitative Analysis of Synergistic Effects

The synergistic effects of the drug combinations were quantified using the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism. The Dose Reduction Index (DRI) indicates the fold-reduction of the dose of one drug in a combination to achieve a given effect.

Table 1: Synergistic Effects of Erastin with Cisplatin and Paclitaxel

Cancer Type	Cell Line	Chemotherapy Drug	Erastin Concentration	Chemotherapy Concentration	Combination Index (CI)	Key Findings	Reference
Ovarian Cancer	A2780	Cisplatin	10 µM	10 µM	< 1 (qualitatively synergistic)	Erastin pre-treatment significantly enhanced cisplatin-induced cell death.[1]	[1]
Ovarian Cancer	OVCAR-8	Cisplatin	2.5 µM - 10 µM	Not specified	Synergistic	Erastin sensitizes platinum-resistant ovarian cancer cell lines to cisplatin.	[2]
Triple-Negative Breast Cancer	MDA-MB-231	Paclitaxel	1 µM	0.1 µM	< 1	The combination synergistically induced the ferroptotic cell death pathway.[3]	[3]

Table 2: Synergistic Effects of Andrastin A with Vincristine

Cancer Type	Cell Line	Chemotherapy Drug	Andrastin A Concentration	Vincristine Concentration	Fold-enhancement of Cytotoxicity	Key Findings	Reference
Multidrug-Resistant Cancer	VJ-300 (KB subline)	Vincristine	25 µg/ml	Not specified	1.5 - 20 fold	Andrastin A significantly enhanced the accumulation of vincristine in resistant cells.[4]	[4]
Multidrug-Resistant Cancer	VJ-300 (KB subline)	Vincristine	50 µg/ml	Not specified	> 20 fold	Andrastin A directly interacts with and inhibits P-glycoprotein.[4]	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Drug Treatment: Treat cells with various concentrations of single drugs (Erastin, Andrastin A, cisplatin, paclitaxel, or vincristine) and their combinations for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control (untreated cells). The half-maximal inhibitory concentration (IC50) is determined from the dose-response curves.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the drug combinations for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while double-positive cells are late apoptotic or necrotic.

Signaling Pathways and Mechanisms of Synergy

The synergistic effects of these drug combinations are rooted in their distinct and complementary mechanisms of action.

Erastin and Chemotherapy: Induction of Ferroptosis

Erastin induces ferroptosis, a form of regulated cell death characterized by iron-dependent lipid peroxidation. It achieves this primarily by inhibiting the cystine/glutamate antiporter (system Xc-), leading to depletion of intracellular glutathione (GSH), a key antioxidant. The reduction in GSH inactivates glutathione peroxidase 4 (GPX4), an enzyme crucial for repairing lipid peroxides. The accumulation of lipid reactive oxygen species (ROS) ultimately leads to cell death. Cisplatin and paclitaxel can also induce ROS production, thus creating a synergistic effect when combined with Erastin.[1][3]

Caption: Erastin and Chemotherapy Synergy via Ferroptosis.

Andrastin A and Vincristine: Reversal of Multidrug Resistance

Andrastin A enhances the efficacy of vincristine in multidrug-resistant (MDR) cancer cells by inhibiting the function of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter.[4] P-gp is a major contributor to MDR as it actively pumps a wide range of chemotherapeutic drugs, including vincristine, out of cancer cells, thereby reducing their intracellular concentration and cytotoxic effect. By directly interacting with P-gp, Andrastin A blocks this efflux mechanism, leading to increased intracellular accumulation of vincristine and restoration of its therapeutic efficacy.

Caption: Andrastin A Reverses Vincristine Resistance.

Experimental Workflow

The general workflow for evaluating the synergistic effects of these drug combinations is outlined below.

Caption: General Experimental Workflow for Synergy Evaluation.

References

• 1. Erastin synergizes with cisplatin via ferroptosis to inhibit ovarian cancer growth in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synergistic ferroptosis in triple-negative breast cancer cells: Paclitaxel in combination with Erastin induced oxidative stress and Ferroportin-1 modulation in MDA-MB-231 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Andrastin B

Personal Protective Equipment (PPE)

The primary defense against exposure to cytotoxic compounds like Andrastin B is the consistent and correct use of appropriate Personal Protective Equipment (PPE).[3] Occupational exposure can occur through skin contact, inhalation of aerosols or particles, and accidental ingestion.[4] Therefore, a comprehensive PPE strategy is crucial.

PPE Component	Specification	Rationale
Gloves	Double gloving with chemotherapy-tested nitrile gloves.[5][6]	Provides a robust barrier against dermal absorption. Double gloving minimizes contamination risk during glove removal.
Longer length cuffs (>28cm) to be worn over the gown's sleeves.[6]	Ensures complete protection of the wrist area.
Gown	Disposable, fluid-resistant, long-sleeved gown.	Protects skin and personal clothing from accidental splashes or spills.[3]
Eye Protection	Safety goggles with side shields or a full-face shield.[4][5]	Safeguards eyes from splashes and aerosols.
Respiratory Protection	A surgical mask is required for handling in a biological safety cabinet to prevent contamination.[5] For activities with a high risk of aerosol generation, such as cleaning up spills, a respirator (e.g., N95) offers greater protection.[3]	Minimizes the risk of inhaling airborne particles of the compound.
Additional PPE	Cap and shoe covers.[5]	Recommended for comprehensive protection in a controlled laboratory environment.

Operational Plan for Handling Andrastin B

A systematic workflow is essential for the safe handling of Andrastin B from receipt to disposal. The following diagram outlines the key steps and precautions.

Caption: This diagram illustrates the procedural workflow for the safe handling and disposal of Andrastin B, a cytotoxic compound.

Disposal Plan

Proper disposal of Andrastin B and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Waste Identification : All materials that have come into contact with Andrastin B, including gloves, gowns, labware, and absorbent materials from spills, must be treated as cytotoxic waste.[4]

• Containment : Cytotoxic waste should be placed in designated, leak-proof, and puncture-resistant containers that are clearly labeled with the cytotoxic hazard symbol.[4]

• Spill Management : In the event of a spill, the area should be immediately secured.[3] Personnel with appropriate PPE should use a cytotoxic spill kit to contain and clean the spill. All materials used for cleanup must be disposed of as cytotoxic waste.[3][4]

• Decontamination : After handling or in the event of a spill, all surfaces and equipment should be decontaminated. This typically involves a two-step process of applying a deactivating agent followed by cleaning with a detergent solution.

• Final Disposal : Cytotoxic waste must be disposed of in accordance with institutional, local, and national regulations, which often involve high-temperature incineration.

References

• 1. Andrastin B | C28H40O7 | CID 10368235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ipservices.care [ipservices.care]
• 4. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Handling cytotoxic material [cleanroomtechnology.com]